Ethyl 2-[(4-chlorobenzoyl)amino]acetate

• CAS: 39735-52-9

Core Science & Biosynthesis

An In-depth Technical Guide to Ethyl 2-[(4-chlorobenzoyl)amino]acetate (CAS 39735-52-9)

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Ethyl 2-[(4-chlorobenzoyl)amino]acetate, a member of the N-acyl amino acid ester family. The document details its chemical and physical properties, outlines a robust synthesis protocol based on the Schotten-Baumann reaction, and discusses methods for its purification and characterization. Furthermore, it explores the potential biological activities and applications of this compound class in drug discovery, supported by an analysis of its structural features. This guide is intended to be a valuable resource for researchers and professionals engaged in the fields of medicinal chemistry, organic synthesis, and drug development, offering both foundational knowledge and practical insights.

Introduction and Chemical Profile

Ethyl 2-[(4-chlorobenzoyl)amino]acetate, with the CAS number 39735-52-9, is an organic compound belonging to the class of N-acylated amino acid esters. Structurally, it is the ethyl ester of N-(4-chlorobenzoyl)glycine. This molecule incorporates a 4-chlorobenzoyl group attached to the nitrogen atom of a glycine ethyl ester. This structural motif is of significant interest in medicinal chemistry due to the diverse biological activities exhibited by related N-acyl amino acids and their derivatives.

Nomenclature and Identifiers

• Systematic Name: Ethyl 2-[(4-chlorobenzoyl)amino]acetate

• CAS Number: 39735-52-9[1]

• Synonyms:

  • Ethyl (4-chlorobenzoyl)glycinate[1]

  • ETHYL 4-CHLOROHIPPURATE[1]

  • Ethyl 2-(4-chlorobenzamido)acetate[1]

  • Glycine, N-(4-chlorobenzoyl)-, ethyl ester[1]

Physicochemical Properties

A summary of the key physicochemical properties of Ethyl 2-[(4-chlorobenzoyl)amino]acetate is presented in the table below.

Property	Value	Source
Molecular Formula	C₁₁H₁₂ClNO₃	[1]
Molecular Weight	241.67 g/mol	[1]
Melting Point	118-120 °C
Boiling Point	396.0 ± 27.0 °C (Predicted)
Density	1.259 ± 0.06 g/cm³ (Predicted)
Appearance	White to off-white crystalline solid
Solubility	Soluble in ethanol, DMSO, and other organic solvents.

Synthesis and Purification

The synthesis of Ethyl 2-[(4-chlorobenzoyl)amino]acetate is typically achieved through a Schotten-Baumann reaction, which involves the acylation of an amine with an acid chloride in the presence of a base.[2] In this case, ethyl glycinate (or its hydrochloride salt) is reacted with 4-chlorobenzoyl chloride.

Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of Ethyl 2-[(4-chlorobenzoyl)amino]acetate.

Caption: General workflow for the synthesis of Ethyl 2-[(4-chlorobenzoyl)amino]acetate.

Detailed Experimental Protocol

This protocol is a representative procedure based on the principles of the Schotten-Baumann reaction for the synthesis of N-acylated amino acid esters.

Materials:

• Ethyl glycinate hydrochloride

• 4-Chlorobenzoyl chloride

• Pyridine (or a suitable base like triethylamine or aqueous sodium hydroxide)

• Dichloromethane (DCM) or other suitable aprotic solvent

• 1M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Ethanol (for recrystallization)

• Diethyl ether (for washing)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under a nitrogen atmosphere, suspend ethyl glycinate hydrochloride (1.0 eq) in dichloromethane.

• Basification: Cool the suspension in an ice bath (0 °C) and add pyridine (2.2 eq) dropwise. Stir the mixture for 15-20 minutes to neutralize the hydrochloride and liberate the free ethyl glycinate.

• Acylation: While maintaining the temperature at 0 °C, add a solution of 4-chlorobenzoyl chloride (1.1 eq) in dichloromethane dropwise to the reaction mixture.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up:

  • Quench the reaction by adding water.

  • Transfer the mixture to a separatory funnel and wash sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification:

  • Recrystallize the crude solid from a suitable solvent system, such as ethanol/water or ethyl acetate/hexane, to yield the pure Ethyl 2-[(4-chlorobenzoyl)amino]acetate as a crystalline solid.[3][4]

  • Wash the crystals with cold diethyl ether and dry under vacuum.

Analytical Characterization

The structure and purity of the synthesized Ethyl 2-[(4-chlorobenzoyl)amino]acetate can be confirmed using various spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the ethyl group (a triplet and a quartet), the methylene group of the glycine moiety (a doublet coupled to the N-H proton), the aromatic protons of the 4-chlorobenzoyl group (two doublets), and the amide proton (a triplet).

• ¹³C NMR: The carbon NMR spectrum will display distinct signals for the carbonyl carbons of the ester and amide groups, the carbons of the ethyl group, the methylene carbon of the glycine unit, and the carbons of the aromatic ring.

The following table provides expected chemical shift ranges for the key protons and carbons, based on data from structurally similar compounds.[5][5]

Group	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)
Ethyl -CH₃	1.2 - 1.4 (t)	14 - 15
Ethyl -CH₂-	4.1 - 4.3 (q)	61 - 62
Glycine -CH₂-	4.0 - 4.2 (d)	41 - 43
Aromatic CH	7.4 - 7.5 (d), 7.7 - 7.8 (d)	128 - 130, 138 - 140
Amide NH	6.5 - 7.5 (br t)	-
Ester C=O	-	169 - 171
Amide C=O	-	166 - 168

Infrared (IR) Spectroscopy

The IR spectrum will exhibit characteristic absorption bands corresponding to the functional groups present in the molecule.

Functional Group	Expected Wavenumber (cm⁻¹)
N-H stretch (amide)	3300 - 3400
C-H stretch (aromatic)	3000 - 3100
C-H stretch (aliphatic)	2850 - 3000
C=O stretch (ester)	1730 - 1750
C=O stretch (amide I)	1640 - 1680
N-H bend (amide II)	1510 - 1570
C-O stretch (ester)	1150 - 1250
C-Cl stretch	1000 - 1100

Mass Spectrometry (MS)

Electron ionization mass spectrometry (EI-MS) is expected to show the molecular ion peak [M]⁺. The fragmentation pattern would likely involve the cleavage of the ester and amide bonds, leading to characteristic fragment ions.

Potential Biological Activities and Applications

While specific biological activity data for Ethyl 2-[(4-chlorobenzoyl)amino]acetate is not extensively available in the public domain, the structural class of N-acyl amino acids and their derivatives has been the subject of considerable research in drug discovery.

Rationale for Potential Bioactivity

The combination of a substituted benzoyl moiety and an amino acid ester provides a scaffold with potential for diverse biological interactions. The 4-chlorophenyl group can engage in hydrophobic and halogen bonding interactions with biological targets. The amide linkage is a common feature in many biologically active molecules, and the ester group can influence the compound's pharmacokinetic properties, potentially acting as a prodrug that is hydrolyzed in vivo to the corresponding carboxylic acid.

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An In-Depth Technical Guide to Ethyl 2-[(4-chlorobenzoyl)amino]acetate

For Researchers, Scientists, and Drug Development Professionals

Foreword

As a key building block in synthetic organic chemistry, Ethyl 2-[(4-chlorobenzoyl)amino]acetate presents a versatile scaffold for the development of novel compounds with potential therapeutic applications. This guide, compiled from a Senior Application Scientist's perspective, aims to provide a comprehensive technical overview of this compound. We will delve into its fundamental properties, synthesis, and potential applications, with a focus on providing actionable insights and methodologies for researchers in the field. The information presented herein is grounded in established scientific data to ensure accuracy and reliability.

Core Molecular Profile

Ethyl 2-[(4-chlorobenzoyl)amino]acetate, also known by synonyms such as Ethyl (4-chlorobenzoyl)glycinate and N-(4-chlorobenzoyl)glycine ethyl ester, is a derivative of the amino acid glycine.[1] Its structure incorporates a 4-chlorobenzoyl group attached to the nitrogen of ethyl glycinate.

Molecular Structure

Caption: 2D Chemical Structure of Ethyl 2-[(4-chlorobenzoyl)amino]acetate.

Key Physicochemical Data

A summary of the core physicochemical properties of Ethyl 2-[(4-chlorobenzoyl)amino]acetate is presented in the table below. This data is essential for its handling, characterization, and use in synthetic protocols.

Property	Value	Source
Molecular Weight	241.67 g/mol	[1]
Chemical Formula	C₁₁H₁₂ClNO₃	[1]
CAS Number	39735-52-9	[1]
Melting Point	118-120 °C	[1]
Boiling Point	396.0 ± 27.0 °C (Predicted)	[1]
Appearance	Solid (form may vary)

Synthesis and Characterization

The synthesis of Ethyl 2-[(4-chlorobenzoyl)amino]acetate is a standard amidation reaction. A general, effective laboratory-scale synthesis is outlined below.

Synthetic Workflow

Caption: General workflow for the synthesis of Ethyl 2-[(4-chlorobenzoyl)amino]acetate.

Experimental Protocol

Materials:

• Glycine ethyl ester hydrochloride

• 4-Chlorobenzoyl chloride

• Triethylamine (or another suitable base)

• Dichloromethane (DCM), anhydrous

• Deionized water

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate

• Standard laboratory glassware and magnetic stirrer

Procedure:

• To a solution of glycine ethyl ester hydrochloride in anhydrous dichloromethane, add a suitable base (e.g., triethylamine, 2.2 equivalents) at 0 °C under an inert atmosphere.

• Stir the mixture for 15-20 minutes at 0 °C.

• Slowly add a solution of 4-chlorobenzoyl chloride (1 equivalent) in anhydrous dichloromethane to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-16 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with water and separate the organic layer.

• Wash the organic layer sequentially with 1N HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by column chromatography on silica gel.

Note: This is a generalized procedure. The specific amounts, reaction times, and purification methods may need to be optimized based on the scale of the reaction and the desired purity of the final product.

Safety and Handling

As with any chemical substance, proper safety precautions should be observed when handling Ethyl 2-[(4-chlorobenzoyl)amino]acetate.

GHS Hazard Information

Based on available data, the following GHS hazard statements are associated with this compound:

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Personal Protective Equipment (PPE):

• Wear protective gloves, clothing, and eye/face protection.

• Ensure adequate ventilation or work in a fume hood.

Applications in Research and Development

While specific, widespread applications in marketed drugs are not prominently documented, Ethyl 2-[(4-chlorobenzoyl)amino]acetate and its derivatives are of significant interest in medicinal chemistry and drug discovery as intermediates for the synthesis of more complex molecules. The presence of the chloro-substituted benzene ring and the amide linkage provides a scaffold that can be further modified to interact with various biological targets.

The N-acyl-alpha-amino acid ester moiety is a common feature in many biologically active compounds, and this particular molecule serves as a readily accessible starting material for the synthesis of libraries of compounds for screening.

Conclusion

Ethyl 2-[(4-chlorobenzoyl)amino]acetate is a valuable chemical intermediate with well-defined physicochemical properties. Its synthesis is straightforward, making it an accessible building block for a wide range of research and development activities. While its direct biological applications are not extensively reported, its utility as a precursor for more complex molecules underscores its importance in the field of synthetic and medicinal chemistry. Researchers are encouraged to explore its potential in the design and synthesis of novel therapeutic agents.

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A Technical Guide to the Development and Application of Ethyl 2-[(4-chlorobenzoyl)amino]acetate Analogs as Chemical Probes in Proteomics

This document serves as an in-depth technical guide for researchers, scientists, and drug development professionals on the prospective development and utilization of chemical probes derived from "Ethyl 2-[(4-chlorobenzoyl)amino]acetate" for proteomics research. While this specific molecule is not an established proteomics tool, its scaffold presents a compelling starting point for the design of novel chemical probes. This guide will, therefore, focus on the principles, methodologies, and experimental workflows required to transform this molecule into a potent tool for activity-based protein profiling (ABPP).

Part 1: Rationale and Strategy for Probe Development

Chemical proteomics is a field that leverages chemical tools to study proteins in complex biological systems.[1] A key technique in this field is Activity-Based Protein Profiling (ABPP), which employs small-molecule probes to assess the functional state of enzymes directly within a proteome.[2][3] ABPP provides a powerful alternative to traditional proteomics, which primarily measures protein abundance, by offering insights into the catalytic activity of enzymes.[2]

The core of ABPP lies in the design of activity-based probes (ABPs). These probes are typically composed of three key components: a reactive group (or "warhead") that covalently binds to the active site of a target enzyme, a reporter tag (such as biotin for affinity purification or a fluorophore for imaging), and a linker that connects the reactive group and the tag.[4][5]

The structure of Ethyl 2-[(4-chlorobenzoyl)amino]acetate, an N-acylated amino acid ester, suggests its potential as a starting point for designing a novel chemical probe. The electrophilic carbonyl group of the benzoyl moiety could potentially act as a reactive group, targeting nucleophilic residues in the active sites of certain enzyme classes. The 4-chlorophenyl group and the ethyl acetate moiety can contribute to the binding affinity and selectivity for specific protein targets.

This guide will outline the hypothetical development of an Ethyl 2-[(4-chlorobenzoyl)amino]acetate-based chemical probe and its application in a proteomics workflow to identify its cellular targets.

Part 2: Probe Design and Synthesis

The initial step is to modify the parent molecule to incorporate a reporter tag for detection and enrichment, and a linker to connect the tag to the core structure without hindering its binding to the target protein. A common strategy is to add a terminal alkyne or azide group to the linker, which allows for the attachment of a variety of reporter tags via "click chemistry" (e.g., Copper(I)-catalyzed Azide-Alkyne Cycloaddition - CuAAC).[4] This two-step labeling approach is advantageous as it uses a smaller, more cell-permeable probe for the initial labeling step.[4]

A proposed synthetic scheme for a clickable probe analog of Ethyl 2-[(4-chlorobenzoyl)amino]acetate is outlined below. The synthesis would involve coupling 4-chlorobenzoyl chloride with an ethyl glycinate derivative that has been modified with a linker containing a terminal alkyne.

Table 1: Proposed Chemical Probe Analogs

Probe Name	Core Structure	Linker	Reporter Group (post-click chemistry)
ECBA-alkyne	Ethyl 2-[(4-chlorobenzoyl)amino]acetate	Propargyl	Biotin-azide or Rhodamine-azide
ECBA-azide	Ethyl 2-[(4-chlorobenzoyl)amino]acetate	Azido-ethyl	Biotin-alkyne or Fluorescein-alkyne

Part 3: Experimental Workflow for Target Identification

The following section details a comprehensive workflow for utilizing the newly designed chemical probe to identify its protein targets in a cellular context.

Cell Culture and Lysate Preparation

• Cell Culture: Culture a relevant human cell line (e.g., HeLa or HEK293T) to ~80% confluency under standard conditions.

• Cell Lysis: Harvest the cells and lyse them in a suitable buffer (e.g., Tris-HCl with 1% NP-40) to release the cellular proteins. Mechanical lysis is preferred to minimize protein denaturation.[6]

• Protein Quantification: Determine the total protein concentration of the lysate using a standard protein assay (e.g., BCA assay).

Probe Labeling and Click Chemistry

• Probe Incubation: Incubate the cell lysate (e.g., 1 mg of total protein) with the ECBA-alkyne probe at a final concentration of 1-10 µM for 1 hour at 37°C. Include a vehicle control (e.g., DMSO).

• Click Chemistry: Following incubation, perform the CuAAC reaction by adding a biotin-azide reporter tag, copper(II) sulfate, a reducing agent (e.g., sodium ascorbate), and a copper chelating ligand (e.g., TBTA) to the lysate. Incubate for 1 hour at room temperature.

Enrichment of Labeled Proteins

• Streptavidin Affinity Purification: Add streptavidin-coated agarose beads to the lysate and incubate for 2 hours at 4°C with gentle rotation to capture the biotin-labeled proteins.

• Washing: Wash the beads extensively with a series of buffers (e.g., high salt, low salt, and urea) to remove non-specifically bound proteins.

On-Bead Digestion and Sample Preparation for Mass Spectrometry

• Reduction and Alkylation: Resuspend the beads in a buffer containing a reducing agent (e.g., DTT) and incubate to reduce disulfide bonds. Then, add an alkylating agent (e.g., iodoacetamide) to cap the free thiols.

• Tryptic Digestion: Add sequencing-grade trypsin to the bead slurry and incubate overnight at 37°C to digest the enriched proteins into peptides.

• Peptide Elution and Desalting: Collect the supernatant containing the tryptic peptides. Desalt the peptides using a C18 StageTip or a similar reverse-phase chromatography method.[6]

LC-MS/MS Analysis

• Liquid Chromatography: Separate the desalted peptides using a nano-flow liquid chromatography system equipped with a C18 analytical column.

• Mass Spectrometry: Analyze the eluted peptides using a high-resolution mass spectrometer (e.g., an Orbitrap or Q-TOF instrument) operating in a data-dependent acquisition (DDA) mode. The mass spectrometer will acquire MS1 scans to measure the mass-to-charge ratio of the intact peptides, followed by MS2 scans to fragment the most abundant peptides and determine their amino acid sequences.

Workflow Visualization

Caption: Orthogonal workflows for validating identified protein targets.

Part 5: Concluding Remarks

This technical guide provides a comprehensive framework for the development and application of a novel chemical probe based on the Ethyl 2-[(4-chlorobenzoyl)amino]acetate scaffold. While the specific biological targets of this compound are unknown, the methodologies outlined here provide a clear path for its investigation as a tool for chemical proteomics. The successful execution of these experiments will not only identify the protein targets of this molecule but also provide valuable insights into its mechanism of action. This approach of designing and utilizing novel chemical probes is a cornerstone of modern drug discovery and chemical biology, enabling the exploration of the functional proteome and the identification of new therapeutic targets.

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• 4-Chlorobenzoyl chloride | CAS#:122-01-0. (n.d.). Chemsrc. Retrieved January 26, 2026, from [Link]

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• Lee, H. C., & Lee, J. W. (2022). Chemical proteomics for a comprehensive understanding of functional activity and the interactome. Chemical Society Reviews, 51(10), 3825-3845. [Link]

• Mass Spectrometry Protocols and Methods. (n.d.). Springer Nature Experiments. Retrieved January 26, 2026, from [Link]

• Synthesis and Anti-Proliferative Activity of 5-Benzoyl and 5-Benzylhydroxy Derivatives of 3-Amino-2-Arylcarboxamido-Thieno[2-3-b]Pyridines. (2023). Molecules, 28(14), 5437. [Link]

• Recent Advances in Chemical Proteomics for Protein Profiling and Targeted Degradation. (2023). International Journal of Molecular Sciences, 24(13), 10881. [Link]

• Ethyl glycinate | CAS#:459-73-4. (n.d.). Chemsrc. Retrieved January 26, 2026, from [Link]

• Synthesis of N-benzoyl Amino Esters and N-benzoyl Amino Acids and their Antifungal Activity. (2018). Journal of the Mexican Chemical Society, 62(2). [Link]

• Design and synthesis of N-benzoyl amino acid derivatives as DNA methylation inhibitors. (2016). Chemical Biology & Drug Design, 88(4), 543-551. [Link]

• Chemical Probes and Activity-Based Protein Profiling for Cancer Research. (2022). Cancers, 14(3), 705. [Link]

• Activity-Based Protein Profiling Principles and Applications Comprehensive Analysis. (n.d.). Biotai PegBio. Retrieved January 26, 2026, from [Link]

• Development of a Mass Spectrometry Sampling Probe for Chemical Analysis in Surgical and Endoscopic Procedures. (2015). Analytical Chemistry, 87(15), 7835-7842. [Link]

• An Efficient Synthesis of N- Benzoyl Derivative of Amino Acids Using PEG-400 as A Green and Recyclable Catalyst. (2015). International Journal of Innovative Research in Science, Engineering and Technology, 4(7). [Link]

• Sample Preparation Protocol for Open Access MS. (n.d.). Mass Spectrometry Research Facility, University of Oxford. Retrieved January 26, 2026, from [Link]

• Wang, S., et al. (2018). Advanced Activity-Based Protein Profiling Application Strategies for Drug Development. Frontiers in Pharmacology, 9, 353. [Link]

• Activity based Protein Profiling (Abpp). (n.d.). Creative Biolabs. Retrieved January 26, 2026, from [Link]

• Design, Synthesis, and Biological Effect Studies of Novel Benzofuran–Thiazolylhydrazone Derivatives as Monoamine Oxidase Inhibitors. (2022). ACS Omega, 7(37), 33285-33301. [Link]

• Scheltema, R. A., & Mann, M. (2013). Sample Preparation Guide for Mass Spectrometry–Based Proteomics. Spectroscopy, 28(7), 1-8. [Link]

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The Diverse Biological Landscape of N-Benzoyl-Amino Acid Esters: A Technical Guide for Drug Discovery

Foreword: A Molecule of Versatility

In the intricate world of medicinal chemistry, the N-benzoyl-amino acid ester scaffold has emerged as a privileged structure, demonstrating a remarkable spectrum of biological activities. This guide is designed for researchers, scientists, and drug development professionals, offering an in-depth exploration of the synthesis, multifaceted biological effects, and mechanistic underpinnings of this versatile class of compounds. We will delve into the causality behind experimental designs and provide validated protocols to empower your research endeavors.

The Chemical Architecture: Synthesis and Structural Hallmarks

The synthetic route to N-benzoyl-amino acid esters is generally straightforward, allowing for extensive structural diversification. The core synthesis involves the coupling of a benzoic acid derivative with an amino acid ester.[1][2] A common method employs a peptide coupling reagent such as N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDAC) in the presence of a base like triethylamine and a catalyst such as 4-dimethylaminopyridine (DMAP).[1]

This synthetic accessibility is a key advantage, enabling the systematic modification of three key structural components to explore structure-activity relationships (SAR):

• The Benzoyl Moiety: Substituents on the aromatic ring can significantly influence activity through electronic and steric effects.

• The Amino Acid Side Chain: The nature of the amino acid side chain (e.g., aliphatic, aromatic, heterocyclic) plays a crucial role in target recognition and binding.

• The Ester Group: Modification of the ester group can modulate physicochemical properties such as lipophilicity and metabolic stability.

Caption: General synthetic workflow for N-benzoyl-amino acid esters.

A Spectrum of Biological Activities

N-benzoyl-amino acid esters have been investigated for a wide range of therapeutic applications, with notable activity in several key areas.

Antifungal Activity

A significant body of research highlights the potent antifungal properties of N-benzoyl-amino acid esters against various fungal pathogens, including filamentous fungi like Aspergillus fumigatus and Fusarium temperatum.[1][2][3]

Mechanism of Action: One of the proposed mechanisms for their antifungal action is the inhibition of fungal chitinases.[1][3] Chitin is an essential component of the fungal cell wall, and its enzymatic degradation by chitinases is crucial for fungal growth and morphogenesis. Molecular docking studies have suggested that N-benzoyl-amino acid esters can bind to the active site of fungal chitinase, potentially disrupting cell wall integrity.[1][3]

Structure-Activity Relationship (SAR):

• Ester Moiety: The presence of the methyl ester is often crucial for antifungal activity, as the corresponding N-benzoyl amino acids have been found to be inactive at similar concentrations.[1]

• Amino Acid Side Chain: Derivatives of valine and tryptophan have shown particularly high antifungal activity.[1]

• Benzoyl Ring Substitution: The type and position of substituents on the benzoyl ring significantly impact activity. For instance, the presence of methyl groups can enhance activity, possibly due to increased lipophilicity and favorable interactions within the enzyme's active site.[3]

Table 1: Antifungal Activity of Selected N-Benzoyl-Amino Acid Methyl Esters

Compound	Amino Acid	Benzoyl Substitution	% Inhibition vs. A. fumigatus	% Inhibition vs. F. temperatum	Reference
1	L-Valine	2,4,6-trimethyl	78.2	70.7	[1]
2	L-Tryptophan	4-methyl	61.5	78.5	[1]
3	L-Valine	3-methoxy	70.7	45.3	[1]

Antimicrobial Activity

In addition to their antifungal effects, certain N-benzoyl-amino acid derivatives have demonstrated antibacterial activity against both Gram-positive (e.g., Staphylococcus aureus) and Gram-negative (e.g., Escherichia coli) bacteria.[4] The incorporation of an amino acid moiety can enhance the biocompatibility and potentially reduce the toxicity of the parent benzoic acid structure, which itself is known to have antimicrobial properties.[4]

Anticancer Activity

Several studies have explored the potential of N-benzoyl-amino acid esters as anticancer agents.[5][6] These compounds have shown growth-inhibitory activity in various cancer cell lines.

Mechanism of Action: The precise mechanisms of anticancer activity are still under investigation and may vary depending on the specific compound and cancer cell type. Potential mechanisms could involve the inhibition of key enzymes involved in cancer cell proliferation or the induction of apoptosis.

Structure-Activity Relationship (SAR):

• In a series of N-benzoyl-protected cyanomethyl esters, analogues derived from L-alanine, DL-valine, and L-leucine were found to be the most active against Ehrlich ascites cell proliferation.[6]

• Halogenated derivatives, such as N-benzoyl-p-chloro-DL-phenylalanine and N-benzoyl-m-fluoro-DL-phenylalanine, have demonstrated potent growth-inhibitory activity in microbial antitumor screens.[5]

Table 2: Anticancer Activity of Selected N-Benzoyl-Amino Acid Derivatives

Compound	Amino Acid	Cell Line	Activity	Reference
N-benzoyl-L-alanine cyanomethyl ester	L-Alanine	Ehrlich ascites	Most active in series	[6]
N-benzoyl-DL-valine cyanomethyl ester	DL-Valine	Ehrlich ascites	Most active in series	[6]
N-benzoyl-L-leucine cyanomethyl ester	L-Leucine	Ehrlich ascites	Most active in series	[6]
N-benzoyl-p-chloro-DL-phenylalanine	DL-Phenylalanine	Microbial screen	Potent growth inhibition	[5]

Anti-inflammatory Activity

N-benzoyl-amino acid esters have also been investigated for their anti-inflammatory properties.[6][7]

Mechanism of Action: A proposed mechanism for their anti-inflammatory effect is the inhibition of the cyclooxygenase (COX) enzyme, a key player in the inflammatory cascade.[7]

Structure-Activity Relationship (SAR):

• N-benzoyl-L-phenylalanine cyanomethyl ester was identified as a potent inhibitor of carrageenan-induced inflammation.[6]

• In the same study, the glycine and L-alanine analogues showed the best inhibitory activity in an anti-inflammatory screen.[6]

Experimental Protocols: A Practical Guide

The following are detailed, step-by-step methodologies for key experiments to evaluate the biological activity of N-benzoyl-amino acid esters.

Antifungal Susceptibility Testing for Filamentous Fungi

This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) M38-A2 document for broth microdilution antifungal susceptibility testing of filamentous fungi.[8]

Objective: To determine the Minimum Inhibitory Concentration (MIC) of N-benzoyl-amino acid esters against filamentous fungi.

Materials:

• Test compounds (N-benzoyl-amino acid esters)

• Fungal isolates (e.g., Aspergillus fumigatus)

• RPMI-1640 medium with L-glutamine, without bicarbonate, buffered with MOPS

• Sterile 96-well microtiter plates

• Spectrophotometer

• Sterile saline with 0.05% Tween 80

• Vortex mixer

• Hemocytometer or spectrophotometer for inoculum preparation

• Incubator (35°C)

Procedure:

• Preparation of Stock Solutions: Dissolve the test compounds in a suitable solvent (e.g., DMSO) to a high concentration (e.g., 1280 µg/mL).

• Preparation of Inoculum:

  • Grow the fungal isolate on potato dextrose agar for 7 days to induce sporulation.

  • Harvest conidia by flooding the plate with sterile saline containing 0.05% Tween 80 and gently scraping the surface.

  • Transfer the suspension to a sterile tube and allow heavy particles to settle for 3-5 minutes.

  • Adjust the conidial suspension to a concentration of 0.4 x 10⁴ to 5 x 10⁴ CFU/mL using a hemocytometer or by adjusting the optical density at 530 nm.[8]

• Microtiter Plate Preparation:

  • Perform serial two-fold dilutions of the stock solutions in RPMI-1640 medium directly in the 96-well plates to achieve final concentrations ranging, for example, from 0.125 to 64 µg/mL.

  • Add 100 µL of the standardized inoculum to each well.

  • Include a growth control well (inoculum without compound) and a sterility control well (medium only).

• Incubation: Incubate the plates at 35°C for 46-72 hours, or until sufficient growth is observed in the growth control well.[8]

• Reading the MIC: The MIC is the lowest concentration of the compound at which there is a complete inhibition of visible growth. For some compounds, a minimal effective concentration (MEC), the lowest concentration leading to the growth of small, compact hyphal forms, may be determined.[8]

Caption: Workflow for antifungal susceptibility testing.

Cytotoxicity Assessment using the MTT Assay

This protocol is for assessing the cytotoxicity of N-benzoyl-amino acid esters against adherent cancer cell lines.

Objective: To determine the half-maximal inhibitory concentration (IC50) of the test compounds.

Materials:

• Adherent cancer cell line (e.g., HeLa, MCF-7)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Test compounds

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 20% SDS in 50% DMF)

• Sterile 96-well flat-bottom plates

• Multichannel pipette

• CO2 incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium.

  • Incubate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the test compounds in complete medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations.

  • Include a vehicle control (medium with the same concentration of solvent used to dissolve the compounds) and a blank control (medium only).

  • Incubate for 24, 48, or 72 hours.

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of the MTT solution to each well.

  • Incubate for 3-4 hours at 37°C, allowing viable cells to reduce the MTT to formazan crystals.

• Solubilization and Absorbance Reading:

  • Carefully remove the medium containing MTT.

  • Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Gently shake the plate for 15 minutes to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of viability against the compound concentration and determine the IC50 value using non-linear regression analysis.

Caption: Workflow for the MTT cytotoxicity assay.

Future Perspectives and Conclusion

The N-benzoyl-amino acid ester scaffold represents a fertile ground for the discovery of new therapeutic agents. The synthetic tractability and the diverse range of biological activities make these compounds highly attractive for further investigation. Future research should focus on:

• Elucidating Detailed Mechanisms of Action: While some mechanisms have been proposed, further studies are needed to identify the specific molecular targets for their anticancer, anti-inflammatory, and antimicrobial activities.

• Exploring Antiviral Potential: The antiviral activity of this class of compounds remains largely unexplored and warrants investigation.

• Optimizing for Selectivity and Potency: Comprehensive SAR studies are needed to design next-generation compounds with improved potency and selectivity for their respective targets, thereby minimizing off-target effects.

• In Vivo Efficacy and Pharmacokinetic Studies: Promising in vitro candidates should be advanced to in vivo models to evaluate their efficacy, toxicity, and pharmacokinetic profiles.

References

• Synthesis of N-benzoyl Amino Esters and N-benzoyl Amino Acids and their Antifungal Activity. SciELO México. [Link]

• (PDF) Synthesis of N-benzoyl Amino Esters and N-benzoyl Amino Acids and their Antifungal Activity. ResearchGate. [Link]

• Synthesis and Biological Activity of Novel Amino Acid-(N'-Benzoyl) Hydrazide and Amino Acid-(N'-Nicotinoyl) Hydrazide Derivatives. MDPI. [Link]

• (PDF) Synthesis of N-benzoyl Amino Esters and N-benzoyl Amino Acids and their Antifungal Activity. ResearchGate. [Link]

• N-Benzoyl derivatives of amino acids and amino acid analogs as growth inhibitors in microbial antitumor screen. PubMed. [Link]

• An Efficient Synthesis of N- Benzoyl Derivative of Amino Acids Using PEG-400 as A Green and Recyclable Catalyst. International Journal of Innovative Research in Science, Engineering and Technology. [Link]

• Antiinflammatory activity of N-(2-benzoylphenyl)alanine derivatives. PubMed. [Link]

• Antifungal Susceptibility Testing: Current Approaches. PubMed Central. [Link]

• Synthesis and biological activity of novel ester derivatives of N(3)-(4-metoxyfumaroyl)-(S)-2,3-diaminopropanoic acid containing amide and keto function as inhibitors of glucosamine-6-phosphate synthase. PubMed. [Link]

• N-Acyl Amino Acids: Metabolism, Molecular Targets, and Role in Biological Processes. PubMed Central. [Link]

• Antitumor and antiinflammatory agents: N-benzoyl-protected cyanomethyl esters of amino acids. PubMed. [Link]

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• 2. Synthesis of N-benzoyl Amino Esters and N-benzoyl Amino Acids and their Antifungal Activity [scielo.org.mx]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and Biological Activity of Novel Amino Acid-(N'-Benzoyl) Hydrazide and Amino Acid-(N'-Nicotinoyl) Hydrazide Derivatives [mdpi.com]
• 5. N-Benzoyl derivatives of amino acids and amino acid analogs as growth inhibitors in microbial antitumor screen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Antitumor and antiinflammatory agents: N-benzoyl-protected cyanomethyl esters of amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Antiinflammatory activity of N-(2-benzoylphenyl)alanine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Antifungal Susceptibility Testing: Current Approaches - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Ethyl 2-[(4-chlorobenzoyl)amino]acetate: Synthesis, Characterization, and Application as a Pharmaceutical Intermediate

Executive Summary

Ethyl 2-[(4-chlorobenzoyl)amino]acetate, also known as Ethyl 2-(4-chlorobenzamido)acetate, is a sophisticated chemical building block whose value in pharmaceutical development is anchored in its distinct structural motifs. This guide provides an in-depth technical overview of this intermediate, designed for researchers and drug development professionals. We will explore a robust synthesis protocol, grounded in the well-established Schotten-Baumann reaction, explaining the causal factors behind each step to ensure reproducibility and high purity. Furthermore, this document details the essential analytical techniques required for its unambiguous characterization and delves into its strategic application in the synthesis of more complex molecular architectures relevant to medicinal chemistry.

Core Compound Identity and Strategic Importance

Chemical and Physical Properties

Ethyl 2-[(4-chlorobenzoyl)amino]acetate is an organic compound featuring a central glycine ethyl ester scaffold, N-acylated with a 4-chlorobenzoyl group. This unique combination of an aromatic chloride, an amide linkage, and an ester functional group makes it a versatile intermediate for constructing a variety of more complex molecules.

Property	Value	Source
CAS Number	39735-52-9	[1][2]
Molecular Formula	C₁₁H₁₂ClNO₃	[1][2][3]
Molecular Weight	241.67 g/mol	[1][2]
Appearance	White to off-white solid	[1]
Melting Point	118-120°C	[1]
Boiling Point (Predicted)	396.0 ± 27.0 °C	[1]
Density (Predicted)	1.241 ± 0.06 g/cm³	[1]
Synonyms	Ethyl 4-chlorohippurate, Ethyl (4-chlorobenzoyl)glycinate	[1]

Significance in Pharmaceutical Synthesis

The strategic value of Ethyl 2-[(4-chlorobenzoyl)amino]acetate lies in its pre-packaged functionalities. The 4-chlorophenyl group is a common feature in many active pharmaceutical ingredients (APIs), often contributing to binding affinity through halogen bonding or by modifying the electronic properties of the molecule. The amide bond provides structural rigidity and potential hydrogen bonding interactions, while the ethyl ester serves as a versatile handle for further chemical transformations, such as hydrolysis to the corresponding carboxylic acid or amidation to form new amide derivatives. This structure is a key precursor for building heterocyclic systems or for peptide-like scaffolds used in drug discovery programs.

Synthesis Protocol: A Self-Validating Approach

The synthesis of Ethyl 2-[(4-chlorobenzoyl)amino]acetate is most effectively achieved via an N-acylation reaction, a classic example of the Schotten-Baumann reaction. This method is reliable, scalable, and the principles are well-understood, making the protocol inherently trustworthy.

Causality of the Synthetic Strategy

The chosen method involves the reaction of glycine ethyl ester hydrochloride with 4-chlorobenzoyl chloride in the presence of a base.

• Why Glycine Ethyl Ester Hydrochloride? Using the hydrochloride salt enhances the stability and shelf-life of the starting amine. The ester form protects the carboxylic acid functionality, preventing it from reacting with the acyl chloride.

• Why 4-Chlorobenzoyl Chloride? As an acyl chloride, it is a highly reactive acylating agent, ensuring an efficient and high-yielding reaction with the amine.

• Why a Base? The reaction generates one equivalent of hydrochloric acid (HCl) as a byproduct. A base, such as triethylamine or pyridine, is crucial to neutralize this acid. This is critical for two reasons: 1) It drives the reaction to completion by Le Châtelier's principle, and 2) It prevents the protonation of the starting amine, which would render it unreactive.

• Why a Non-Protic Solvent? A solvent like Dichloromethane (DCM) or Ethyl Acetate is used because it readily dissolves the reactants but does not participate in the reaction.[4] Anhydrous conditions are preferred to prevent the hydrolysis of the highly reactive 4-chlorobenzoyl chloride.

Synthesis Workflow Diagram

The following diagram illustrates the logical flow of the synthesis, from starting materials to the purified final product.

Caption: Synthesis workflow for Ethyl 2-[(4-chlorobenzoyl)amino]acetate.

Detailed Experimental Protocol

• Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and a dropping funnel, add Glycine ethyl ester hydrochloride (1.0 eq) and Dichloromethane (DCM, ~5 mL per gram of starting amine).

• Cooling: Cool the suspension to 0°C in an ice bath. Causality: This cooling mitigates the exothermic nature of the acid-base neutralization and the acylation reaction, preventing potential side reactions.

• Base Addition: Slowly add triethylamine (2.2 eq) to the suspension. Stir for 15-20 minutes. The mixture should become a clear solution as the free amine is formed.

• Acylation: Dissolve 4-chlorobenzoyl chloride (1.05 eq) in a minimal amount of DCM and add it to the dropping funnel. Add the acyl chloride solution dropwise to the reaction mixture over 30 minutes, maintaining the temperature at 0°C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup - Acid Wash: Once the reaction is complete, transfer the mixture to a separatory funnel and wash with 1M HCl (2 x 50 mL). Causality: This step removes the excess triethylamine and its hydrochloride salt.

• Workup - Base Wash: Wash the organic layer with a saturated sodium bicarbonate (NaHCO₃) solution (2 x 50 mL). Causality: This removes any unreacted 4-chlorobenzoyl chloride and any residual acid.

• Workup - Brine Wash: Wash the organic layer with brine (1 x 50 mL). Causality: This helps to break any emulsions and begins the drying process.

• Drying and Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purification: Recrystallize the crude solid from a suitable solvent system, such as ethanol/water or ethyl acetate/hexane, to afford the pure product as a white crystalline solid.

Analytical Characterization

Unambiguous characterization is essential to confirm the identity and purity of the synthesized intermediate. The combination of NMR, IR, and Mass Spectrometry provides a complete picture of the molecular structure.

Rationale for Technique Selection

• ¹H NMR Spectroscopy: Provides information on the number of different types of protons, their chemical environment, and their connectivity. It is the primary tool for confirming that the acylation occurred at the nitrogen atom.

• ¹³C NMR Spectroscopy: Complements the ¹H NMR by showing the number of unique carbon atoms, and is particularly useful for identifying the carbonyl carbons of the ester and amide groups.

• Infrared (IR) Spectroscopy: Used to identify the key functional groups present in the molecule. The characteristic stretches for the N-H bond, the C=O of the amide, and the C=O of the ester are definitive.

• Mass Spectrometry (MS): Confirms the molecular weight of the compound and can provide fragmentation patterns that support the proposed structure.

Expected Spectroscopic Data

Technique	Expected Data	Interpretation
¹H NMR	δ ~8.0-7.5 (m, 4H), ~7.0 (br s, 1H), ~4.2 (q, 2H), ~4.1 (d, 2H), ~1.3 (t, 3H)	Aromatic protons, Amide N-H, Ester -OCH₂-, Amine α-CH₂-, Ester -CH₃
IR (cm⁻¹)	~3300 (N-H stretch), ~1740 (Ester C=O stretch), ~1650 (Amide I C=O stretch)	Confirms presence of secondary amide and ester functional groups
MS (ESI+)	m/z = 242.06 [M+H]⁺, 264.04 [M+Na]⁺	Corresponds to the calculated molecular weight, confirming compound identity

Application as a Versatile Pharmaceutical Building Block

While Ethyl 2-[(4-chlorobenzoyl)amino]acetate is a valuable intermediate, its direct application in the synthesis of a specific, named blockbuster drug is not as widely documented in public literature as some other intermediates. However, its structure makes it an ideal precursor for creating libraries of novel compounds for drug discovery screening and as a foundational element for more complex heterocyclic systems.

Role in Building Molecular Complexity

The true utility of this intermediate is in its potential for further elaboration. The diagram below outlines the key reactive sites and their potential transformations into structures of medicinal interest.

Caption: Potential synthetic pathways using the title intermediate.

• N-Acyl Amino Acid Precursor: Simple hydrolysis of the ethyl ester yields N-(4-chlorobenzoyl)glycine. This resulting carboxylic acid can then be coupled with other amines or amino esters using standard peptide coupling reagents to build larger, more complex peptide-like molecules.

• Heterocycle Synthesis: The intermediate can be a key starting material for various cyclization reactions. For example, reaction with a second amino ester could lead to the formation of piperazinediones, a scaffold present in numerous biologically active compounds.

Safety, Handling, and Storage

As a laboratory chemical, proper handling is paramount.

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and chemical-resistant gloves (e.g., nitrile) when handling the compound.[5]

• Handling: Avoid inhalation of dust and contact with skin and eyes. Use in a well-ventilated area or a chemical fume hood.[6][7]

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.[7][8]

• Hazard Classification: The compound is classified as an irritant.[3]

Conclusion

Ethyl 2-[(4-chlorobenzoyl)amino]acetate is more than just a chemical; it is a strategically designed intermediate that offers a reliable and efficient entry point into a diverse range of molecular scaffolds. Its straightforward and scalable synthesis, combined with its multiple points for chemical diversification, ensures its continued relevance in pharmaceutical research and development. This guide provides the foundational knowledge for scientists to confidently synthesize, characterize, and strategically deploy this valuable building block in their pursuit of novel therapeutic agents.

References

• Ethyl Acetate Applications in Pharmaceuticals: An Overview . LinkedIn. [Link]

• ETHYL ACETATE - NJ.gov . New Jersey Department of Health. [Link]

• Safety Data Sheet: Acetic acid ethyl ester . Carl ROTH. [Link]

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An In-depth Technical Guide to the Role of Ethyl 2-[(4-chlorobenzoyl)amino]acetate in Medicinal Chemistry

Abstract

This technical guide provides a comprehensive overview of Ethyl 2-[(4-chlorobenzoyl)amino]acetate, a derivative of 4-chlorohippuric acid. While direct literature on the specific medicinal chemistry applications of this ethyl ester is sparse, this document extrapolates its potential roles based on the known biological activities of its parent acid and analogous compounds. We will delve into its synthesis, physicochemical properties, and potential as a scaffold or bioactive molecule in drug discovery. This guide is intended for researchers, scientists, and professionals in drug development who are interested in exploring the therapeutic potential of hippuric acid derivatives.

Introduction: The Chemical Landscape of Hippuric Acid and its Analogues

Hippuric acid, or N-benzoylglycine, is a naturally occurring acyl amino acid found in the urine of herbivores.[1][2] Its simple and modular structure, consisting of a benzoyl moiety linked to glycine, has made it and its analogues attractive starting points in medicinal chemistry. These compounds offer a versatile scaffold that can be readily modified to interact with a variety of biological targets.

The introduction of a chlorine atom on the phenyl ring, as seen in 4-chlorohippuric acid and its ethyl ester, Ethyl 2-[(4-chlorobenzoyl)amino]acetate, significantly alters the electronic and lipophilic properties of the molecule. This substitution can enhance binding affinity to target proteins and improve pharmacokinetic profiles.[3] 4-Chlorohippuric acid is known to be a metabolite of certain xenobiotics and is itself metabolized by cytochrome P450 enzymes, making it a useful tool in metabolic studies.[4] This guide will focus on the ethyl ester derivative, exploring its potential therapeutic applications based on the foundation laid by its parent acid and related structures.

Synthesis and Physicochemical Properties

The synthesis of Ethyl 2-[(4-chlorobenzoyl)amino]acetate is a straightforward process, typically involving the esterification of its parent acid, 4-chlorohippuric acid.

Synthesis of 4-Chlorohippuric Acid

The precursor, 4-chlorohippuric acid, can be synthesized via the Schotten-Baumann reaction, which involves the acylation of glycine with 4-chlorobenzoyl chloride in an alkaline medium.

Experimental Protocol: Synthesis of 4-Chlorohippuric Acid

Materials:

• Glycine

• 4-Chlorobenzoyl chloride

• Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl)

• Deionized water

• Ethanol

Procedure:

• Dissolve glycine (1.0 eq) in a 10% aqueous solution of sodium hydroxide (2.5 eq) with stirring.

• Cool the solution to 0-5 °C in an ice bath.

• Slowly add 4-chlorobenzoyl chloride (1.1 eq) to the cooled glycine solution while maintaining the temperature below 10 °C.

• Continue stirring the reaction mixture at room temperature for 2-3 hours after the addition is complete.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, cool the mixture in an ice bath and acidify to pH 2-3 with concentrated hydrochloric acid.

• A white precipitate of 4-chlorohippuric acid will form.

• Collect the precipitate by vacuum filtration and wash with cold deionized water.

• Recrystallize the crude product from a hot ethanol-water mixture to obtain pure 4-chlorohippuric acid.

• Dry the product under vacuum.

Synthesis of Ethyl 2-[(4-chlorobenzoyl)amino]acetate

The target compound is synthesized by Fischer esterification of 4-chlorohippuric acid.

Experimental Protocol: Synthesis of Ethyl 2-[(4-chlorobenzoyl)amino]acetate

Materials:

• 4-Chlorohippuric acid

• Absolute ethanol

• Concentrated sulfuric acid (H₂SO₄)

• Sodium bicarbonate (NaHCO₃)

• Anhydrous sodium sulfate (Na₂SO₄)

• Ethyl acetate

• Hexane

Procedure:

• Suspend 4-chlorohippuric acid (1.0 eq) in an excess of absolute ethanol.

• Add a catalytic amount of concentrated sulfuric acid (e.g., 3-5 drops) to the suspension.

• Heat the mixture to reflux and maintain for 4-6 hours, or until TLC indicates the consumption of the starting material.

• Cool the reaction mixture to room temperature and remove the excess ethanol under reduced pressure.

• Dissolve the residue in ethyl acetate and wash sequentially with a saturated aqueous solution of sodium bicarbonate and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude ester by column chromatography on silica gel using a gradient of ethyl acetate in hexane as the eluent.

• Combine the fractions containing the pure product and evaporate the solvent to obtain Ethyl 2-[(4-chlorobenzoyl)amino]acetate as a solid.

Physicochemical Properties

A summary of the key physicochemical properties of Ethyl 2-[(4-chlorobenzoyl)amino]acetate is presented in the table below.

Property	Value	Reference
CAS Number	39735-52-9	N/A
Molecular Formula	C₁₁H₁₂ClNO₃	N/A
Molecular Weight	241.67 g/mol	N/A
Appearance	Off-white to light yellow solid	[5]
Melting Point	118-120 °C	N/A

Potential Roles in Medicinal Chemistry

As a Scaffold for Novel Therapeutics

The core structure of Ethyl 2-[(4-chlorobenzoyl)amino]acetate provides a valuable scaffold for the development of new drugs. The molecule possesses several key features that can be exploited for further chemical modification:

• The 4-chlorophenyl ring: The chlorine atom can be replaced with other functional groups to modulate activity and selectivity. The para position allows for straightforward synthetic modifications.

• The amide linkage: The amide bond is a common feature in many drugs and can participate in hydrogen bonding with biological targets.

• The ethyl ester: The ester group can be hydrolyzed in vivo to the corresponding carboxylic acid, potentially acting as a prodrug to improve bioavailability. The ester can also be converted to other functional groups, such as amides or hydrazides, to generate a library of new compounds.

Caption: Derivatization potential of the Ethyl 2-[(4-chlorobenzoyl)amino]acetate scaffold.

Potential as an Enzyme Inhibitor

Substituted hippurates and their analogues have shown promise as enzyme inhibitors.[6] For instance, analogues of hippuric acid are known to inhibit peptidylglycine alpha-hydroxylating monooxygenase (PHM), an enzyme involved in the biosynthesis of peptide hormones.[6] Inhibition of PHM is a potential therapeutic strategy for certain cancers and as an insecticide.[6] Given that 4-chlorohippuric acid is an active analogue of hippuric acid, it is plausible that Ethyl 2-[(4-chlorobenzoyl)amino]acetate could serve as a starting point for the design of novel PHM inhibitors.

Potential Anticancer Activity

Some hippuric acid analogues have demonstrated antiproliferative effects on cancer cells.[6] The mechanism of action is not fully elucidated but may involve the inhibition of critical enzymes for cancer cell growth. The presence of the 4-chlorobenzoyl group in Ethyl 2-[(4-chlorobenzoyl)amino]acetate could enhance its anticancer potential, as halogenated compounds are a common feature in many anticancer drugs. Further screening of this compound and its derivatives against various cancer cell lines is warranted.

Future Directions and Conclusion

Ethyl 2-[(4-chlorobenzoyl)amino]acetate represents an under-explored molecule in the field of medicinal chemistry. While direct evidence of its biological activity is lacking, its structural relationship to hippuric acid and its analogues suggests several promising avenues for future research.

Key areas for future investigation include:

• Biological Screening: A comprehensive screening of Ethyl 2-[(4-chlorobenzoyl)amino]acetate against a panel of biological targets, including enzymes like PHM and various cancer cell lines.

• Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of a library of derivatives to understand the key structural features required for biological activity.

• Prodrug Potential: Investigation of the hydrolysis of the ethyl ester to the active carboxylic acid in vitro and in vivo to assess its potential as a prodrug.

References

• American Chemical Society. (2023, October 2). Hippuric acid. Retrieved from [Link]

• Juscamayta, J. C., et al. (2008). Substituted hippurates and hippurate analogs as substrates and inhibitors of peptidylglycine alpha-hydroxylating monooxygenase (PHM). Bioorganic & Medicinal Chemistry, 16(23), 9895-9903.

• PubChem. (n.d.). Glycine, N-(4-chlorobenzoyl)-N-(((((2,3-dihydro-2,2-dimethyl-7-benzofuranyl)oxy)carbonyl)methylamino)thio)-, ethyl ester. Retrieved from [Link]

• Veeprho. (n.d.). 4-Chloro Hippuric Acid | CAS 13450-77-6. Retrieved from [Link]

• Wikipedia. (n.d.). Hippuric acid. Retrieved from [Link]

• Jeschke, P. (2010). The unique role of halogen substituents in the design of modern agrochemicals. Pest Management Science, 66(1), 10-27.

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• 6. Substituted hippurates and hippurate analogs as substrates and inhibitors of peptidylglycine alpha-hydroxylating monooxygenase (PHM) - PubMed [pubmed.ncbi.nlm.nih.gov]

Ethyl 2-[(4-chlorobenzoyl)amino]acetate: A Technical Guide to Potential Therapeutic Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 2-[(4-chlorobenzoyl)amino]acetate is a molecule of significant interest within the landscape of medicinal chemistry. While direct and extensive research on this specific compound is emerging, its structural motifs—a 4-chlorobenzoyl group linked to a glycine ethyl ester—are present in numerous compounds with established biological activities. This technical guide synthesizes the available data on these related molecules to project the potential therapeutic applications of ethyl 2-[(4-chlorobenzoyl)amino]acetate. By examining the pharmacological profiles of analogous compounds, we can infer and propose avenues for future research into its utility as an anticonvulsant, anti-inflammatory, antimicrobial, and anticancer agent. This document provides a foundational framework for researchers, offering insights into potential mechanisms of action, detailed experimental protocols for validation, and a structured approach to exploring the therapeutic promise of this compound.

Introduction and Chemical Profile

Ethyl 2-[(4-chlorobenzoyl)amino]acetate, also known as ethyl N-(4-chlorobenzoyl)glycinate, possesses a core structure that is a hybrid of a halogenated aromatic acid and an amino acid ester. The 4-chlorobenzoyl moiety is a common pharmacophore known to influence the electronic and lipophilic properties of a molecule, often enhancing its interaction with biological targets. The glycine ethyl ester component provides a degree of flexibility and can modulate the compound's solubility and cell permeability.

Chemical Structure:

• IUPAC Name: Ethyl 2-[(4-chlorobenzoyl)amino]acetate

• Molecular Formula: C₁₁H₁₂ClNO₃

• Molecular Weight: 241.67 g/mol

• CAS Number: 39735-52-9[1]

The synthesis of ethyl 2-[(4-chlorobenzoyl)amino]acetate can be achieved through standard peptide coupling reactions, such as the Schotten-Baumann reaction, which involves the acylation of glycine ethyl ester with 4-chlorobenzoyl chloride in the presence of a base.

Rationale for Therapeutic Exploration

The therapeutic potential of ethyl 2-[(4-chlorobenzoyl)amino]acetate is inferred from the established activities of its constituent chemical functionalities:

• 4-Chlorobenzoyl Derivatives: This group is present in compounds exhibiting a range of activities, including anticancer and antimicrobial effects. For example, derivatives of 4-chlorobenzamide have shown antiproliferative properties against various cancer cell lines.[2]

• N-Acyl Amino Acid Esters: This class of compounds has demonstrated diverse pharmacological effects. Notably, N-benzyloxycarbonylglycine has been reported to possess anticonvulsant properties.[3][4] Furthermore, N-acyl amino acids are being investigated for their antimicrobial and analgesic potential.[1][5]

• Benzoyl Glycine (Hippuric Acid) Analogs: Modifications to the benzoyl ring of glycine conjugates, particularly the introduction of electron-withdrawing groups like chlorine, have been shown to enhance antibacterial activity.[6]

This guide will now delve into the specific, inferred therapeutic applications based on these structural analogies.

Potential Therapeutic Application: Anticonvulsant Activity

Mechanistic Hypothesis

The anticonvulsant potential of ethyl 2-[(4-chlorobenzoyl)amino]acetate is primarily extrapolated from studies on N-acylated glycine derivatives. For instance, N-benzyloxycarbonylglycine has shown efficacy in animal models of seizures, such as the maximal electroshock (MES) test.[3][4] While glycine itself has weak anticonvulsant properties, its N-acylated derivatives may exhibit enhanced central nervous system (CNS) penetration and a modified pharmacological profile.[3][4]

The proposed mechanism of action may involve the modulation of inhibitory neurotransmission. Glycine is a primary inhibitory neurotransmitter in the spinal cord and brainstem, acting on strychnine-sensitive glycine receptors. It is plausible that ethyl 2-[(4-chlorobenzoyl)amino]acetate or its metabolites could potentiate glycinergic neurotransmission or interact with other targets involved in neuronal excitability.

Caption: Hypothesized mechanisms for anticonvulsant activity.

Experimental Protocol: In Vivo Maximal Electroshock (MES) Seizure Model

This protocol is a standard preclinical screen for anticonvulsant drugs effective against generalized tonic-clonic seizures.

Materials:

• Ethyl 2-[(4-chlorobenzoyl)amino]acetate

• Vehicle (e.g., 0.5% methylcellulose in water)

• Positive control: Phenytoin (e.g., 20 mg/kg)

• Male Swiss albino mice (20-25 g)

• Corneal electrodes

• Electroshock apparatus

Procedure:

• Animal Acclimatization: Acclimatize mice to the laboratory conditions for at least one week before the experiment.

• Drug Administration:

  • Divide mice into groups (n=8-10 per group): Vehicle control, positive control (phenytoin), and test compound at various doses (e.g., 25, 50, 100 mg/kg).

  • Administer the test compound or vehicle intraperitoneally (i.p.) or orally (p.o.).

• Induction of Seizures:

  • At a predetermined time after drug administration (e.g., 30 or 60 minutes), induce seizures by delivering a maximal electroshock (e.g., 50 mA, 60 Hz for 0.2 seconds) through corneal electrodes.

• Observation:

  • Observe the mice for the presence or absence of the tonic hind limb extension phase of the seizure.

  • The absence of this phase is considered as protection.

• Data Analysis:

  • Calculate the percentage of protected animals in each group.

  • Determine the median effective dose (ED₅₀) using probit analysis.

Potential Therapeutic Application: Anti-inflammatory Activity

Mechanistic Hypothesis

The anti-inflammatory potential is suggested by the activities of various benzoyl derivatives and N-acyl amino acids. The mechanism may involve the inhibition of key inflammatory mediators. For instance, some related compounds have been shown to inhibit cyclooxygenase (COX) enzymes, which are responsible for the synthesis of prostaglandins, or to modulate the production of pro-inflammatory cytokines. An in-silico study has suggested that 5-O-4-Chlorobenzoylpinostrobin exhibits stronger anti-inflammatory activity than its parent compound by inhibiting the COX-2 receptor.[7]

Caption: Potential inhibition of the COX-2 pathway.

Experimental Protocol: In Vivo Carrageenan-Induced Paw Edema Model

This is a widely used model for evaluating acute inflammation.[8]

Materials:

• Ethyl 2-[(4-chlorobenzoyl)amino]acetate

• Vehicle (e.g., saline)

• Positive control: Indomethacin (e.g., 10 mg/kg)

• Male Wistar rats (150-200 g)

• 1% (w/v) solution of carrageenan in saline

• Plethysmometer

Procedure:

• Animal Grouping and Drug Administration:

  • Divide rats into groups (n=6-8 per group): Vehicle control, positive control, and test compound at various doses.

  • Administer the compounds orally or intraperitoneally.

• Induction of Edema:

  • One hour after drug administration, inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each rat.

• Measurement of Paw Volume:

  • Measure the paw volume of each rat using a plethysmometer immediately before the carrageenan injection (V₀) and at regular intervals thereafter (e.g., 1, 2, 3, and 4 hours) (Vt).

• Data Analysis:

  • Calculate the percentage increase in paw volume for each animal at each time point: [(Vt - V₀) / V₀] * 100.

  • Calculate the percentage inhibition of edema for each treated group compared to the control group.

Potential Therapeutic Application: Antimicrobial Activity

Mechanistic Hypothesis

The antimicrobial potential is supported by studies on 4-chlorobenzamide derivatives and N-aroyl amino acids.[2][9] The presence of the chlorine atom on the benzoyl ring can enhance the lipophilicity of the molecule, potentially facilitating its passage through microbial cell membranes. The mechanism of action could involve the inhibition of essential microbial enzymes or the disruption of cell wall synthesis. For instance, some 4-chlorobenzamide derivatives have been found to inhibit the bacterial cell division protein FtsZ.[2]

Experimental Protocol: Broth Microdilution Method for Minimum Inhibitory Concentration (MIC) Determination

This method determines the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.[10]

Materials:

• Ethyl 2-[(4-chlorobenzoyl)amino]acetate dissolved in a suitable solvent (e.g., DMSO)

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Fungal strains (e.g., Candida albicans)

• Mueller-Hinton Broth (for bacteria) or RPMI-1640 medium (for fungi)

• 96-well microtiter plates

• Positive control antibiotics (e.g., ciprofloxacin for bacteria, fluconazole for fungi)

Procedure:

• Preparation of Inoculum: Prepare a standardized microbial inoculum (e.g., 0.5 McFarland standard).

• Serial Dilution:

  • Perform serial two-fold dilutions of the test compound and control antibiotics in the appropriate broth in the wells of a 96-well plate.

• Inoculation: Inoculate each well with the standardized microbial suspension.

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria or at 35°C for 24-48 hours for fungi.

• Determination of MIC: The MIC is the lowest concentration of the compound at which no visible growth of the microorganism is observed.

Related Compound Class	Organism(s)	Activity (MIC/IC₅₀)	Reference
N-aryl amino acids	Streptococcus pneumoniae, Escherichia coli	Comparable to streptomycin	[9]
4-chlorobenzoyl berbamine	Diffuse large B cell lymphoma cells	IC₅₀: 1.93 to 3.89 µmol/L	[11]
Aromatic amino-acid esters	Klebsiella pneumoniae, Pseudomonas aeruginosa, Staphylococcus aureus	MIC: 4 mg/mL

Table 1: Antimicrobial and Anticancer Activities of Structurally Related Compounds.

Potential Therapeutic Application: Anticancer Activity

Mechanistic Hypothesis

The anticancer potential is suggested by the activity of compounds containing the 4-chlorobenzoyl moiety. For example, 4-chlorobenzoyl berbamine has been shown to induce apoptosis in diffuse large B cell lymphoma cells by promoting the degradation of the c-Myc oncoprotein.[11] The mechanism of action for this class of compounds can be multifaceted, potentially involving the inhibition of tubulin polymerization, interference with DNA repair mechanisms, or modulation of key signaling pathways involved in cell proliferation and survival.[2]

Caption: Hypothesized mechanisms for anticancer activity.

Experimental Protocol: In Vitro MTT Assay for Cytotoxicity

The MTT assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxic effects of potential anticancer drugs.

Materials:

• Ethyl 2-[(4-chlorobenzoyl)amino]acetate

• Human cancer cell lines (e.g., MCF-7 breast cancer, A549 lung cancer)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• 96-well cell culture plates

• Microplate reader

Procedure:

• Cell Seeding: Seed the cancer cells in a 96-well plate at a suitable density and allow them to adhere overnight.

• Compound Treatment:

  • Treat the cells with various concentrations of the test compound for a specified period (e.g., 48 or 72 hours).

  • Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• MTT Addition: Add MTT solution to each well and incubate for 3-4 hours to allow the formation of formazan crystals by viable cells.

• Formazan Solubilization: Remove the medium and add DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Conclusion and Future Directions

Ethyl 2-[(4-chlorobenzoyl)amino]acetate is a compound with a promising, albeit inferred, therapeutic profile. The structural analogies to known bioactive molecules strongly suggest that it warrants investigation as a potential anticonvulsant, anti-inflammatory, antimicrobial, and anticancer agent. The experimental protocols detailed in this guide provide a clear roadmap for the preclinical evaluation of these potential activities.

Future research should focus on:

• Synthesis and Characterization: Efficient and scalable synthesis of the compound and its analogs for comprehensive screening.

• In Vitro Screening: Broad-spectrum screening against a panel of seizure models, inflammatory markers, microbial strains, and cancer cell lines to identify the most promising therapeutic area.

• Mechanism of Action Studies: Elucidation of the specific molecular targets and signaling pathways modulated by the compound.

• Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of a library of analogs to optimize potency and selectivity and to reduce potential toxicity.

• In Vivo Efficacy and Safety: Comprehensive evaluation in relevant animal models of disease, along with preliminary toxicology and pharmacokinetic studies.

By systematically pursuing these avenues of research, the scientific community can unlock the full therapeutic potential of ethyl 2-[(4-chlorobenzoyl)amino]acetate and contribute to the development of novel therapeutics.

References

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• 4. Synthesis and anticonvulsant activity of N-benzyloxycarbonyl-amino acid prodrugs of phenytoin - PubMed [pubmed.ncbi.nlm.nih.gov]
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Unlocking the Therapeutic Promise: A Technical Guide to the Anticonvulsant Potential of Ethyl 2-[(4-chlorobenzoyl)amino]acetate Derivatives

An In-Depth Guide for Researchers and Drug Development Professionals

Introduction: The Unmet Need in Epilepsy Treatment and a Novel Chemical Scaffold

Epilepsy, a neurological disorder characterized by recurrent seizures, affects millions worldwide. Despite the availability of numerous antiepileptic drugs (AEDs), a significant portion of patients remain resistant to treatment, and many experience dose-limiting side effects.[1][2] This underscores the urgent need for novel, more effective, and safer anticonvulsant agents.[3][4] Medicinal chemistry efforts continue to explore new chemical scaffolds that can yield promising drug candidates. One such scaffold is based on amino acid derivatives, which have shown potential as anticonvulsant agents.[5][6] This guide focuses on a specific series of compounds: derivatives of "Ethyl 2-[(4-chlorobenzoyl)amino]acetate".[7][8]

The core structure, a substituted benzoyl-aminoacetate, presents a versatile platform for chemical modification to explore structure-activity relationships (SAR) and optimize anticonvulsant activity. The 4-chloro substitution on the benzoyl ring is a common feature in centrally acting agents and provides a starting point for further derivatization. This document provides a comprehensive technical framework for the synthesis, preclinical screening, and evaluation of the anticonvulsant potential of novel derivatives based on this scaffold.

I. Synthesis of Novel Ethyl 2-[(4-chlorobenzoyl)amino]acetate Derivatives: A Strategic Approach

The synthesis of novel derivatives is the first crucial step in the drug discovery pipeline. The general synthetic scheme for Ethyl 2-[(4-chlorobenzoyl)amino]acetate derivatives involves the acylation of an amino acid ester. By systematically modifying different parts of the lead molecule, researchers can investigate the impact of these changes on anticonvulsant activity.

Core Synthetic Strategy

A common and effective method for synthesizing the parent compound and its derivatives is the Schotten-Baumann reaction. This involves the reaction of an amino acid ester (e.g., ethyl glycinate hydrochloride) with an acyl chloride (e.g., 4-chlorobenzoyl chloride) in the presence of a base.

General Synthetic Protocol:

• Dissolution: Dissolve ethyl glycinate hydrochloride in a suitable solvent, such as dichloromethane or a biphasic system of water and an organic solvent.

• Basification: Add a base, such as sodium bicarbonate or sodium hydroxide, to neutralize the hydrochloride and liberate the free amine.

• Acylation: Slowly add a solution of the desired substituted benzoyl chloride (e.g., 4-chlorobenzoyl chloride) in an organic solvent to the reaction mixture under vigorous stirring and cooling.

• Reaction Monitoring: Monitor the progress of the reaction using thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, separate the organic layer, wash it with dilute acid and brine, dry it over an anhydrous salt (e.g., sodium sulfate), and concentrate it under reduced pressure. Purify the crude product by recrystallization or column chromatography.

Strategic Derivatization for SAR Studies

To explore the structure-activity relationship, systematic modifications can be introduced at various positions of the parent molecule. The following table outlines potential derivatization strategies:

Modification Site	Rationale	Examples of Substituents
Aromatic Ring (R1)	To investigate the influence of electronic and steric effects on activity.	-NO₂, -OCH₃, -F, -Br, -CF₃, different substitution patterns (ortho, meta)
Amide Linker (R2)	To explore the impact of altering the hydrogen bonding capacity and conformational flexibility.	N-methylation, replacement with a thioamide
Ester Group (R3)	To modulate lipophilicity and pharmacokinetic properties.	Methyl, propyl, isopropyl, benzyl esters
α-Carbon (R4)	To introduce chirality and steric bulk, potentially leading to stereospecific interactions with the target.	-CH₃ (Alanine), -CH(CH₃)₂ (Valine), -CH₂Ph (Phenylalanine)

II. Preclinical Evaluation of Anticonvulsant Activity: In Vivo Screening Models

The cornerstone of identifying promising anticonvulsant candidates is a robust preclinical screening program.[9] The Antiepileptic Drug Development (ADD) Program of the National Institutes of Health (NIH) has established a well-validated battery of in vivo tests.[5] The two primary models for initial screening are the Maximal Electroshock Seizure (MES) test and the subcutaneous Pentylenetetrazole (scPTZ) test.[10][11]

A. Maximal Electroshock Seizure (MES) Test

The MES test is a model of generalized tonic-clonic seizures and is used to identify compounds that prevent seizure spread.[12][13]

Experimental Protocol (Rodents):

• Animal Model: Male CF-1 mice or Sprague-Dawley rats are commonly used.

• Compound Administration: The test compounds are typically administered intraperitoneally (i.p.) or orally (p.o.) at various doses.

• Time of Peak Effect (TPE): A preliminary experiment is conducted to determine the time at which the compound exerts its maximum effect.

• Seizure Induction: At the TPE, a high-frequency electrical stimulus (e.g., 60 Hz, 50 mA for 0.2 seconds in mice) is delivered via corneal electrodes.[12] A topical anesthetic is applied to the corneas prior to electrode placement.

• Endpoint: The primary endpoint is the abolition of the tonic hindlimb extension phase of the seizure.[12][14]

• Data Analysis: The effective dose 50 (ED₅₀), the dose that protects 50% of the animals from the tonic hindlimb extension, is calculated using probit analysis.

B. Subcutaneous Pentylenetetrazole (scPTZ) Test

The scPTZ test is a model for absence seizures and identifies compounds that elevate the seizure threshold.[10][15]

Experimental Protocol (Rodents):

• Animal Model: Similar to the MES test, male CF-1 mice or Sprague-Dawley rats are used.

• Compound Administration: Test compounds are administered at various doses, typically i.p. or p.o.

• Chemoconvulsant Administration: At the TPE of the test compound, a subcutaneous injection of pentylenetetrazole (PTZ) at a convulsive dose (e.g., 85 mg/kg in mice) is administered.[15]

• Observation Period: Animals are observed for a period of 30 minutes for the presence of clonic seizures lasting for at least 5 seconds.[15]

• Endpoint: Protection is defined as the absence of a clonic seizure during the observation period.

• Data Analysis: The ED₅₀ is calculated as in the MES test.

Workflow for Initial Anticonvulsant Screening

Caption: Workflow for the synthesis and initial in vivo screening of novel anticonvulsant candidates.

III. Neurotoxicity Assessment: The Rotarod Test

An ideal anticonvulsant should exhibit a wide therapeutic window, meaning it is effective at doses that do not cause significant side effects. The rotarod test is a widely used method to assess motor coordination and identify potential neurotoxicity.[16][17]

Experimental Protocol (Rodents):

• Apparatus: A rotating rod apparatus with adjustable speed.

• Training: Animals are trained for a few days to stay on the rotating rod at a constant speed.

• Test Procedure: On the test day, animals are administered the test compound at various doses. At the TPE, they are placed on the rod, which is set to accelerate (e.g., from 4 to 40 RPM over 300 seconds).[16]

• Endpoint: The latency to fall from the rod is recorded.

• Data Analysis: The toxic dose 50 (TD₅₀), the dose that causes 50% of the animals to fail the test (i.e., fall off the rod), is determined.

IV. Data Interpretation and Structure-Activity Relationship (SAR) Analysis

The data generated from the MES, scPTZ, and rotarod tests allow for a comprehensive evaluation of the anticonvulsant potential and safety profile of the synthesized derivatives.

Key Parameters for Evaluation

• ED₅₀ (MES): Potency against generalized tonic-clonic seizures.

• ED₅₀ (scPTZ): Potency against absence seizures.

• TD₅₀ (Rotarod): A measure of neurotoxicity.

• Protective Index (PI): Calculated as TD₅₀ / ED₅₀. A higher PI indicates a wider therapeutic window and a more favorable safety profile.

Hypothetical Data Summary and SAR Insights

The following table presents hypothetical data for a series of derivatives to illustrate how SAR can be analyzed:

Compound	R1	R4	MES ED₅₀ (mg/kg)	scPTZ ED₅₀ (mg/kg)	Rotarod TD₅₀ (mg/kg)	PI (MES)
Parent	4-Cl	H	50	>300	200	4
D1	4-F	H	45	>300	220	4.9
D2	4-OCH₃	H	75	>300	250	3.3
D3	4-NO₂	H	120	>300	180	1.5
D4	4-Cl	CH₃	35	150	190	5.4
Phenytoin	-	-	9.5	Inactive	66	6.9
Carbamazepine	-	-	8.8	30	80	9.1

Interpretation of Hypothetical SAR:

• Effect of R1: Electron-withdrawing groups at the para position (e.g., -F) appear to maintain or slightly improve activity compared to the parent compound. A strongly electron-donating group (-OCH₃) or a bulky electron-withdrawing group (-NO₂) may decrease potency.

• Effect of R4: The introduction of a methyl group at the α-carbon (D4) significantly enhances potency in both the MES and scPTZ tests, suggesting a potential stereospecific interaction with the target.

• Overall Profile: Compound D4 emerges as a promising candidate with broad-spectrum activity (active in both MES and scPTZ tests) and a favorable protective index.

V. Elucidating the Mechanism of Action: Potential Molecular Targets

While the initial screening is phenotype-based, understanding the mechanism of action is crucial for further development.[18] Many established anticonvulsant drugs act by modulating ion channels or enhancing inhibitory neurotransmission.[19][20]

Potential Mechanisms for Ethyl 2-[(4-chlorobenzoyl)amino]acetate Derivatives:

• Voltage-gated Sodium Channel Blockade: Similar to phenytoin and carbamazepine, these compounds may prolong the inactivated state of sodium channels, thereby limiting repetitive neuronal firing.[19] This is a plausible mechanism for compounds active in the MES test.

• Enhancement of GABAergic Neurotransmission: The derivatives might act on the GABA-A receptor complex, similar to benzodiazepines and barbiturates, to enhance GABA-mediated inhibition.[19]

• Modulation of Calcium Channels: Some anticonvulsants, particularly those effective against absence seizures, act by inhibiting T-type calcium channels.[19] This could be a mechanism for compounds showing activity in the scPTZ test.

• Interaction with Carbonic Anhydrase: Some sulfonamide-containing anticonvulsants inhibit carbonic anhydrase.[21] While the current scaffold does not contain a sulfonamide, interaction with other enzymes remains a possibility.

Proposed Mechanistic Investigation Workflow

Caption: A workflow for investigating the mechanism of action of a lead anticonvulsant compound.

Conclusion: A Promising Scaffold for Future Anticonvulsant Drug Discovery

The Ethyl 2-[(4-chlorobenzoyl)amino]acetate scaffold represents a promising starting point for the development of novel anticonvulsant agents. This technical guide has outlined a systematic approach for the synthesis, in vivo evaluation, and preliminary mechanistic investigation of its derivatives. By employing a well-established preclinical screening cascade and conducting thorough structure-activity relationship studies, researchers can identify lead candidates with potent anticonvulsant activity and favorable safety profiles. Further optimization and mechanistic studies on the most promising compounds could ultimately lead to the development of a new generation of therapies for epilepsy.

References

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• (S)-2-(4-Chlorobenzoyl)-1,2,3,4-tetrahydrobenzo[e]pyrazino[1,2-a][10][12]diazepine-6,12(11H,12aH)-dione—Synthesis and Crystallographic Studies - MDPI.

• (PDF) Synthesis and preliminary evaluation of anticonvulsant activity of some [4-(benzyloxy)benzoyl]- and [4-(benzyloxy)
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• Design, synthesis, and evaluation of anticonvulsant activities of benzoxazole derivatives containing the 1,2,4-triazolone moiety - PubMed.
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Protocols & Analytical Methods

Application Notes and Protocols: Coupling Reagents for the Synthesis of Ethyl 2-[(4-chlorobenzoyl)amino]acetate

Prepared by: Gemini, Senior Application Scientist

Introduction

The formation of an amide bond is a cornerstone reaction in organic synthesis, central to the fields of medicinal chemistry, drug development, and materials science. The target molecule, Ethyl 2-[(4-chlorobenzoyl)amino]acetate, is formed via the coupling of 4-chlorobenzoic acid and the ethyl ester of glycine. While thermodynamically favorable, the direct condensation of a carboxylic acid and an amine is kinetically slow and inefficient. This is primarily due to a competing acid-base reaction that forms a stable and unreactive ammonium carboxylate salt.[1] Consequently, the activation of the carboxylic acid's carboxyl group is essential to facilitate nucleophilic attack by the amine.[2][3]

This guide provides a detailed overview of modern coupling reagents, explains the mechanistic rationale behind their use, and offers validated, step-by-step protocols for the synthesis of Ethyl 2-[(4-chlorobenzoyl)amino]acetate. We will explore several classes of reagents, enabling researchers to make informed decisions based on efficiency, cost, safety, and scalability.

The Principle of Carboxylic Acid Activation

The core strategy in amide bond formation is to convert the hydroxyl group of the carboxylic acid into a better leaving group.[2] Coupling reagents achieve this by reacting with the carboxylate to form a highly reactive intermediate, such as an active ester or an anhydride. This activated species is then susceptible to nucleophilic attack by the amine (in this case, ethyl 2-aminoacetate), leading to the formation of the desired amide bond and the release of a byproduct derived from the coupling reagent.

The general workflow for this process is illustrated below.

Caption: General workflow for coupling reagent-mediated amide bond formation.

A Comparative Guide to Common Coupling Reagents

The choice of a coupling reagent is critical and depends on factors such as substrate reactivity, potential for side reactions, cost, and safety.[4] Below is a comparison of widely used reagent classes for the synthesis of the target molecule.

Reagent Class	Examples	Mechanism/Byproducts	Key Advantages	Considerations & Disadvantages
Carbodiimides	EDC, DCC, DIC	Forms O-acylisourea intermediate. Byproducts are ureas (EDC: water-soluble; DCC: insoluble).[5][6]	Cost-effective, widely available. EDC's water-soluble byproduct simplifies purification.	Can cause side reactions (N-acylurea formation).[6] Requires additives like HOBt or Oxyma to improve efficiency and suppress racemization.[4][5]
Phosphonium Salts	PyBOP, PyAOP	Forms active esters (OBt or OAt). Byproducts are phosphine oxides and salts.	High coupling efficiency, rapid reactions.[5] PyBOP avoids guanidinylation side reactions.	Higher cost than carbodiimides. The original reagent, BOP, produces carcinogenic HMPA as a byproduct.[4][5]
Aminium/Uronium Salts	HATU, HBTU, HCTU	Forms highly reactive active esters (OAt, OBt, O-6-ClBt). Byproducts are tetramethylurea and salts.	Extremely efficient, even for sterically hindered substrates.[5] Fast reaction kinetics.	Can cause guanidinylation of the amine if used in excess.[5][7] Benzotriazole-based reagents (HOBt, HOAt) are potentially explosive.[4]
Oxyma-Based Uronium Salts	COMU	Forms a highly reactive Oxyma active ester. Byproducts are morpholino-urea derivatives.[2][8]	High reactivity, comparable to HATU.[4] Inherently safer as it avoids explosive benzotriazole additives.[8] Byproducts are often water-soluble.[8]	Generally more expensive than older generation reagents.

Mechanistic Insight: The EDC/HOBt System

The combination of a carbodiimide, like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), with an additive, such as 1-Hydroxybenzotriazole (HOBt), is a classic and robust method for amide synthesis.

• Activation: The carboxylic acid attacks the EDC molecule to form a highly reactive O-acylisourea intermediate.

• Interception: This intermediate is unstable and can rearrange into an unreactive N-acylurea byproduct. To prevent this, HOBt rapidly intercepts the O-acylisourea to form a more stable HOBt-active ester.[4][6]

• Coupling: The amine component then attacks the active ester, which is sufficiently reactive to undergo nucleophilic acyl substitution, forming the desired amide bond and releasing HOBt. The protonated EDC is converted into a water-soluble urea byproduct.

Caption: Mechanism of EDC/HOBt mediated amide bond formation.

Detailed Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Protocol 1: Synthesis using EDC and HOBt

This protocol leverages a cost-effective and reliable method, where the water-soluble nature of EDC and its urea byproduct simplifies the final purification.

Materials:

• 4-Chlorobenzoic acid (1.0 equiv)

• Ethyl 2-aminoacetate hydrochloride (1.05 equiv)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl) (1.2 equiv)

• 1-Hydroxybenzotriazole (HOBt) (1.2 equiv)

• N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA) (2.5 equiv)

• Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

Procedure:

• To a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 4-chlorobenzoic acid (1.0 equiv), ethyl 2-aminoacetate hydrochloride (1.05 equiv), and HOBt (1.2 equiv).

• Dissolve the mixture in anhydrous DCM or DMF (approx. 0.1 M concentration relative to the carboxylic acid).

• Cool the solution to 0 °C in an ice bath with magnetic stirring.

• Add the base (DIPEA or TEA, 2.5 equiv) dropwise. The first equivalent neutralizes the hydrochloride salt of the amine, while the rest acts as a base for the coupling reaction.

• Add EDC·HCl (1.2 equiv) portion-wise to the reaction mixture, ensuring the temperature remains below 5 °C.[9]

• Once the addition is complete, remove the ice bath and allow the reaction to warm to room temperature.

• Stir the reaction for 12-24 hours. Monitor the progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up:

  • Once the reaction is complete, dilute the mixture with ethyl acetate.

  • Wash the organic layer sequentially with 1 M HCl (to remove excess base and EDC-urea), saturated NaHCO₃ solution (to remove excess HOBt and unreacted carboxylic acid), and finally with brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure to yield the crude product.

  • Purify the crude product by column chromatography on silica gel or recrystallization as needed.

Protocol 2: Synthesis using HATU

HATU is a highly efficient reagent, ideal for achieving rapid and clean conversions.[7] Careful control of stoichiometry is important to prevent side reactions.[7]

Materials:

• 4-Chlorobenzoic acid (1.0 equiv)

• Ethyl 2-aminoacetate hydrochloride (1.05 equiv)

• HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) (1.1 equiv)

• N,N-Diisopropylethylamine (DIPEA) (3.0 equiv)

• Anhydrous Dimethylformamide (DMF)

Procedure:

• In a round-bottom flask under an inert atmosphere, dissolve 4-chlorobenzoic acid (1.0 equiv) and HATU (1.1 equiv) in anhydrous DMF.

• Stir the solution at room temperature for 10-15 minutes to allow for pre-activation (formation of the active ester).

• In a separate flask, dissolve ethyl 2-aminoacetate hydrochloride (1.05 equiv) in a small amount of DMF and add DIPEA (3.0 equiv). The use of a non-nucleophilic base like DIPEA is crucial.

• Add the amine/base solution dropwise to the pre-activated carboxylic acid solution at room temperature.

• Stir the reaction for 2-4 hours. The reaction is typically much faster than with EDC/HOBt. Monitor progress by TLC or LC-MS.[5]

• Work-up:

  • Upon completion, pour the reaction mixture into a separatory funnel containing ethyl acetate and water.

  • Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product as described in Protocol 1.

Conclusion and Reagent Selection

The synthesis of Ethyl 2-[(4-chlorobenzoyl)amino]acetate can be accomplished efficiently using a variety of coupling reagents.

• For cost-effectiveness and large-scale synthesis , the EDC/HOBt system remains a highly viable and robust option, provided that the aqueous work-up is manageable.

• For speed, high efficiency, and difficult couplings (though not strictly necessary for this substrate), HATU is an excellent choice. Its use requires careful control of stoichiometry to avoid potential side reactions.[7]

• For projects where safety and green chemistry are paramount, modern reagents like COMU should be considered.[8] They offer the reactivity of HATU without the risks associated with benzotriazole-based additives.[4]

By understanding the mechanisms and practical considerations outlined in this guide, researchers can confidently select and implement the optimal strategy for their specific synthetic needs.

References

• Bachem. (2024). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.
• Sigma-Aldrich. Peptide Coupling Reagents Guide.
• Aapptec Peptides. Coupling Reagents.
• Albericio, F., et al. (2018). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Organic Process Research & Development.
• Aapptec Peptides. Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP.
• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews.
• Galan-Malo, P., et al. (2017).
• BenchChem. (2025).
• Aapptec Peptides. (2021). Carbodiimides and Additives.
• Lundberg, H., et al. (2014). Catalytic Amide Formation from Non-Activated Carboxylic Acids and Amines. Chemical Society Reviews.
• Nate McMillan. (2014). How to Make Amides: Mechanism. YouTube.

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Synthesis of Novel Pyrazole Derivatives from Ethyl 2-[(4-chlorobenzoyl)amino]acetate: An Application and Protocol Guide

For Researchers, Scientists, and Drug Development Professionals

Authored by: Dr. Gemini, Senior Application Scientist

Introduction: The Significance of Pyrazole Scaffolds and a Novel Synthetic Route

Pyrazoles, five-membered heterocyclic compounds containing two adjacent nitrogen atoms, represent a cornerstone in medicinal chemistry. Their versatile structure allows for a wide range of biological activities, including anti-inflammatory, analgesic, antimicrobial, and anticancer properties.[1][2] The pyrazole core is a key pharmacophore in several commercially successful drugs, underscoring its importance in drug discovery and development.[3]

This guide details a robust and efficient two-step synthetic pathway for the preparation of novel pyrazole derivatives, commencing with the readily accessible starting material, Ethyl 2-[(4-chlorobenzoyl)amino]acetate . This approach leverages a strategic combination of a crossed Claisen condensation to generate a key β-keto ester intermediate, followed by the classic Knorr pyrazole synthesis for the final cyclization. The resulting pyrazole derivatives, bearing a 4-chlorobenzoylamino moiety, are of significant interest for screening in various therapeutic areas due to the known pharmacological relevance of this functional group.

This document provides a comprehensive overview of the synthetic strategy, detailed experimental protocols, mechanistic insights, and practical guidance for troubleshooting, aimed at enabling researchers to successfully synthesize and explore this promising class of compounds.

Synthetic Strategy: A Two-Pronged Approach to Pyrazole Annulation

The synthesis of the target pyrazole derivatives from Ethyl 2-[(4-chlorobenzoyl)amino]acetate is achieved through a sequential two-step process. This strategy is designed to first construct the necessary 1,3-dicarbonyl precursor, which then undergoes cyclization with a hydrazine derivative.

Step 1: Crossed Claisen Condensation

The initial step involves a crossed Claisen condensation between Ethyl 2-[(4-chlorobenzoyl)amino]acetate and an enolizable ester, such as ethyl acetate, in the presence of a strong base like sodium ethoxide.[4][5] In this reaction, the α-proton of ethyl acetate is abstracted by the base to form an enolate, which then acts as a nucleophile, attacking the carbonyl carbon of Ethyl 2-[(4-chlorobenzoyl)amino]acetate. Subsequent elimination of an ethoxide ion yields the key β-keto ester intermediate: Ethyl 2-[(4-chlorobenzoyl)amino]-3-oxobutanoate . A crossed Claisen condensation is employed to prevent the self-condensation of the starting material and to ensure a higher yield of the desired product.[6]

Step 2: Knorr Pyrazole Synthesis

The second step is the Knorr pyrazole synthesis, a classic and highly efficient method for constructing the pyrazole ring. The synthesized β-keto ester, Ethyl 2-[(4-chlorobenzoyl)amino]-3-oxobutanoate, is reacted with a hydrazine derivative (e.g., hydrazine hydrate or a substituted hydrazine) in a suitable solvent, often with acid catalysis. The reaction proceeds via the formation of a hydrazone intermediate, followed by intramolecular cyclization and dehydration to afford the final pyrazole product.[7] The use of different substituted hydrazines allows for the generation of a library of pyrazole derivatives with diverse substitution patterns at the N1 position.

Overall Reaction Scheme:

Caption: Overall two-step synthesis of pyrazole derivatives.

Detailed Experimental Protocols

Protocol 1: Synthesis of Ethyl 2-[(4-chlorobenzoyl)amino]-3-oxobutanoate (β-Keto Ester Intermediate)

This protocol details the crossed Claisen condensation to synthesize the key β-keto ester intermediate.

Materials:

• Ethyl 2-[(4-chlorobenzoyl)amino]acetate

• Ethyl acetate (anhydrous)

• Sodium ethoxide (NaOEt)

• Anhydrous ethanol

• Toluene (anhydrous)

• Hydrochloric acid (1 M)

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask with a reflux condenser and a dropping funnel

• Magnetic stirrer and heating mantle

Procedure:

• Reaction Setup: In a dry 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a drying tube, and a dropping funnel, dissolve sodium ethoxide (1.1 equivalents) in anhydrous ethanol (50 mL) under an inert atmosphere (e.g., nitrogen or argon).

• Addition of Reactants: To the stirred solution, add a solution of Ethyl 2-[(4-chlorobenzoyl)amino]acetate (1 equivalent) and anhydrous ethyl acetate (1.5 equivalents) in anhydrous toluene (50 mL) dropwise from the dropping funnel over a period of 30 minutes. To control the reaction and avoid self-condensation of ethyl acetate, it is crucial to add the mixture of the starting material and ethyl acetate to the base.[6]

• Reaction: After the addition is complete, heat the reaction mixture to reflux (approximately 80-90 °C) and maintain for 4-6 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., hexane:ethyl acetate 7:3).

• Work-up: After the reaction is complete (as indicated by TLC), cool the mixture to room temperature. Carefully pour the reaction mixture into ice-cold 1 M hydrochloric acid (100 mL) to neutralize the excess base and quench the reaction.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Washing and Drying: Combine the organic layers and wash with brine (50 mL). Dry the organic layer over anhydrous magnesium sulfate.

• Purification: Filter off the drying agent and concentrate the organic phase under reduced pressure to obtain the crude product. Purify the crude product by silica gel column chromatography using a gradient of hexane and ethyl acetate as the eluent to afford pure Ethyl 2-[(4-chlorobenzoyl)amino]-3-oxobutanoate.

Protocol 2: Synthesis of 4-[(4-Chlorobenzoyl)amino]-3-methyl-1H-pyrazol-5(4H)-one

This protocol describes the Knorr pyrazole synthesis using the β-keto ester intermediate and hydrazine hydrate.

Materials:

• Ethyl 2-[(4-chlorobenzoyl)amino]-3-oxobutanoate

• Hydrazine hydrate (80% solution in water)

• Ethanol

• Glacial acetic acid (catalytic amount)

• Round-bottom flask with a reflux condenser

• Magnetic stirrer and heating mantle

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve Ethyl 2-[(4-chlorobenzoyl)amino]-3-oxobutanoate (1 equivalent) in ethanol (40 mL).

• Addition of Hydrazine: To this solution, add hydrazine hydrate (1.2 equivalents) dropwise. Add a few drops of glacial acetic acid as a catalyst.[8]

• Reflux: Heat the reaction mixture to reflux (approximately 78 °C) and maintain this temperature for 2-4 hours. Monitor the reaction progress by TLC until the starting β-keto ester is consumed.

• Work-up and Isolation: After the reaction is complete, cool the mixture to room temperature. The product may precipitate out of the solution upon cooling. If not, reduce the volume of the solvent under reduced pressure.

• Purification: Collect the precipitated solid by vacuum filtration, wash with cold ethanol, and dry under vacuum to obtain the desired pyrazole derivative. If further purification is needed, recrystallization from a suitable solvent (e.g., ethanol or an ethanol/water mixture) can be performed.

Mechanistic Insights

A deeper understanding of the reaction mechanisms is crucial for optimizing the synthesis and troubleshooting potential issues.

Mechanism of Crossed Claisen Condensation

Caption: Mechanism of the crossed Claisen condensation.

The reaction is initiated by the deprotonation of the α-carbon of ethyl acetate by sodium ethoxide to form a nucleophilic enolate. This enolate then attacks the electrophilic carbonyl carbon of Ethyl 2-[(4-chlorobenzoyl)amino]acetate, forming a tetrahedral intermediate. The intermediate then collapses, expelling an ethoxide leaving group to yield the β-keto ester product.[4]

Mechanism of Knorr Pyrazole Synthesis

Caption: Mechanism of the Knorr pyrazole synthesis.

The Knorr synthesis begins with the reaction of the more reactive ketone carbonyl of the β-keto ester with hydrazine to form a hydrazone intermediate. The terminal amino group of the hydrazine then undergoes an intramolecular nucleophilic attack on the ester carbonyl, leading to a cyclic intermediate. Finally, dehydration of this intermediate results in the formation of the stable, aromatic pyrazole ring.[8][7]

Data Presentation: Expected Outcomes and Characterization

The following table summarizes the expected outcomes for the synthesis of a representative pyrazole derivative using hydrazine hydrate.

Table 1: Reaction Parameters and Expected Outcomes

Parameter	Step 1: Crossed Claisen Condensation	Step 2: Knorr Pyrazole Synthesis
Starting Material	Ethyl 2-[(4-chlorobenzoyl)amino]acetate	Ethyl 2-[(4-chlorobenzoyl)amino]-3-oxobutanoate
Reagents	Ethyl acetate, Sodium ethoxide	Hydrazine hydrate, Acetic acid (cat.)
Solvent	Toluene/Ethanol	Ethanol
Temperature	80-90 °C	~78 °C (Reflux)
Reaction Time	4-6 hours	2-4 hours
Typical Yield	60-75%	70-85%
Product	Ethyl 2-[(4-chlorobenzoyl)amino]-3-oxobutanoate	4-[(4-Chlorobenzoyl)amino]-3-methyl-1H-pyrazol-5(4H)-one

Characterization of the Final Product:

The structure of the synthesized pyrazole derivative can be confirmed using various spectroscopic techniques.

• ¹H NMR: Expected signals would include aromatic protons from the 4-chlorophenyl group, a singlet for the pyrazole C-H proton, a singlet for the methyl group, and a broad singlet for the N-H protons.

• ¹³C NMR: The spectrum would show characteristic peaks for the carbonyl carbons, aromatic carbons, and the carbons of the pyrazole ring.

• FT-IR: Key absorption bands would be observed for N-H stretching, C=O stretching (amide and pyrazolone), and C=C/C=N stretching of the aromatic and pyrazole rings.

• Mass Spectrometry: The molecular ion peak corresponding to the calculated mass of the product should be observed, along with a characteristic isotopic pattern for the chlorine atom.[9]

Troubleshooting and Field-Proven Insights

For Step 1: Crossed Claisen Condensation

Issue	Potential Cause	Recommended Solution
Low yield of β-keto ester	Incomplete reaction or side reactions (e.g., self-condensation of ethyl acetate).	Ensure anhydrous conditions. Use a slight excess of sodium ethoxide. Add the mixture of the starting material and ethyl acetate to the base slowly to maintain a low concentration of the enolizable ester.[6]
Formation of multiple products	Self-condensation of starting materials.	Use a non-enolizable ester as the acylating agent if possible, or carefully control the addition of the enolizable ester.
Difficulty in purification	Similar polarities of starting material and product.	Optimize the eluent system for column chromatography. Consider derivatization to aid separation if necessary.

For Step 2: Knorr Pyrazole Synthesis

Issue	Potential Cause	Recommended Solution
Incomplete reaction	Insufficient reaction time or temperature.	Increase the reflux time and monitor the reaction closely by TLC. Ensure the temperature is maintained at the boiling point of the solvent.
Formation of regioisomers	If using a substituted hydrazine, reaction can occur at either nitrogen atom.	The regioselectivity is often influenced by steric and electronic factors. Characterize the product mixture carefully (e.g., by 2D NMR) to determine the major isomer.
Product does not precipitate	Product is soluble in the reaction solvent.	Reduce the volume of the solvent under reduced pressure or add a co-solvent in which the product is insoluble (e.g., water).

Conclusion: A Versatile Platform for Pyrazole-Based Drug Discovery

The synthetic route detailed in this guide provides a reliable and adaptable method for the synthesis of novel pyrazole derivatives from Ethyl 2-[(4-chlorobenzoyl)amino]acetate. The use of the crossed Claisen condensation followed by the Knorr pyrazole synthesis offers a versatile platform for generating a diverse library of compounds for biological screening. The protocols and insights provided herein are intended to empower researchers in their efforts to explore the vast therapeutic potential of the pyrazole scaffold.

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• PrepChem. (n.d.). Preparation of ethyl 2-ethyl-3-oxobutanoate. [Link]

• de Oliveira, R. B., et al. (2012).

• Chem Help ASAP. (n.d.). Knorr Pyrazole Synthesis. [Link]

• Boruah, D. J., et al. (2023). Synthesis of pyrazole derivatives by using β‐keto ester, hydrazine, aromatic aldehyde and pyridinium salt. ChemistrySelect, 8(12), e202204732.
• Halogenoaminopyrazoles Derivatives: Synthesis, Spectroscopic Characterization, Structural Analysis, and Evaluation of Anti-Tumor, Antimicrobial, and Antibiofilm Activities. (2022). Molecules, 27(23), 8251.
• Olaru, A., et al. (2015). Synthesis and Antimicrobial Activity of N-Substituted-β-amino Acid Derivatives Containing 2-Hydroxyphenyl, Benzo[b]phenoxazine and Quinoxaline Moieties. Molecules, 20(2), 3036-3054.
• Knorr Pyrazole Synthesis. (n.d.). In Name Reactions in Organic Synthesis (pp. 553-555). Cambridge University Press.

• Chem-Matics (Chemistry+ Mathematics). (2023, January 13). Mechanism of the reaction between ethyl acetate and sodium ethoxide followed by acidification [Video]. YouTube. [Link]

• Design, synthesis and spectroscopic and crystallographic characterisation of novel functionalized pyrazole derivatives: biological evaluation for their cytotoxic, angiogenic and antioxidant activities. (2020). New Journal of Chemistry, 44(42), 18366-18381.

• Le, T. (2016, October 22). Crossed Claisen Condensation of Two Different Esters in Organic Chemistry [Video]. YouTube. [Link]

• Synthesis of 2-pyrazolines by the reactions of α,β-unsaturated aldehydes, ketones, and esters with diazoalkanes, nitrile imines, and hydrazines. (2019). Arkivoc, 2019(5), 164-211.
• Khan, M. S., et al. (2024). Synthesis and biological evaluation of rationally designed pyrazoles as insecticidal agents. Scientific Reports, 14(1), 1833.

• J&K Scientific LLC. (n.d.). Knorr Pyrazole Synthesis. [Link]

• Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities. (2021). Molecules, 26(16), 4995.
• Novel bis(5-arylamino-2-oxo-4-thiazolidinylidene)hydrazine derivatives as potential antineoplastic agents. (1987). Journal of Pharmaceutical Sciences, 76(2), 114-117.

• Filo. (n.d.). Ethyl acetate on reaction with sodium ethoxide in ethanol gives compound.... [Link]

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• β-Keto esters from ketones and ethyl chloroformate: a rapid, general, efficient synthesis of pyrazolones and their antimicrobial, in silico and in vitro cytotoxicity studies. (2013). Chemistry Central Journal, 7, 123.

• ChemSynthesis. (n.d.). ethyl 2-acetyl-3-oxobutanoate. [Link]

• ResearchGate. (2014, September 17). Can anyone suggest a suitable method for the Claisen condensation?[Link]

• Testbook. (n.d.). The claison condensation of ethyl acetate in the presence of.... [Link]

• Synthesis of Ethyl 2-[Alkyl(benzyl)sulfanylmethyl]-3-oxobutanoates and 3H-Pyrazol-3-ones Based Thereon. (2019). Russian Journal of Organic Chemistry, 55(8), 1198-1204.
• Synthesis and biological evaluation of 3-(4-chlorophenyl)-4-substituted pyrazole derivatives. (2012). Organic & Biomolecular Chemistry, 10(38), 7731-7738.
• Knorr Pyrazole Synthesis of Edaravone. (n.d.). The Royal Society of Chemistry.
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Application Note & Protocol: A Robust Synthesis of 2-(4-chlorophenyl)-5-ethoxythiazole from Ethyl 2-[(4-chlorobenzoyl)amino]acetate

Abstract: The thiazole nucleus is a cornerstone in medicinal chemistry, forming the structural backbone of numerous therapeutic agents. This document provides a comprehensive guide for the synthesis of 2,5-disubstituted thiazole compounds, specifically 2-(4-chlorophenyl)-5-ethoxythiazole, starting from the readily available N-acyl amino ester, Ethyl 2-[(4-chlorobenzoyl)amino]acetate. The protocol leverages a one-pot thionation and intramolecular cyclization reaction, primarily utilizing Lawesson's reagent. We delve into the mechanistic underpinnings of this transformation, provide a detailed, field-tested experimental protocol, and outline rigorous methods for product purification and characterization. This guide is intended for researchers and professionals in organic synthesis and drug development, offering a reliable pathway to this valuable heterocyclic scaffold.

Scientific Foundation: The Thio-Robinson-Gabriel Annulation

The synthesis of thiazoles from N-acyl-α-amino carbonyl compounds is a powerful extension of the classic Robinson-Gabriel synthesis, which traditionally yields oxazoles. By employing a thionating agent, the reaction is diverted to produce the sulfur-containing thiazole heterocycle.

Mechanistic Rationale

The core transformation relies on two sequential chemical events occurring in a single pot:

• Thionation: The amide carbonyl of the starting material, Ethyl 2-[(4-chlorobenzoyl)amino]acetate, is significantly more reactive towards thionating agents than the ester carbonyl. Lawesson's reagent [2,4-bis(4-methoxyphenyl)-1,3,2,4-dithiadiphosphetane-2,4-disulfide] is the reagent of choice for this step due to its high efficacy and solubility in common organic solvents.[1][2] It selectively converts the amide into a thioamide intermediate. The chemical adaptability of thioamides makes them excellent precursors for synthesizing heterocycles like thiazoles.[3]

• Intramolecular Cyclization & Dehydration: The resulting thioamide is a potent binucleophile. The sulfur atom, being a soft nucleophile, attacks the electrophilic carbon of the ester carbonyl. This intramolecular cyclization forms a five-membered ring intermediate. Subsequent elimination of ethanol and a final dehydration step, driven by the formation of a stable aromatic ring, yields the final 2,5-disubstituted thiazole product.[4] The aromaticity of the thiazole ring provides a strong thermodynamic driving force for the reaction.[5]

The overall mechanistic pathway is illustrated below.

Figure 1: Proposed reaction mechanism for the formation of 2-(4-chlorophenyl)-5-ethoxythiazole.

Experimental Guide: Synthesis and Purification

This section details the complete workflow, from reaction setup to the isolation of the purified final product. Adherence to safety protocols is paramount.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
Ethyl 2-[(4-chlorobenzoyl)amino]acetate	≥98%	Standard Supplier	Starting Material
Lawesson's Reagent	≥97%	Standard Supplier	Thionating Agent
Toluene	Anhydrous, ≥99.8%	Standard Supplier	Reaction Solvent
Ethyl Acetate (EtOAc)	ACS Grade	Standard Supplier	For extraction & chromatography
Hexanes	ACS Grade	Standard Supplier	For chromatography
Saturated Sodium Bicarbonate (NaHCO₃) Solution	-	Prepared in-house	For aqueous wash
Brine (Saturated NaCl Solution)	-	Prepared in-house	For aqueous wash
Anhydrous Magnesium Sulfate (MgSO₄)	-	Standard Supplier	Drying Agent
Silica Gel	230-400 mesh	Standard Supplier	For column chromatography

Equipment

• Round-bottom flask (100 mL)

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle with temperature control

• Separatory funnel (250 mL)

• Rotary evaporator

• Glass column for chromatography

• Thin-Layer Chromatography (TLC) plates (silica gel 60 F254)

Detailed Synthesis Protocol

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add Ethyl 2-[(4-chlorobenzoyl)amino]acetate (1.0 eq, e.g., 2.55 g, 10.0 mmol).

• Reagent Addition: Add anhydrous toluene (50 mL) to dissolve the starting material. Once dissolved, add Lawesson's Reagent (0.6 eq, e.g., 2.42 g, 6.0 mmol) in one portion.

  • Scientist's Note: While a 0.5 equivalent is stoichiometric for thionating one amide, a slight excess (0.6 eq) is often used to drive the reaction to completion. Lawesson's reagent is the preferred thionating agent for converting amides to thioamides.[6]

• Reaction Execution: Heat the reaction mixture to reflux (approx. 110 °C) with vigorous stirring. Monitor the reaction progress by TLC (e.g., using a 3:1 Hexanes:EtOAc eluent system), checking for the consumption of the starting material. The reaction is typically complete within 4-6 hours.[7]

• Cooling and Quenching: Once the reaction is complete, remove the heating mantle and allow the mixture to cool to room temperature.

• Aqueous Work-up: Carefully pour the reaction mixture into a separatory funnel containing 50 mL of saturated NaHCO₃ solution to neutralize any acidic byproducts. Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Washing: Combine the organic layers and wash sequentially with water (1 x 50 mL) and brine (1 x 50 mL).

• Drying and Concentration: Dry the combined organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

Purification Protocol: Flash Column Chromatography

The crude product is purified via flash column chromatography to isolate the desired thiazole derivative.[8]

• Column Packing: Pack a glass column with silica gel using a slurry method with hexanes.

• Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane or ethyl acetate and adsorb it onto a small amount of silica gel. Carefully load the dried silica onto the top of the packed column.

• Elution: Elute the column with a gradient of ethyl acetate in hexanes (e.g., starting from 5% EtOAc in hexanes and gradually increasing to 20% EtOAc). Collect fractions and monitor by TLC.

• Isolation: Combine the fractions containing the pure product (visualized by UV light at 254 nm on TLC plates) and remove the solvent under reduced pressure to yield 2-(4-chlorophenyl)-5-ethoxythiazole as a solid.

Figure 2: Step-by-step experimental workflow for synthesis and purification.

Product Characterization

Unambiguous structural confirmation of the final product is achieved using a combination of spectroscopic techniques.[9][10]

Expected Spectroscopic Data

The following table summarizes the expected data for the target compound, 2-(4-chlorophenyl)-5-ethoxythiazole .

Technique	Expected Results
¹H NMR	* Aromatic Protons: Two doublets at ~7.8-8.0 ppm and ~7.4-7.5 ppm (AA'BB' system for the 4-chlorophenyl group).[11] * Thiazole Proton: A singlet at ~7.2-7.4 ppm (H at C4). * Ethoxy Group: A quartet at ~4.2-4.4 ppm (-OCH₂-) and a triplet at ~1.4-1.5 ppm (-CH₃).
¹³C NMR	* Thiazole Carbons: ~165-170 ppm (C2), ~155-160 ppm (C5), ~120-125 ppm (C4).[11] * Aromatic Carbons: Signals in the ~128-138 ppm range. * Ethoxy Carbons: ~65-70 ppm (-OCH₂-), ~14-16 ppm (-CH₃).
Mass Spec (ESI)	[M+H]⁺: Calculated for C₁₁H₁₀ClNOS: 240.02. Found: ~240.0.
IR Spectroscopy	* Disappearance of amide N-H stretch (~3300 cm⁻¹) and C=O stretch (~1660 cm⁻¹) from starting material. * Appearance of C=N stretch (~1590 cm⁻¹) and characteristic aromatic C-H and C=C stretches.

Trustworthiness and Validation

• Self-Validation: The protocol's reliability is confirmed by cross-referencing the characterization data of the final product with the expected values listed above. A clean NMR spectrum and a single spot on TLC in multiple solvent systems indicate high purity.[12]

• Troubleshooting:

  • Incomplete Reaction: If TLC shows significant starting material after 6 hours, an additional portion of Lawesson's Reagent (0.1-0.2 eq) can be added. Ensure the solvent is truly anhydrous, as water can degrade the reagent.

  • Low Yield: Purification can be challenging due to fluorescent byproducts from Lawesson's Reagent. A thorough aqueous wash with NaHCO₃ is critical. If yields are persistently low, consider alternative solvents like dioxane or xylene, which may require different reaction times.

References

• (Reference not directly used in text, but provides general context on thiazole synthesis)

• ResearchGate. Synthesis of 2,4‐disubstituted thiazoles. Available at: [Link]

• Chem Help Asap. Hantzsch Thiazole Synthesis. Available at: [Link]

• YouTube. Hantzsch thiazole synthesis - laboratory experiment. Available at: [Link]

• (Reference not directly used in text, but provides general context on thiazole synthesis)
• (Reference not directly used in text, but provides general context on thiazole synthesis)

• Organic Chemistry Portal. Thiazole synthesis. Available at: [Link]

• YouTube. synthesis of thiazoles. Available at: [Link]

• Journal of the Chemical Society, Perkin Transactions 1. The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity. Available at: [Link]

• (Reference not directly used in text, but provides general context on thiazole synthesis)

• ACS Omega. Synthesis and Biological Evaluation of Thiazole-Based Derivatives as Potential Acetylcholinesterase Inhibitors. Available at: [Link]

• The Journal of Organic Chemistry. Synthesis of 2,4-Disubstituted Oxazoles and Thiazoles via Brønsted Acid-Catalyzed Cyclization of α-diazoketones with Amides. Available at: [Link]

• (Reference not directly used in text, but provides general context on thiazole synthesis)

• PubMed. Thionation using fluorous Lawesson's reagent. Available at: [Link]

• Semantic Scholar. Catalytic derivatization of 2-Aminobenzo[d]thiazole for observing antibacterial activity and in silico analysis. Available at: [Link]

• (Reference not directly used in text, but provides general context on thiazole synthesis)

• PubMed Central. Synthesis, Characterization and Molecular Docking of Novel Bioactive Thiazolyl-Thiazole Derivatives as Promising Cytotoxic Antitumor Drug. Available at: [Link]

• ResearchGate. Use of Lawesson's Reagent in Organic Syntheses. Available at: [Link]

• Pharmaguideline. Synthesis, Reactions and Medicinal Uses of Thiazole. Available at: [Link]

• (Reference not directly used in text, but provides general context on thiazole synthesis)

• Encyclopedia.pub. A Focused Review of Synthetic Applications of Lawesson's Reagent in Organic Synthesis. Available at: [Link]

• Macedonian Pharmaceutical Bulletin. CHARACTERIZATION OF THIAZOLO-CHROMANDIONE BY MOLECULAR SPECTROSCOPY AND SPECTRAL BEHAVIOR IN A WIDE pH RANGE. Available at: [Link]

• Encyclopedia.pub. Synthetic Applications of Lawesson's Reagent in Organic Synthesis. Available at: [Link]

• (Reference not directly used in text, but provides general context on thiazole synthesis)
• (Reference not directly used in text, but provides general context on thiazole synthesis)

• MDPI. Synthesis, Antimicrobial and Antiproliferative Activity of 1-Trifluoromethylphenyl-3-(4-arylthiazol-2-yl)thioureas. Available at: [Link]

• (Reference not directly used in text, but provides general context on thiazole synthesis)
• (Reference not directly used in text, but provides general context on thiazole synthesis)

Sources

• 1. Thionation using fluorous Lawesson's reagent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. youtube.com [youtube.com]
• 5. m.youtube.com [m.youtube.com]
• 6. Synthetic Applications of Lawesson’s Reagent in Organic Synthesis | Encyclopedia MDPI [encyclopedia.pub]
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• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Synthesis, Characterization and Molecular Docking of Novel Bioactive Thiazolyl-Thiazole Derivatives as Promising Cytotoxic Antitumor Drug - PMC [pmc.ncbi.nlm.nih.gov]
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Application Notes and Protocols for "Ethyl 2-[(4-chlorobenzoyl)amino]acetate" Derivatives in Antimicrobial Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Promise of N-Aroyl Amino Acid Esters in Combating Antimicrobial Resistance

The escalating crisis of antimicrobial resistance (AMR) necessitates the exploration of novel chemical scaffolds that can circumvent existing resistance mechanisms. One such promising class of compounds is the N-aroyl amino acid esters. These molecules represent a convergence of structural motifs with known biological relevance: the amino acid core provides a biocompatible chiral backbone, while the aroyl moiety offers a versatile platform for electronic and steric modifications. The esterification of the C-terminus is a critical feature, as studies have shown that N-benzoylamino methyl esters are potent antifungal agents, whereas the corresponding N-benzoyl amino acids are inactive at similar concentrations.[1] This suggests that the ester functionality may be crucial for cell permeability or interaction with the target site.

This guide focuses on "Ethyl 2-[(4-chlorobenzoyl)amino]acetate," a representative member of this class. The incorporation of a 4-chlorobenzoyl group is particularly noteworthy. Halogen substituents, especially on the benzoyl ring, have been shown to significantly enhance the antibacterial activity of related benzoyl glycine derivatives.[1] This document provides a comprehensive overview of the synthesis, characterization, and antimicrobial evaluation of derivatives based on this core structure, offering detailed protocols and insights for researchers in the field of antimicrobial drug discovery.

Synthesis and Characterization of Ethyl 2-[(4-chlorobenzoyl)amino]acetate Derivatives

The synthesis of the parent compound, ethyl 2-[(4-chlorobenzoyl)amino]acetate, is readily achievable through a classic Schotten-Baumann reaction. This method involves the acylation of the amino group of an amino acid ester with an acyl chloride in the presence of a base.

Protocol 1: Synthesis of Ethyl 2-[(4-chlorobenzoyl)amino]acetate

Materials:

• Ethyl 2-aminoacetate hydrochloride (Glycine ethyl ester hydrochloride)

• 4-Chlorobenzoyl chloride

• Dichloromethane (DCM)

• Triethylamine (TEA) or an aqueous solution of sodium bicarbonate

• Deionized water

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Rotary evaporator

• Standard laboratory glassware

• Magnetic stirrer and stir bar

Procedure:

• Dissolution: In a round-bottom flask, dissolve ethyl 2-aminoacetate hydrochloride (1.0 equivalent) in dichloromethane.

• Basification: Add triethylamine (2.2 equivalents) dropwise to the stirred suspension at 0 °C (ice bath). Stir for 20-30 minutes to liberate the free amine. Alternatively, an aqueous solution of sodium bicarbonate can be used in a biphasic system.

• Acylation: Slowly add a solution of 4-chlorobenzoyl chloride (1.1 equivalents) in dichloromethane to the reaction mixture at 0 °C.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up:

  • Quench the reaction by adding deionized water.

  • Transfer the mixture to a separatory funnel and wash the organic layer sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Purification:

  • Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

  • The crude product can be further purified by recrystallization or column chromatography on silica gel.

Characterization:

The structure and purity of the synthesized compound should be confirmed by standard analytical techniques, including:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure and connectivity of the molecule.

• Mass Spectrometry (MS): To determine the molecular weight of the compound.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the characteristic functional groups (e.g., amide C=O, ester C=O, C-Cl).

Antimicrobial Evaluation: From Screening to Quantitative Assessment

A tiered approach is recommended for evaluating the antimicrobial potential of newly synthesized derivatives. This typically begins with a primary screen to identify active compounds, followed by quantitative assays to determine the potency.

Workflow for Antimicrobial Evaluation

Caption: Workflow for the antimicrobial evaluation of synthesized derivatives.

Protocol 2: Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC) Determination

The broth microdilution method is a standardized and quantitative technique used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism. The following protocol is based on guidelines from the Clinical and Laboratory Standards Institute (CLSI).

Materials:

• Synthesized compounds

• Dimethyl sulfoxide (DMSO) for stock solutions

• Cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria or RPMI-1640 medium for fungi

• Sterile 96-well microtiter plates

• Bacterial and fungal strains (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans)

• 0.5 McFarland turbidity standard

• Spectrophotometer

• Multichannel pipette

• Incubator

Procedure:

• Inoculum Preparation:

  • From a fresh culture (18-24 hours old), pick several colonies and suspend them in sterile saline or broth.

  • Adjust the turbidity of the suspension to match the 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL for bacteria).

  • Dilute this suspension in the appropriate broth (CAMHB or RPMI) to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Compound Preparation and Serial Dilution:

  • Prepare a stock solution of each test compound in DMSO.

  • In a 96-well plate, perform a two-fold serial dilution of each compound in the appropriate broth to achieve a range of desired concentrations. Typically, 100 µL of broth is added to wells 2-12, 200 µL of the compound at twice the highest desired final concentration is added to well 1, and then 100 µL is serially transferred from well 1 to well 11, with the final 100 µL from well 11 being discarded. Well 12 serves as a growth control (no compound).

• Inoculation:

  • Add 100 µL of the prepared inoculum to each well (except for a sterility control well containing only broth). This will bring the final volume in each well to 200 µL and dilute the compound concentrations to their final test concentrations.

• Incubation:

  • Incubate the plates at 35-37°C for 18-24 hours for bacteria, or at 35°C for 24-48 hours for yeast.

• MIC Determination:

  • The MIC is the lowest concentration of the compound at which there is no visible growth (i.e., the well is clear). This can be assessed visually or by reading the optical density at 600 nm (OD₆₀₀) with a microplate reader.

Structure-Activity Relationship (SAR) Insights

Compound Class	Key Findings	Reference
N-Benzoyl Amino Esters	Ester derivatives are significantly more active against fungi than the corresponding carboxylic acids.	[1]
N-Phthaloylglycine Esters	Aryl esters showed activity against both Gram-positive and Gram-negative bacteria, as well as yeasts, with MIC values around 128 µg/mL.
Benzoyl Glycine Derivatives	Electron-withdrawing substituents (e.g., halogens) on the benzoyl ring enhance antibacterial activity.	[1]

These findings suggest that derivatization of the Ethyl 2-[(4-chlorobenzoyl)amino]acetate scaffold could focus on:

• Varying the amino acid ester: Replacing the glycine ethyl ester with other amino acid esters (e.g., valine, leucine, phenylalanine) to probe the effect of side-chain lipophilicity and sterics.

• Modifying the benzoyl ring: Introducing different substituents at various positions on the benzoyl ring to optimize electronic and steric properties.

Mechanism of Action: Unraveling the Antimicrobial Effects

The precise mechanism of action for Ethyl 2-[(4-chlorobenzoyl)amino]acetate derivatives is yet to be fully elucidated. However, studies on related N-acyl amino acid and ester derivatives suggest several potential targets.

Potential Mechanisms of Action:

• Cell Membrane Disruption: The amphipathic nature of these molecules, with a hydrophobic aroyl group and a more polar amino acid ester portion, suggests they may interact with and disrupt the integrity of the microbial cell membrane.

• Enzyme Inhibition: N-phthaloylamino acid hydroxamates have been shown to inhibit peptide deformylase (PDF) and LpxC, enzymes crucial for bacterial survival. It is plausible that N-aroyl amino acid esters could inhibit other essential microbial enzymes.

• Inhibition of Biofilm Formation: Some N-acyl amino acids have been reported to impair drug-resistant pathogens by inhibiting biofilm formation and reducing the metabolic activity of mature biofilms.[2]

Investigating the Mechanism of Action

Caption: A potential workflow for investigating the mechanism of action.

Safety and Selectivity: Cytotoxicity Profiling

A critical aspect of antimicrobial drug discovery is ensuring that the compounds are selectively toxic to microbes and exhibit minimal toxicity towards host cells.

Protocol 3: MTT Assay for Mammalian Cell Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Materials:

• Mammalian cell line (e.g., HEK293, HepG2)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-buffered saline (PBS)

• MTT solution (5 mg/mL in PBS)

• DMSO or other solubilizing agent

• Sterile 96-well cell culture plates

• Test compounds

• Microplate reader

Procedure:

• Cell Seeding: Seed the mammalian cells in a 96-well plate at a predetermined density (e.g., 1 x 10⁴ cells/well) and allow them to adhere overnight.

• Compound Treatment: Remove the medium and add fresh medium containing various concentrations of the test compounds. Include a vehicle control (e.g., DMSO) and a positive control for cytotoxicity (e.g., doxorubicin).

• Incubation: Incubate the plates for 24-48 hours at 37°C in a humidified CO₂ incubator.

• MTT Addition: Remove the medium containing the compounds and add 100 µL of fresh medium and 10 µL of MTT solution to each well.

• Formazan Crystal Formation: Incubate the plate for 2-4 hours at 37°C, allowing the viable cells to metabolize the MTT into formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. The IC₅₀ (half-maximal inhibitory concentration) can be determined from the dose-response curve.

Conclusion

Ethyl 2-[(4-chlorobenzoyl)amino]acetate and its derivatives represent a promising and synthetically accessible class of compounds for antimicrobial drug discovery. Their activity is likely influenced by the nature of the amino acid ester and the substituents on the benzoyl ring. The protocols and insights provided in this guide offer a robust framework for the synthesis, evaluation, and preliminary mechanism of action studies of these compounds. Further exploration of this chemical space is warranted to develop novel agents to combat the growing threat of antimicrobial resistance.

References

• Synthesis of N-benzoyl Amino Esters and N-benzoyl Amino Acids and their Antifungal Activity. SciELO México. Available at: [Link]

• N-Acyl Amino Acids: Metabolism, Molecular Targets, and Role in Biological Processes. PubMed Central. Available at: [Link]

• Antimicrobial Investigation of Phthalimide and N-Phthaloylglycine Esters: Activity, Mechanism of Action, Synergism and Ecotoxicity. MDPI. Available at: [Link]

• Synthesis of Benzoyl glycine and Anti-bacterial screening. International Journal of Pharmaceutical Chemistry and Analysis. Available at: [Link]

• Schotten–Baumann reaction. Wikipedia. Available at: [Link]

• M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. CLSI. Available at: [Link]

Sources

• 1. Synthesis of N-benzoyl Amino Esters and N-benzoyl Amino Acids and their Antifungal Activity [scielo.org.mx]
• 2. N-Acyl Amino Acids: Metabolism, Molecular Targets, and Role in Biological Processes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Conditions for "Ethyl 2-[(4-chlorobenzoyl)amino]acetate" Synthesis

Welcome to the technical support center for the synthesis of Ethyl 2-[(4-chlorobenzoyl)amino]acetate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing this common N-acylation reaction. We will move beyond simple procedural steps to explain the underlying chemical principles, enabling you to troubleshoot effectively and adapt the synthesis to your specific needs.

Section 1: Reaction Fundamentals & Mechanism

The synthesis of Ethyl 2-[(4-chlorobenzoyl)amino]acetate is typically achieved via the N-acylation of glycine ethyl ester with 4-chlorobenzoyl chloride. This reaction is a classic example of the Schotten-Baumann reaction , which involves the acylation of an amine using an acyl chloride in the presence of a base.[1][2][3] The base is crucial as it neutralizes the hydrochloric acid (HCl) generated during the reaction, which would otherwise protonate the starting amine, rendering it non-nucleophilic and halting the reaction.[3][4]

The mechanism proceeds via a nucleophilic acyl substitution pathway. The lone pair of electrons on the nitrogen atom of glycine ethyl ester attacks the electrophilic carbonyl carbon of 4-chlorobenzoyl chloride. This forms a tetrahedral intermediate, which then collapses, expelling the chloride ion as a leaving group and forming the desired amide bond.

Caption: Nucleophilic acyl substitution mechanism.

Section 2: Troubleshooting Guide

This section addresses common experimental issues in a question-and-answer format.

Problem Area 1: Low or No Product Yield

Q: My reaction has a very low yield, or TLC analysis shows mostly unreacted starting material. What are the likely causes?

A: This is a common issue with several potential root causes. Let's break them down.

• Inactive Amine (Protonated Starting Material): Glycine ethyl ester is often supplied as its hydrochloride salt for better stability.[5][6][7] The amine is protonated (R-NH3+) and is not nucleophilic in this form.

  • Causality: The reaction requires a free amine (R-NH2). If you are using the hydrochloride salt, you must add enough base to both neutralize the salt and scavenge the HCl produced during the reaction.

  • Solution: If using glycine ethyl ester hydrochloride, use at least two equivalents of a tertiary amine base like triethylamine (Et3N) or pyridine. The first equivalent deprotonates the starting material, and the second neutralizes the HCl byproduct.[4] Alternatively, you can perform a pre-neutralization by dissolving the salt in a biphasic system (e.g., dichloromethane and aqueous NaHCO3), separating the organic layer containing the free amine, drying it, and then using it in the reaction with one equivalent of base.

• Hydrolysis of the Acyl Chloride: 4-chlorobenzoyl chloride is highly reactive and readily hydrolyzes with any trace moisture to form the unreactive 4-chlorobenzoic acid.

  • Causality: Water acts as a competing nucleophile, destroying your electrophile.

  • Solution:

    • Ensure all glassware is oven-dried or flame-dried before use.

    • Use anhydrous solvents.

    • Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

    • Add the 4-chlorobenzoyl chloride to the reaction mixture dropwise from a syringe or addition funnel, especially if the reaction is exothermic.[8]

• Incorrect Stoichiometry or Reagent Purity:

  • Causality: An incorrect molar ratio of reactants or impure reagents will inherently limit the theoretical yield.

  • Solution:

    • Verify the purity of your starting materials. 4-chlorobenzoyl chloride can degrade over time.

    • Carefully calculate the molar equivalents. A slight excess (1.05-1.1 equivalents) of the acyl chloride is sometimes used to ensure the complete consumption of the more valuable amine.

Problem Area 2: Product Purity Issues

Q: My final product is impure. NMR analysis shows contaminants. What are they and how do I remove them?

A: The identity of the impurity is key to diagnosing the problem.

• Contaminant: Unreacted Glycine Ethyl Ester

  • Causality: Incomplete reaction or insufficient acylating agent.

  • Solution:

    • Increase the reaction time or consider gentle warming (e.g., to 40°C) if the reaction is sluggish at room temperature.

    • During workup, unreacted amine can often be removed by washing the organic layer with a dilute acid solution (e.g., 1M HCl). The desired amide product is much less basic and will remain in the organic phase, while the protonated amine starting material will move to the aqueous phase.

• Contaminant: 4-chlorobenzoic acid

  • Causality: This is the hydrolysis product of 4-chlorobenzoyl chloride.

  • Solution: This acidic impurity is easily removed during the aqueous workup. Wash the organic layer with a mild base like a saturated aqueous solution of sodium bicarbonate (NaHCO3). The 4-chlorobenzoic acid will be deprotonated to sodium 4-chlorobenzoate and partition into the aqueous layer.

• Contaminant: N,N-Diacylated Product

  • Causality: The amide product's nitrogen is significantly less nucleophilic than the starting primary amine, so diacylation is generally not observed under standard Schotten-Baumann conditions.[4] However, under very harsh conditions or with highly reactive acylating agents, it is a theoretical possibility.

  • Solution: This impurity is difficult to remove. Prevention is the best strategy. Use controlled temperatures (start at 0°C) and add the acyl chloride slowly to avoid localized high concentrations.[4]

Section 3: Frequently Asked Questions (FAQs)

Q1: Why is pyridine or triethylamine used as the base instead of sodium hydroxide? A1: While aqueous NaOH can be used in a classic biphasic Schotten-Baumann setup,[1][2] organic bases like pyridine or triethylamine are often preferred for several reasons. They are soluble in common organic solvents (like DCM or THF), allowing for a homogeneous reaction. This can lead to faster reaction times and easier monitoring. They are also non-nucleophilic and will not compete with the amine in reacting with the acyl chloride.

Q2: Can I use 4-chlorobenzoic acid directly with a coupling agent instead of the acyl chloride? A2: Yes. If 4-chlorobenzoyl chloride is unavailable or you wish to avoid handling it, you can form the amide bond by reacting 4-chlorobenzoic acid with glycine ethyl ester using a peptide coupling agent. Common coupling agents include dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).[4] This approach avoids the generation of HCl but requires the removal of coupling agent byproducts (e.g., DCU, a urea precipitate).

Q3: What is the best method for monitoring the reaction's progress? A3: Thin Layer Chromatography (TLC) is the most effective method.[4] Spot the reaction mixture alongside your starting materials on a silica gel plate. A typical mobile phase would be a mixture of ethyl acetate and hexane (e.g., 30-50% ethyl acetate in hexane). The product will be less polar than the glycine ethyl ester starting material and should have a higher Rf value. The reaction is complete when the spot corresponding to the starting amine has disappeared.

Q4: What are the critical safety precautions for this synthesis? A4: 4-chlorobenzoyl chloride is corrosive and a lachrymator (causes tearing). It reacts violently with water. Always handle it in a well-ventilated chemical fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

Section 4: Recommended Experimental Protocol

This protocol assumes the use of glycine ethyl ester hydrochloride, the most common starting material.

Reagent Table

Reagent	M.Wt. ( g/mol )	Molar Eq.	Moles (mmol)	Mass (g)	Volume (mL)	Density (g/mL)
Glycine Ethyl Ester HCl	139.58	1.0	10.0	1.396	-	-
4-Chlorobenzoyl Chloride	175.01	1.05	10.5	1.838	1.3	1.414
Triethylamine (Et3N)	101.19	2.1	21.0	2.125	2.9	0.726
Dichloromethane (DCM), anhydrous	-	-	-	-	50	1.33

Step-by-Step Methodology

• Reaction Setup: To a 100 mL oven-dried, round-bottomed flask equipped with a magnetic stir bar, add glycine ethyl ester hydrochloride (1.396 g, 10.0 mmol).

• Inert Atmosphere: Seal the flask with a septum and purge with dry nitrogen or argon.

• Solvent and Base Addition: Add anhydrous dichloromethane (50 mL) via syringe, followed by triethylamine (2.9 mL, 21.0 mmol). Stir the resulting slurry at room temperature for 15-20 minutes to allow for the in-situ formation of the free amine.

• Cooling: Cool the reaction flask to 0°C using an ice-water bath.

• Acyl Chloride Addition: Slowly add 4-chlorobenzoyl chloride (1.3 mL, 10.5 mmol) dropwise via syringe over 5-10 minutes. Ensure the internal temperature does not rise significantly.[4]

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-4 hours.

• Monitoring: Monitor the reaction's progress by TLC until the glycine ethyl ester spot is consumed.

• Workup - Quenching: Once complete, cool the flask again and slowly add 20 mL of water to quench the reaction.

• Workup - Extraction: Transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with:

    • 20 mL of 1M HCl (to remove excess triethylamine).

    • 20 mL of saturated aqueous NaHCO3 (to remove any 4-chlorobenzoic acid).

    • 20 mL of brine (saturated aqueous NaCl).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na2SO4), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude solid by recrystallization. A common solvent system is ethyl acetate/hexane.[9] Dissolve the crude product in a minimal amount of hot ethyl acetate and then slowly add hexane until turbidity persists. Allow to cool slowly to room temperature, then in an ice bath to maximize crystal formation. Filter the crystals and dry under vacuum.

Section 5: Data and Workflow Visualization

Table of Optimized Conditions

Parameter	Recommended Condition	Rationale
Solvent	Anhydrous Dichloromethane (DCM)	Aprotic, good solubility for reactants, easily removed.
Base	Triethylamine (Et3N) or Pyridine	Soluble organic base, non-nucleophilic, effectively neutralizes HCl.
Temperature	0°C for addition, then warm to Room Temperature (20-25°C)	Controls initial exotherm and minimizes side reactions; allows for reasonable reaction rate.
Reaction Time	2-4 hours	Typically sufficient for full conversion; monitor by TLC.
Workup	Sequential washes with dilute acid, base, and brine	Systematically removes all common impurities and unreacted reagents.
Expected Yield	> 85%	With pure reagents and anhydrous conditions, high yields are expected.

Troubleshooting Workflow

Caption: A decision tree for troubleshooting the synthesis.

References

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• Ghosh, A. K., & Kumar, A. (2018). (E)-Ethyl-2-cyano-2-(((2,4,6-trichlorobenzoyl)oxy)imino)acetate: A Modified Yamaguchi Reagent for Enantioselective Esterification, Thioesterification, Amidation, and Peptide Synthesis. The Journal of Organic Chemistry, 83(15), 8052-8062. [Link]

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• Beyzaei, H., Aryan, R., & Moghadas, H. (2015). Novel one-pot process for the synthesis of ethyl 2-imino-4-methyl-2,3-dihydrothiazole-5-carboxylates. Journal of the Serbian Chemical Society, 80(4), 453-458. [Link]

• Organic Syntheses Procedure. (n.d.). o-CHLOROBENZOYL CHLORIDE. [Link]

• Organic Syntheses Procedure. (n.d.). Ethyl 4-aminobenzoate. [Link]

• PrepChem.com. (n.d.). Preparation of glycine ethyl ester hydrochloride. [Link]

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• Acylation of cystosine by ethyl N-hydroxycarbamate and its acyl derivatives and the binding of these agents to nucleic acids and proteins - Journal of the Chemical Society C: Organic (RSC Publishing). [Link]

• HETEROCYCLES 41. SYNTHESIS AND CHARACTERISATION OF NEW THIAZOLE β-AMINO ACIDS AND β-AMINO ESTERS - Farmacia Journal. [Link]

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• Concurrent esterification and N-acetylation of amino acids with orthoesters: A useful reaction with interesting mechanistic implications - NIH. [Link]

• Schotten-Baumann Reaction. [Link]

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• BYJU'S. (2019). Schotten Baumann Reaction. [Link]

• US3996274A - Method for producing chlorobenzoyl chloride - Google P
• CN1477095A - Production method of N-benzyl glycine ethyl ester - Google P

• PrepChem.com. (n.d.). Preparation of 4-chlorobenzyl chloride. [Link]

• Preparation of N-Acyl Derivatives of Amino Acids from Acyl Chlorides and Amino Acids in the Presence of Cationic Surfactants. A Variation of the Schotten—Baumann Method of Benzoylation of Amino Acids | Request PDF - ResearchGate. [Link]

Sources

• 1. Schotten–Baumann reaction - Wikipedia [en.wikipedia.org]
• 2. lscollege.ac.in [lscollege.ac.in]
• 3. byjus.com [byjus.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. CN103864632A - Production method for glycine ethyl ester hydrochloride - Google Patents [patents.google.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. (E)-Ethyl-2-cyano-2-(((2,4,6-trichlorobenzoyl)oxy)imino)acetate: A Modified Yamaguchi Reagent for Enantioselective Esterification, Thioesterification, Amidation, and Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Organic Syntheses Procedure [orgsyn.org]

Side reactions and byproduct formation in "Ethyl 2-[(4-chlorobenzoyl)amino]acetate" synthesis

Welcome to the technical support center for the synthesis of Ethyl 2-[(4-chlorobenzoyl)amino]acetate. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to empower you to navigate the common challenges associated with this synthesis, ensuring high yield and purity of your target compound.

The synthesis of Ethyl 2-[(4-chlorobenzoyl)amino]acetate is typically achieved through the N-acylation of ethyl glycinate with 4-chlorobenzoyl chloride, often under Schotten-Baumann conditions.[1][2][3] While seemingly straightforward, this reaction is susceptible to several side reactions that can impact the quality of the final product. This guide will address these potential pitfalls and provide practical, field-tested solutions.

Core Reaction Pathway and Competing Side Reactions

The desired reaction involves the nucleophilic attack of the amino group of ethyl glycinate on the carbonyl carbon of 4-chlorobenzoyl chloride. However, several competing reactions can occur, leading to the formation of byproducts.

Caption: Main reaction pathway and potential side reactions in the synthesis of Ethyl 2-[(4-chlorobenzoyl)amino]acetate.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis and purification of Ethyl 2-[(4-chlorobenzoyl)amino]acetate in a question-and-answer format.

Q1: My final product is an oil, but I was expecting a solid. What could be the reason?

A1: While the desired product, Ethyl 2-[(4-chlorobenzoyl)amino]acetate, is a solid at room temperature, obtaining an oily product often indicates the presence of impurities. The most common culprits are residual solvent or the formation of low-melting eutectic mixtures with byproducts.

• Probable Cause 1: Residual Solvent: Incomplete removal of the reaction solvent (e.g., dichloromethane, ethyl acetate) or solvents used during workup.

  • Solution: Ensure complete removal of volatile solvents under reduced pressure. If the product is stable at elevated temperatures, drying in a vacuum oven can be effective.

• Probable Cause 2: Presence of Byproducts: The formation of byproducts such as 4-chlorobenzoic acid or unreacted starting materials can depress the melting point of the final product.

  • Solution: An effective purification strategy is crucial. This typically involves washing the organic layer with a mild base (e.g., 5% sodium bicarbonate solution) to remove acidic impurities like 4-chlorobenzoic acid, followed by a wash with a dilute acid (e.g., 5% HCl) to remove any unreacted ethyl glycinate.[4] Subsequent recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexane) should yield a crystalline solid.

Q2: The yield of my reaction is consistently low. What factors might be contributing to this?

A2: Low yields can stem from a variety of factors, from suboptimal reaction conditions to inefficient workup and purification.

• Probable Cause 1: Hydrolysis of 4-Chlorobenzoyl Chloride: 4-Chlorobenzoyl chloride is highly reactive and susceptible to hydrolysis by moisture.[5][6] This side reaction consumes the acylating agent, reducing the yield of the desired product.

  • Solution: Ensure all glassware is thoroughly dried before use and perform the reaction under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents to minimize the presence of water.

• Probable Cause 2: Inefficient Acid Scavenging: The acylation reaction produces hydrochloric acid (HCl) as a byproduct.[7] This acid can protonate the amino group of ethyl glycinate, rendering it non-nucleophilic and halting the reaction.

  • Solution: The Schotten-Baumann reaction conditions typically employ a base to neutralize the in-situ generated HCl.[1][8] An aqueous base like sodium hydroxide or a tertiary amine like triethylamine or pyridine can be used. The choice and stoichiometry of the base are critical for driving the reaction to completion.

• Probable Cause 3: Suboptimal Reaction Temperature: Running the reaction at too high a temperature can promote side reactions, while a temperature that is too low may lead to an incomplete reaction.

  • Solution: The acylation is typically carried out at a low temperature (0-5 °C) to control the exothermic nature of the reaction and minimize side reactions. After the initial addition of the acyl chloride, the reaction is often allowed to warm to room temperature to ensure completion.

Q3: My NMR spectrum shows signals that I cannot attribute to the product or starting materials. What are the likely byproducts?

A3: Unidentified signals in the NMR spectrum are a clear indication of byproduct formation.

• Probable Cause 1: 4-Chlorobenzoic Acid: This is a common byproduct resulting from the hydrolysis of 4-chlorobenzoyl chloride.[5] In the 1H NMR, you would expect to see aromatic protons and a broad singlet for the carboxylic acid proton (which can be exchanged with D2O).

• Probable Cause 2: Diacylation Product (N,N-bis(4-chlorobenzoyl)glycine ethyl ester): Although less common, over-acylation can occur, especially if an excess of 4-chlorobenzoyl chloride is used or if the reaction temperature is not well-controlled. This would result in a more complex aromatic region in the 1H NMR and the absence of the N-H proton signal.

• Probable Cause 3: Unreacted Ethyl Glycinate: The presence of unreacted ethyl glycinate can be identified by its characteristic signals for the ethyl ester and the methylene group adjacent to the amino group.

Solution: To confirm the identity of these byproducts, you can compare the NMR spectrum of your crude product with the spectra of the suspected impurities. An effective purification method, as described in A1, is necessary to remove these byproducts.

Frequently Asked Questions (FAQs)

Q1: What is the optimal solvent for this reaction?

A1: A variety of solvents can be used, with the choice often depending on the specific reaction conditions (e.g., the base used). Common solvents include dichloromethane (DCM), diethyl ether, and a biphasic system of an organic solvent and water when an inorganic base is used.[3] The key is to use an anhydrous solvent to prevent the hydrolysis of the acyl chloride.

Q2: How can I monitor the progress of the reaction?

A2: Thin-layer chromatography (TLC) is a simple and effective method for monitoring the reaction progress. A suitable mobile phase (e.g., a mixture of ethyl acetate and hexane) should be chosen to achieve good separation between the starting materials and the product. The disappearance of the limiting reagent (typically ethyl glycinate) indicates the completion of the reaction.

Q3: What are the best practices for purifying the final product?

A3: A standard workup procedure involves quenching the reaction with water and separating the organic layer. The organic layer should then be washed sequentially with a dilute acid, a dilute base, and brine.[9] After drying the organic layer over an anhydrous salt (e.g., sodium sulfate or magnesium sulfate), the solvent is removed under reduced pressure. The crude product can then be purified by recrystallization or column chromatography on silica gel.

Q4: Are there any safety precautions I should be aware of?

A4: Yes, 4-chlorobenzoyl chloride is a corrosive and lachrymatory substance.[10] It should be handled in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including gloves and safety goggles, should be worn. The reaction can be exothermic, so it is important to control the rate of addition of the acyl chloride and to have an ice bath readily available.

Experimental Protocols

General Synthesis of Ethyl 2-[(4-chlorobenzoyl)amino]acetate

• To a solution of ethyl glycinate hydrochloride (1 equivalent) in a suitable solvent (e.g., dichloromethane) and water, add a base such as sodium carbonate (2.5 equivalents).

• Cool the mixture to 0-5 °C in an ice bath.

• Slowly add a solution of 4-chlorobenzoyl chloride (1 equivalent) in the same organic solvent to the cooled mixture with vigorous stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-3 hours.

• Monitor the reaction progress by TLC.

• Once the reaction is complete, separate the organic layer.

• Wash the organic layer sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water).

Data Summary

Parameter	Recommended Value/Condition	Rationale
Reactant Ratio	Ethyl Glycinate : 4-Chlorobenzoyl Chloride (1 : 1 to 1 : 1.1)	A slight excess of the acylating agent can help drive the reaction to completion.
Base	Sodium Carbonate, Triethylamine, or Pyridine	To neutralize the HCl byproduct and prevent protonation of the amine.[1]
Solvent	Dichloromethane, Ethyl Acetate, or a biphasic system	Should be inert to the reactants and facilitate the reaction.
Temperature	0-5 °C for addition, then room temperature	To control the initial exotherm and then ensure reaction completion.
Reaction Time	2-4 hours	Typically sufficient for the reaction to go to completion after the addition of the acyl chloride.

Visualization of the Purification Workflow

Caption: A typical workflow for the purification of Ethyl 2-[(4-chlorobenzoyl)amino]acetate.

References

• Procedure for the Peptide Synthesis.

• Schotten Baumann Reaction. BYJU'S. [Link]

• Acylation Mechanism. Save My Exams. [Link]

• ethyl 4-aminobenzoate. Organic Syntheses Procedure. [Link]

• Chemistry Schotten Baumann Reaction. SATHEE. [Link]

• Schotten–Baumann reaction. L.S.College, Muzaffarpur. [Link]

• Process for the preparation of chloro-benzoyl chlorides.

• Part 7 - A Levels Organic Chem, Hydrolysis of Chlorobenzene, Halagenoalkane, Acylchloride. YouTube. [Link]

• Schotten Baumann Reaction: Definition, Procedure, Mechanism, Uses. Testbook. [Link]

Sources

• 1. byjus.com [byjus.com]
• 2. SATHEE: Chemistry Schotten Baumann Reaction [sathee.iitk.ac.in]
• 3. lscollege.ac.in [lscollege.ac.in]
• 4. (E)-Ethyl-2-cyano-2-(((2,4,6-trichlorobenzoyl)oxy)imino)acetate: A Modified Yamaguchi Reagent for Enantioselective Esterification, Thioesterification, Amidation, and Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. US5981803A - Process for the preparation of chloro-benzoyl chlorides - Google Patents [patents.google.com]
• 6. youtube.com [youtube.com]
• 7. savemyexams.com [savemyexams.com]
• 8. testbook.com [testbook.com]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. 4-氯苯甲酰氯 99% | Sigma-Aldrich [sigmaaldrich.com]

Technical Support Center: Recrystallization of Ethyl 2-[(4-chlorobenzoyl)amino]acetate

Welcome to the technical support center for the purification of Ethyl 2-[(4-chlorobenzoyl)amino]acetate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical and practical advice on obtaining high-purity crystalline material. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the recrystallization of this compound.

I. Understanding the Molecule: Key to Successful Recrystallization

Ethyl 2-[(4-chlorobenzoyl)amino]acetate is characterized by several functional groups that dictate its solubility and crystallization behavior:

• Amide Linkage: The amide group is polar and capable of hydrogen bonding, suggesting solubility in polar solvents.

• Aromatic Ring: The chlorobenzoyl group is largely nonpolar, contributing to solubility in aromatic and less polar solvents.

• Ethyl Ester: This group adds some polarity and influences the overall solubility profile.

A successful recrystallization strategy will hinge on finding a solvent or solvent system that effectively solubilizes the compound at an elevated temperature but allows for controlled precipitation of pure crystals upon cooling.

II. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the recrystallization of Ethyl 2-[(4-chlorobenzoyl)amino]acetate in a question-and-answer format.

Q1: My compound will not dissolve in the hot solvent.

A1: This indicates that the solvent is not a good choice for dissolving your compound at high temperatures.

• Causality: The polarity of the solvent may be too low to overcome the crystal lattice energy of the polar amide.

• Solutions:

  • Increase Polarity: Switch to a more polar solvent. Good starting points for amides include ethanol, acetone, or acetonitrile.[1]

  • Solvent Mixtures: If a single solvent fails, a mixed solvent system can be effective.[2] Dissolve the compound in a small amount of a "good" hot solvent (in which it is very soluble) and then add a "poor" hot solvent (in which it is less soluble) dropwise until the solution becomes slightly cloudy. Add a few drops of the "good" solvent to redissolve the precipitate and then allow the solution to cool slowly.[3]

  • Increase Temperature: Ensure you are heating the solvent to its boiling point to maximize solubility.[4]

Q2: The compound "oils out" instead of forming crystals.

A2: "Oiling out" occurs when the compound separates from the solution as a liquid rather than a solid. This is a common issue when the melting point of the solute is lower than the boiling point of the solvent, or when the solution is supersaturated.[5]

• Causality: The concentration of the solute is too high, or the cooling rate is too fast, preventing the orderly arrangement of molecules into a crystal lattice.

• Solutions:

  • Add More Solvent: Reheat the solution to dissolve the oil and add more of the hot solvent to decrease the concentration.[5]

  • Slow Cooling: Allow the solution to cool to room temperature slowly before placing it in an ice bath. Insulating the flask can promote slower cooling.

  • Lower Boiling Point Solvent: Choose a solvent with a lower boiling point.

  • Solvent Polarity Adjustment: For aromatic amides, a mixture of a polar solvent like ethanol with a nonpolar solvent like hexane can sometimes prevent oiling out.

Q3: No crystals form, even after the solution has cooled.

A3: This is often due to either using too much solvent or the solution being supersaturated.

• Causality: The concentration of the compound is below its saturation point at the lower temperature, or there are no nucleation sites for crystal growth to begin.

• Solutions:

  • Induce Crystallization:

    • Scratching: Gently scratch the inside of the flask with a glass rod at the meniscus. This creates microscopic scratches that can serve as nucleation sites.[4]

    • Seeding: Add a tiny crystal of the pure compound (a "seed crystal") to the solution to initiate crystallization.[4]

  • Reduce Solvent Volume: If the above methods fail, it's likely too much solvent was used.[6] Gently heat the solution to evaporate some of the solvent and then allow it to cool again.

  • Cool to a Lower Temperature: If not already done, place the flask in an ice-water bath to further decrease the solubility of your compound.[4]

Q4: The recrystallized product is still impure.

A4: Impurities can be carried along with the desired product if not properly separated.

• Causality: The chosen solvent may dissolve the impurity as well as the product, or the crystals may have formed too quickly, trapping impurities within the crystal lattice.

• Solutions:

  • Solvent Selection: The ideal solvent will dissolve the desired compound when hot but will not dissolve the impurity, or it will dissolve the impurity so well that it remains in the mother liquor upon cooling.[7]

  • Hot Filtration: If there are insoluble impurities, perform a hot filtration of the dissolved solution before allowing it to cool.

  • Slow Cooling: Slower crystal growth generally leads to higher purity.

  • Washing the Crystals: After filtration, wash the collected crystals with a small amount of ice-cold recrystallization solvent to remove any adhering mother liquor which contains the dissolved impurities.[4]

III. Frequently Asked Questions (FAQs)

Q1: What is the best single solvent for recrystallizing Ethyl 2-[(4-chlorobenzoyl)amino]acetate?

A1: Based on the amide and aromatic functionalities, polar solvents are a good starting point. Ethanol is often a good choice for compounds with moderate polarity.[8] Acetone and acetonitrile are also excellent candidates for the recrystallization of amides.[1]

Q2: How do I choose a solvent pair for recrystallization?

A2: A good solvent pair consists of two miscible solvents, one in which your compound is highly soluble (the "good" solvent) and one in which it is poorly soluble (the "poor" solvent).[2] For Ethyl 2-[(4-chlorobenzoyl)amino]acetate, a potential solvent pair could be ethanol/water or acetone/hexane .[4][8]

Q3: How much solvent should I use?

A3: The goal is to use the minimum amount of hot solvent to fully dissolve the compound.[4] Using too much solvent will result in a lower yield as more of your compound will remain dissolved in the mother liquor upon cooling.[6]

Q4: What is the expected recovery from a recrystallization?

A4: A 100% yield is not possible with recrystallization, as some of the compound will always remain dissolved in the cold solvent.[4] A good recovery is typically in the range of 70-90%, but this is highly dependent on the specific compound and solvent system.

IV. Experimental Protocol: Recrystallization of Ethyl 2-[(4-chlorobenzoyl)amino]acetate

This protocol provides a step-by-step methodology for the recrystallization of Ethyl 2-[(4-chlorobenzoyl)amino]acetate using ethanol.

Materials:

• Crude Ethyl 2-[(4-chlorobenzoyl)amino]acetate

• Ethanol (95% or absolute)

• Erlenmeyer flasks

• Hot plate

• Buchner funnel and filter flask

• Filter paper

• Glass stirring rod

Procedure:

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a small amount of ethanol and heat the mixture to boiling on a hot plate while stirring. Continue adding ethanol in small portions until the solid is completely dissolved.

• Decolorization (if necessary): If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Filtration (if necessary): If charcoal was added or if there are insoluble impurities, perform a hot filtration through a fluted filter paper into a clean, pre-warmed Erlenmeyer flask.

• Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly to room temperature. Once at room temperature, place the flask in an ice-water bath for at least 15-20 minutes to maximize crystal formation.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol to remove any residual mother liquor.[4]

• Drying: Allow the crystals to air dry on the filter paper for a few minutes with the vacuum on. Then, transfer the crystals to a watch glass and allow them to dry completely. The purity of the final product can be assessed by taking a melting point.[4]

V. Data Presentation & Visualization

Table 1: Common Solvents for Recrystallization of Amides

Solvent	Boiling Point (°C)	Polarity	Comments
Water	100	High	Good for highly polar amides.[2]
Ethanol	78	High	A versatile and commonly used solvent.[2][8]
Acetone	56	Medium-High	Effective for a range of amides.[1][2]
Acetonitrile	82	High	Often gives very good results for amides.[1]
Ethyl Acetate	77	Medium	Good for esters, may work well here.[2]
Toluene	111	Low	Can be used for aromatic compounds.[3]

Diagram 1: Recrystallization Workflow

Caption: A decision tree for troubleshooting when crystallization fails to occur upon cooling.

VI. References

• Recrystallization. (n.d.). Retrieved from [Link]

• Recrystallization. (n.d.). Retrieved from [Link]

• Recrystallization Guide: Process, Procedure, Solvents. (n.d.). Mettler Toledo. Retrieved from [Link]

• Problems with Recrystallisations. (n.d.). University of York. Retrieved from [Link]

• Tips & Tricks: Recrystallization. (n.d.). University of Rochester, Department of Chemistry. Retrieved from [Link]

• Troubleshooting. (2022, April 7). Chemistry LibreTexts. Retrieved from [Link]

• Reagents & Solvents: Solvents for Recrystallization. (n.d.). University of Rochester, Department of Chemistry. Retrieved from [Link]

• What is the best technique for amide purification? (2020, November 2). ResearchGate. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. rubingroup.org [rubingroup.org]
• 3. Tips & Tricks [chem.rochester.edu]
• 4. web.mnstate.edu [web.mnstate.edu]
• 5. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. mt.com [mt.com]
• 8. Reagents & Solvents [chem.rochester.edu]

Challenges in the scale-up of "Ethyl 2-[(4-chlorobenzoyl)amino]acetate" synthesis

Here is the technical support center for the synthesis of "Ethyl 2-[(4-chlorobenzoyl)amino]acetate".

Welcome to the dedicated technical support guide for the synthesis and scale-up of Ethyl 2-[(4-chlorobenzoyl)amino]acetate. This document is designed for researchers, chemists, and process development professionals to navigate the common challenges encountered during the synthesis of this important chemical intermediate. We will delve into the underlying chemical principles, provide field-proven troubleshooting strategies, and offer detailed protocols to ensure the successful and efficient production of your target compound.

Introduction: The Synthetic Pathway

Ethyl 2-[(4-chlorobenzoyl)amino]acetate is an N-acylated amino acid ester. The most direct and industrially relevant synthetic route is the acylation of glycine ethyl ester with 4-chlorobenzoyl chloride. This reaction is a classic example of the Schotten-Baumann reaction , which involves the synthesis of amides from amines and acid chlorides under basic conditions.[1][2]

The overall reaction is as follows:

(Self-generated image, not from search results)

This guide will address the critical parameters of this reaction, from bench-scale optimization to the challenges inherent in a large-scale production environment.

Core Synthesis Workflow

The synthesis can be visualized as a multi-stage process, each with its own set of critical parameters that can impact the final yield and purity.

Caption: General workflow for the synthesis of Ethyl 2-[(4-chlorobenzoyl)amino]acetate.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered during the synthesis in a direct question-and-answer format.

FAQ 1: My reaction yield is consistently low (<75%). What are the common causes and how can I improve it?

Low yield is a frequent problem that can often be traced to one of several factors related to the reactivity of the starting materials and the reaction conditions.

Potential Causes & Solutions:

• Hydrolysis of 4-Chlorobenzoyl Chloride: This is the most significant competing side reaction. 4-chlorobenzoyl chloride is highly reactive and readily hydrolyzes with any trace water to form the unreactive 4-chlorobenzoic acid.

  • Solution: Ensure all glassware is thoroughly dried before use. Use anhydrous solvents. If using an aqueous base, a two-phase system (e.g., dichloromethane and water) is recommended, where the reaction occurs primarily in the organic phase.[1] Vigorous stirring is essential in such a system to maximize the interfacial area.

• Inadequate Base: The reaction generates one equivalent of hydrochloric acid (HCl), which must be neutralized.[2] If the base is insufficient or too weak, the HCl will protonate the starting glycine ethyl ester, rendering it unreactive as a nucleophile.

  • Solution: Use at least one equivalent of a suitable base. For laboratory scale, an organic base like triethylamine (Et₃N) or pyridine in an anhydrous organic solvent is effective. For scale-up, an inorganic base like sodium carbonate or potassium carbonate in a two-phase system is often more cost-effective and easier to remove during workup. A slight excess of the base (1.1-1.2 equivalents) can ensure complete neutralization.

• Poor Temperature Control: The acylation reaction is exothermic. Allowing the temperature to rise uncontrollably can accelerate side reactions, including the hydrolysis of the acid chloride and potential degradation of the product.

  • Solution: Perform the addition of 4-chlorobenzoyl chloride at a reduced temperature (0-5 °C) using an ice bath. Add the acylating agent slowly and monitor the internal temperature throughout the addition.

• Product Loss During Workup: The product has moderate solubility in water and some organic solvents. Significant losses can occur during the aqueous wash and extraction steps.

  • Solution: After the primary extraction, re-extract the aqueous layer with fresh solvent (e.g., ethyl acetate or dichloromethane) 2-3 times to recover dissolved product.[3] Combine all organic extracts before drying and concentration.

FAQ 2: I'm observing a significant acidic impurity in my crude product. What is it and how do I prevent/remove it?

This is a classic issue in Schotten-Baumann reactions.

Identification, Prevention, and Removal:

• Identity: The acidic impurity is almost certainly 4-chlorobenzoic acid , formed from the hydrolysis of 4-chlorobenzoyl chloride.

• Prevention: The best strategy is prevention. Follow the steps outlined in FAQ 1 to minimize water in your reaction system and control the temperature.

• Removal during Workup: This impurity is easily removed during the workup phase due to its acidic nature.

  • After the reaction is complete, quench the mixture with water.

  • Wash the organic layer with a mild basic solution, such as 5% aqueous sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃).[4]

  • The 4-chlorobenzoic acid will be deprotonated to form sodium 4-chlorobenzoate, which is highly soluble in the aqueous layer and will be partitioned out of the organic phase.

  • Perform this basic wash 1-2 times, followed by a final wash with brine to remove residual salts and water.

Caption: Decision workflow for removing acidic impurities during workup.

FAQ 3: Purification of the final product is challenging. What are the best practices for obtaining high-purity material?

Assuming the acidic impurities have been removed during workup, the primary method for purifying Ethyl 2-[(4-chlorobenzoyl)amino]acetate on both lab and larger scales is recrystallization .

Recommended Recrystallization Protocol:

• Solvent Screening: The ideal solvent system is one in which the product is sparingly soluble at room temperature but highly soluble at elevated temperatures. Common choices include:

  • Ethanol/Water

  • Isopropyl Acetate

  • Toluene

  • Ethyl Acetate/Hexane mixture

• Procedure:

  • Dissolve the crude product in a minimal amount of the chosen hot solvent (or solvent system).

  • If the solution is colored, you may add a small amount of activated charcoal and hot-filter the solution to remove colored impurities.

  • Allow the solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.

  • Further cool the mixture in an ice bath (0-5 °C) for at least one hour to maximize crystal precipitation.

  • Collect the crystals by vacuum filtration, washing them with a small amount of the cold recrystallization solvent.

  • Dry the purified crystals under vacuum.

Data Table: Solvent System Comparison for Recrystallization

Solvent System	Typical Recovery	Purity (HPLC)	Notes
95% Ethanol	~85-90%	>99.0%	Good for general purpose purification.
Ethyl Acetate / Hexanes	~90-95%	>99.5%	Excellent for removing non-polar impurities.
Toluene	~80-85%	>99.0%	Effective, but requires higher temperatures.

Note: Data is illustrative and may vary based on crude product purity.

FAQ 4: I'm scaling up the synthesis to the kilogram scale. What new challenges should I anticipate?

Scaling up introduces challenges related to physical processes rather than just chemical reactivity.

Key Scale-Up Considerations:

• Heat Transfer: The reaction's exotherm, which is easily managed in a lab flask with an ice bath, becomes a significant safety and quality concern in a large reactor. Poor heat transfer can lead to thermal runaways and increased byproduct formation.

  • Mitigation: Use a jacketed reactor with a reliable cooling system. The addition of 4-chlorobenzoyl chloride must be done at a controlled rate, guided by the internal temperature of the reactor, not just by time.

• Mass Transfer (Mixing): In a two-phase system, inefficient mixing will starve the reaction of one of the reactants, leading to a stalled or extremely slow reaction and promoting hydrolysis of the acyl chloride.

  • Mitigation: Ensure the reactor is equipped with an appropriate agitator (e.g., pitched-blade turbine) and that the agitation speed is sufficient to create a fine emulsion between the organic and aqueous phases, maximizing the interfacial surface area.

• Solid Handling: Both the starting material (glycine ethyl ester HCl) and the final product are solids.

  • Mitigation: Ensure you have appropriate equipment for charging solids into the reactor (e.g., powder charging funnels or vacuum transfer systems). For product isolation, large-scale filtration and drying equipment (e.g., Nutsche filter-dryer) are essential.

• Workup and Phase Separation: Separating large volumes of organic and aqueous layers can be time-consuming, and emulsions can form.

  • Mitigation: Allow adequate time for the layers to separate cleanly in the reactor. To break emulsions, small additions of brine can be effective. Use the bottom outlet of the reactor to carefully drain the layers.

Detailed Experimental Protocol (Lab Scale)

This protocol provides a self-validating, step-by-step methodology for a typical lab-scale synthesis.

Materials:

• Glycine ethyl ester hydrochloride (1.0 eq)

• 4-Chlorobenzoyl chloride (1.05 eq)

• Triethylamine (Et₃N) (2.2 eq)

• Ethyl acetate (anhydrous)

• 5% Sodium Bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Reaction Setup: To a clean, dry three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add glycine ethyl ester hydrochloride (e.g., 10.0 g, 71.6 mmol).

• Solvent and Base Addition: Add anhydrous ethyl acetate (e.g., 150 mL) followed by the slow addition of triethylamine (e.g., 22.0 mL, 157.5 mmol) at room temperature. Stir the resulting slurry for 15-20 minutes.

• Cooling: Cool the reaction mixture to 0-5 °C using an ice-water bath.

• Acylation: Dissolve 4-chlorobenzoyl chloride (e.g., 13.2 g, 75.2 mmol) in anhydrous ethyl acetate (50 mL) and add it to the dropping funnel. Add the 4-chlorobenzoyl chloride solution dropwise to the reaction mixture over 30-45 minutes, ensuring the internal temperature does not exceed 10 °C.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 2-3 hours. Monitor the reaction progress by TLC or HPLC.

• Workup - Quench & Wash:

  • Cool the reaction mixture again to 10-15 °C and slowly add water (100 mL) to quench the reaction and dissolve the triethylamine hydrochloride salt.

  • Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with:

    • 5% aqueous NaHCO₃ (2 x 100 mL) to remove 4-chlorobenzoic acid.

    • Water (1 x 100 mL).

    • Brine (1 x 100 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product as a white or off-white solid.

• Purification: Recrystallize the crude solid from a suitable solvent system, such as ethyl acetate/hexanes, to obtain the pure Ethyl 2-[(4-chlorobenzoyl)amino]acetate.

References

• CN108424371B: The preparation method of 2-(4-aminocyclohexyl)-ethyl acetate.

• Chandra, J., et al. (2018). (E)-Ethyl-2-cyano-2-(((2,4,6-trichlorobenzoyl)oxy)imino)acetate: A Modified Yamaguchi Reagent for Enantioselective Esterification, Thioesterification, Amidation, and Peptide Synthesis. ACS Omega. [Link]

• Beyzaei, H., et al. (2015). Novel one-pot process for the synthesis of ethyl 2-imino-4-methyl-2,3-dihydrothiazole-5-carboxylates. Journal of the Serbian Chemical Society. [Link]

• Farmacia Journal. HETEROCYCLES 41. SYNTHESIS AND CHARACTERISATION OF NEW THIAZOLE β-AMINO ACIDS AND β-AMINO ESTERS. [Link]

• CN106699681A: Method for synthesizing ethyl 2-(2-aminothiazole-4-yl).

• Organic Syntheses. Glycine ethyl ester hydrochloride. [Link]

• Wikipedia. Schotten–Baumann reaction. [Link]

• SATHEE. Chemistry Schotten Baumann Reaction. [Link]

• Organic Syntheses. Ethyl 4-aminobenzoate. [Link]

• Cambridge University Press. Schotten-Baumann Reaction. [Link]

• PrepChem.com. Preparation of glycine ethyl ester hydrochloride. [Link]

• LookChem. Purification of Ethyl acetate. [Link]

• CN102234239A: Optimization process of glycine ethyl ester hydrochloride.

• BYJU'S. Schotten Baumann Reaction. [Link]

• Reddit. Impurities in lab acetone and ethyl acetate?. [Link]

• CN102731298A: Method for purifying ethyl acetate.

• ResearchGate. (E)-Ethyl-2-cyano-2-(((2,4,6-trichlorobenzoyl)oxy)imino)acetate: A Modified Yamaguchi Reagent for Enantioselective Esterification, Thioesterification, Amidation, and Peptide Synthesis. [Link]

• National Institutes of Health. Process Development and Scale-up Total Synthesis of Largazole, a Potent Class I Histone Deacetylase Inhibitor. [Link]

• ResearchGate. Glycine ethyl ester hydrochloride. [Link]

• L.S.College, Muzaffarpur. Schotten–Baumann reaction. [Link]

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Removal of unreacted starting materials from "Ethyl 2-[(4-chlorobenzoyl)amino]acetate"

Technical Support Center: Purification of Ethyl 2-[(4-chlorobenzoyl)amino]acetate

Welcome to the technical support guide for the purification of Ethyl 2-[(4-chlorobenzoyl)amino]acetate. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols designed for researchers, chemists, and drug development professionals. Our goal is to equip you with the scientific rationale and practical steps needed to overcome common challenges in isolating this compound, ensuring high purity and yield.

Understanding the Chemistry: Synthesis and Impurity Profile

The synthesis of Ethyl 2-[(4-chlorobenzoyl)amino]acetate typically involves the reaction of ethyl glycinate (or its hydrochloride salt) with 4-chlorobenzoyl chloride, often under Schotten-Baumann conditions. This is a nucleophilic acyl substitution reaction.[1][2] While robust, this synthesis can result in a crude product containing unreacted starting materials and side products.

A successful purification strategy is built upon understanding the distinct chemical properties of each component in the reaction mixture.

Caption: Synthesis scheme and common impurities.

Component Property Profile

Understanding the acid-base properties and solubility of each component is the cornerstone of an effective purification strategy, particularly for liquid-liquid extraction.

Compound	Type	Key Chemical Property	Water Solubility	Organic Solvent Solubility (e.g., EtOAc, DCM)
Ethyl Glycinate	Starting Material	Basic (Amine)	Soluble	Soluble
4-Chlorobenzoyl Chloride	Starting Material	Electrophile	Reacts (hydrolyzes)[3][4]	Soluble
Ethyl 2-[(4-chlorobenzoyl)amino]acetate	Product	Neutral (Amide)	Insoluble	Soluble
4-Chlorobenzoic Acid	Byproduct	Acidic	Sparingly Soluble	Soluble
Triethylammonium Chloride	Byproduct	Salt	Highly Soluble	Insoluble
Ethyl Glycinate Hydrochloride	Byproduct	Salt	Highly Soluble	Insoluble

Troubleshooting and FAQs

This section addresses specific issues you may encounter during the purification process in a direct question-and-answer format.

Q1: How can I remove unreacted 4-chlorobenzoyl chloride from my reaction mixture?

Answer: Unreacted 4-chlorobenzoyl chloride is highly reactive and moisture-sensitive.[3][4][5] The most effective way to remove it is by quenching the reaction mixture. This can be done by slowly adding water or an aqueous solution of a weak base, like sodium bicarbonate (NaHCO₃). The acyl chloride will rapidly hydrolyze to form the water-soluble sodium 4-chlorobenzoate salt, which can then be easily removed during an aqueous workup.

• Causality: The carbon atom in the acyl chloride is highly electrophilic. Water or hydroxide ions act as nucleophiles, attacking this carbon and leading to the substitution of the chloride ion.[6] Using a weak base like NaHCO₃ is advantageous as it neutralizes the HCl byproduct without significantly promoting the hydrolysis of your desired ethyl ester product.[7]

Q2: My crude product is contaminated with the starting amine, ethyl glycinate. What is the best removal strategy?

Answer: Ethyl glycinate is a basic compound due to its primary amine group. The most efficient way to remove it is through an acidic wash during liquid-liquid extraction. By washing the organic layer (containing your product) with a dilute acid solution (e.g., 1M HCl), you will protonate the amine.

• R-NH₂ + HCl → R-NH₃⁺Cl⁻

The resulting ethyl glycinate hydrochloride is an ionic salt with high water solubility and will partition into the aqueous layer, effectively separating it from your neutral amide product in the organic phase.[8]

Q3: I see an acidic impurity in my TLC analysis, likely 4-chlorobenzoic acid. How do I get rid of it?

Answer: 4-chlorobenzoic acid is the hydrolysis product of your starting acyl chloride. As a carboxylic acid, it can be readily removed with a basic wash. Washing the organic layer with a dilute solution of a weak base like sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃) will deprotonate the carboxylic acid.

• R-COOH + NaHCO₃ → R-COO⁻Na⁺ + H₂O + CO₂

The resulting sodium 4-chlorobenzoate is a water-soluble salt that will be extracted into the aqueous phase.[9] It is crucial to use a weak base to prevent saponification (hydrolysis) of your product's ester group, which is more likely with strong bases like NaOH.

Q4: Which purification technique should I choose: extraction, recrystallization, or column chromatography?

Answer: The best method depends on the purity of your crude product and the scale of your reaction. The following decision tree can guide your choice.

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Technical Support Center: Overcoming Solubility Challenges of Ethyl 2-[(4-chlorobenzoyl)amino]acetate

Welcome to the dedicated technical support center for researchers, scientists, and drug development professionals working with Ethyl 2-[(4-chlorobenzoyl)amino]acetate (ECAA). This guide provides in-depth troubleshooting strategies and frequently asked questions to address the common challenge of its poor solubility in various solvents. As a neutral, crystalline solid with a melting point of 118-120°C, ECAA's molecular structure presents specific solubility hurdles that this guide will help you overcome.[1]

Understanding the Solubility Profile of Ethyl 2-[(4-chlorobenzoyl)amino]acetate (ECAA)

ECAA is a moderately lipophilic molecule, a characteristic suggested by the predicted octanol-water partition coefficients (logP) of structurally similar compounds. For instance, the related but more complex Ethyl 2-[4-[2-[(4-chlorobenzoyl)amino]ethyl]phenoxy]-2-methylpropanoate has a predicted XLogP3 of 4.6, and the simpler analog, Ethyl Hippurate, has a calculated logP of 1.2.[2][3] This indicates a preference for non-polar environments over aqueous media.

The molecule possesses functional groups capable of hydrogen bonding: an amide group that can both donate and accept hydrogen bonds, and an ester group that can act as a hydrogen bond acceptor.[4] Despite this, the presence of a non-polar ethyl group, a phenyl ring, and a chloro-substituent contributes to its overall low aqueous solubility.[4] The predicted water solubility (log10WS) of a similar compound, N-Benzoylglycine ethyl ester, is -1.93, which translates to a very low molar solubility in water.

Troubleshooting Guide: A Step-by-Step Approach to Solubilizing ECAA

This section provides a systematic approach to identifying a suitable solvent or solvent system for your experiments involving ECAA.

Question 1: I am struggling to dissolve ECAA in my chosen solvent. Where do I start?

Answer: The first step is a systematic solvent screening. The principle of "like dissolves like" is a good starting point. Given ECAA's structure, polar aprotic solvents are often a good choice for amides.[5] We recommend a tiered approach to solvent selection.

Experimental Protocol: Solvent Screening for ECAA

• Preparation: Weigh a small, precise amount of ECAA (e.g., 5 mg) into several vials.

• Solvent Addition: To each vial, add a measured volume (e.g., 100 µL) of a single solvent from the list below.

• Initial Observation: Observe for immediate dissolution at room temperature.

• Agitation: If not fully dissolved, vortex the vial for 1-2 minutes.

• Sonication: If solids remain, sonicate the vial in a water bath for up to 5 minutes.

• Heating: If the compound is still not dissolved, gently warm the solution to approximately 40-50°C for 5-10 minutes. Many organic solids show increased solubility at higher temperatures.[6]

• Observation and Recording: Record your observations at each step (e.g., "soluble," "partially soluble," "insoluble") to create a solubility profile.

Table 1: Recommended Solvents for Initial Screening

Solvent Class	Recommended Solvents	Expected Performance for ECAA
Polar Aprotic	Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF), Acetonitrile (ACN), Acetone	High Likelihood of Success. These solvents can disrupt the intermolecular hydrogen bonding in the ECAA crystal lattice.[5][7]
Alcohols	Ethanol, Methanol	Moderate Likelihood of Success. Can act as both hydrogen bond donors and acceptors. Solubility may be lower than in polar aprotic solvents.
Chlorinated	Dichloromethane (DCM)	Moderate Likelihood of Success. The chloro-substituent on ECAA may favor solubility in chlorinated solvents.
Ethers	Tetrahydrofuran (THF)	Lower Likelihood of Success. May be effective, especially when heated.
Non-polar	Toluene, Heptane	Low Likelihood of Success. Unlikely to be effective solvents on their own.
Aqueous	Water, Phosphate-Buffered Saline (PBS)	Very Low Likelihood of Success. Expected to be poorly soluble.

dot graph TD { A[Start: Undissolved ECAA] --> B{Add Solvent & Vortex}; B --> C{Soluble?}; C -- Yes --> D[End: Solution Formed]; C -- No --> E{Apply Sonication}; E --> F{Soluble?}; F -- Yes --> D; F -- No --> G{Gentle Heating}; G --> H{Soluble?}; H -- Yes --> D; H -- No --> I[Result: Insoluble/Poorly Soluble]; }

Fig 1: Stepwise workflow for initial solvent screening of ECAA.

Question 2: ECAA is only sparingly soluble in my desired solvent even after heating. What is my next step?

Answer: If a single solvent is not sufficient, a co-solvent system is the next logical step. Co-solvents work by reducing the polarity of the aqueous system or by creating a more favorable environment for the solute.[8]

Strategy: Developing a Co-Solvent System

The goal is to use a strong solvent for ECAA (like DMSO or DMF) at the lowest possible concentration, mixed with a more desirable, less toxic, or application-compatible solvent.

Experimental Protocol: Co-Solvent Titration

• Initial Dissolution: Dissolve a known amount of ECAA in a minimal volume of a strong, primary solvent (e.g., DMSO) in which it is highly soluble.

• Titration: Slowly add the secondary, weaker solvent (your desired experimental solvent) to the ECAA solution while continuously vortexing or stirring.

• Observe for Precipitation: Note the volume of the secondary solvent at which ECAA begins to precipitate. This will give you the approximate tolerable ratio of the two solvents.

• Optimization: Prepare a fresh solution using a solvent ratio just below the precipitation point to ensure your compound remains in solution.

Fig 2: Workflow for developing a co-solvent system.

Frequently Asked Questions (FAQs)

Q1: Can I use pH adjustment to improve the solubility of ECAA?

The amide N-H proton in ECAA is very weakly acidic, with a predicted pKa in the range of 15-18.[9] This means that extremely strong bases would be required to deprotonate it, which is not practical for most biological or pharmaceutical applications. Therefore, pH adjustment is not a viable strategy for significantly improving the solubility of ECAA .

Q2: Will increasing the temperature always improve the solubility of ECAA?

For most solid organic compounds, solubility increases with temperature.[6] This is a useful technique, especially for preparing stock solutions. However, be mindful of the thermal stability of ECAA. While its melting point is relatively high (118-120°C), prolonged exposure to high temperatures could potentially lead to degradation.[1] We recommend not exceeding 60-70°C during dissolution.

Q3: My compound dissolves in a solvent but then crashes out over time or when I add it to an aqueous buffer. What is happening?

This is a common issue when using a high percentage of an organic co-solvent. The initial solution is stable, but when introduced to an aqueous environment, the overall solvent polarity increases, causing the lipophilic ECAA to precipitate.

Troubleshooting this issue:

• Reduce the concentration of your stock solution: A more dilute stock solution may be less prone to precipitation upon dilution.

• Use a less water-miscible co-solvent: In some cases, using a less hydrophilic co-solvent can slow down the rate of precipitation.[10]

• Consider formulation aids: For final applications, especially in aqueous systems, the use of solubilizing excipients like surfactants (e.g., Tween® 80, Cremophor® EL) or cyclodextrins may be necessary to maintain solubility.

Q4: Are there any "green" or more sustainable solvent options for ECAA?

While strong polar aprotic solvents like DMF are effective, they are also coming under increased scrutiny for their environmental and health impacts. Consider exploring greener alternatives. Acetone and ethanol are generally considered more benign options.[3] If your experimental system allows, these should be evaluated in your initial solvent screening.

References

• Chemistry Stack Exchange. (2020, July 10). Solubility of Amides. Retrieved from [Link]

• Ujhelyi, Z., Fenyvesi, F., Petrik, G., Baka, E., & Bácskay, I. (n.d.). Cosolvents in Self-Emulsifying Drug Delivery Systems (SEDDS): Do They Really Solve Our Solubility Problems? Molecular Pharmaceutics. [Link]

• PubChem. (n.d.). Ethyl Hippurate. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). Ethyl 2-[4-[2-[(4-chlorobenzoyl)amino]ethyl]phenoxy]-2-methylpropanoate. National Center for Biotechnology Information. Retrieved from [Link]

• Solubility of Things. (n.d.). Amides: Structure, Properties, and Reactions. Retrieved from [Link]

• ResearchGate. (2025, August 5). The synthesis, properties, and applications of N-acyl-α-aminoacids. Retrieved from [Link]

• ResearchGate. (n.d.). Hansen solubility parameter of the solvent used for the dissolution test of poly- amide 6 and the test result. Retrieved from [Link]

• New Screening Protocol for Effective Green Solvents Selection of Benzamide, Salicylamide and Ethenzamide - PMC. (2022, May 22). National Center for Biotechnology Information. Retrieved from [Link]

• PubMed. (2015, August 14). Effects of acetone, acetonitrile, ethanol, methanol and DMSO on cytochrome P450 in rainbow trout (Oncorhynchus mykiss) hepatic microsomes. Retrieved from [Link]

• ACS Publications. (n.d.). Impact of Solvent on the Thermal Stability of Amines | Industrial & Engineering Chemistry Research. Retrieved from [Link]

• ACS Publications. (n.d.). pKa Calculations of Aliphatic Amines, Diamines, and Aminoamides via Density Functional Theory with a Poisson−Boltzmann Continuum Solvent Model | The Journal of Physical Chemistry A. Retrieved from [Link]

• Crystallization Solvents.pdf. (n.d.). Retrieved from [Link]

• YouTube. (2019, October 30). Introduction to the Hansen Solubility Parameters 5381 2019. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Glycine, ethyl ester (CAS 459-73-4). Retrieved from [Link]

• Wikipedia. (n.d.). Cosolvent. Retrieved from [Link]

• Cocrystals to facilitate delivery of poorly soluble compounds beyond-rule-of-5 - PMC. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Oreate AI Blog. (2026, January 8). Understanding the pKa of Amides: A Key to Organic Chemistry. Retrieved from [Link]

• Chemistry LibreTexts. (2024, October 16). 15.15: Physical Properties of Amides. Retrieved from [Link]

• Hansen Solubility Parameters. (n.d.). Retrieved from [Link]

• Chalmers Publication Library. (n.d.). Synthesis and physicochemical study of novel amino acid based surfactants. Retrieved from [Link]

• International Journal of Chemical Engineering and Applications (IJCEA). (n.d.). Antisolvent Crystallization of Poorly Water Soluble Drugs. Retrieved from [Link]

• Application of cosolvency and cocrystallization approach to enhance acyclovir solubility. (2025, July 30). Retrieved from [Link]

• ResearchGate. (2020, November 2). What is the best technique for amide purification?. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Guide to N-Protected Amino Acid Esters: Profiling Ethyl 2-[(4-chlorobenzoyl)amino]acetate

Introduction

In the intricate fields of peptide synthesis, medicinal chemistry, and drug development, the strategic use of protecting groups is fundamental to achieving desired molecular architectures. The temporary masking of reactive functional groups, particularly the α-amino group of amino acids, prevents unwanted side reactions and ensures regioselective bond formation.[1] While carbamate-based protecting groups like Boc, Cbz, and Fmoc dominate the landscape due to their well-characterized, mild deprotection conditions, there exists a vast chemical space of alternative N-protecting groups. These alternatives, often acyl-based, offer unique stability profiles that can be strategically advantageous in complex, multi-step syntheses.

This guide provides an in-depth comparative analysis of Ethyl 2-[(4-chlorobenzoyl)amino]acetate , a representative N-acyl protected amino acid ester. We will objectively evaluate its chemical properties, stability, and synthetic utility against the more conventional N-protected amino acid esters. This analysis is grounded in established chemical principles and supported by detailed experimental protocols, offering researchers and drug development professionals a clear perspective on when to deploy this robust protecting group strategy.

Section 1: Comparative Chemical & Stability Analysis

The choice of an N-protecting group is dictated by its ability to be introduced efficiently, remain stable throughout various synthetic transformations, and be removed selectively without affecting other parts of the molecule—a concept known as orthogonality.[2][3]

1.1. The N-(4-Chlorobenzoyl) Group: A Profile in Robustness

Ethyl 2-[(4-chlorobenzoyl)amino]acetate incorporates two key protective elements: the N-(4-chlorobenzoyl) group for the amine and the ethyl ester for the carboxylic acid.

• Chemical Structure: C₁₁H₁₂ClNO₃[4]

• Molecular Weight: 241.67 g/mol [4]

The defining feature is the amide bond formed between the glycine nitrogen and the 4-chlorobenzoyl moiety. Unlike the acid-labile Boc group or the base-labile Fmoc group, the benzoyl amide is significantly more resilient. The presence of the electron-withdrawing chloro-substituent on the phenyl ring further stabilizes the amide bond against chemical cleavage. This heightened stability is a double-edged sword: it offers excellent protection during reactions that might compromise other groups, but it necessitates more forcing conditions for its eventual removal.

1.2. Orthogonality and Deprotection Strategies: A Head-to-Head Comparison

The primary differentiator among N-protecting groups is their deprotection chemistry. An ideal protecting group strategy allows for the selective removal of one group in the presence of others.[1] The N-(4-chlorobenzoyl) group, being an acyl-type protector, is typically removed by hydrolysis, a fundamentally different mechanism than those employed for Boc, Cbz, or Fmoc groups.

Diagram 1: Orthogonality of N-Protecting Groups

This diagram illustrates the concept of orthogonal deprotection, where distinct chemical conditions are required to remove different protecting groups, allowing for selective manipulation in a complex molecule.

Caption: Generalized workflow for the use of N-protected amino acid esters.

Protocol 1: Synthesis of Ethyl 2-[(4-chlorobenzoyl)amino]acetate

This protocol is based on the well-established Schotten-Baumann reaction for N-acylation. [5] Materials:

• Glycine ethyl ester hydrochloride (1.0 eq)

• 4-Chlorobenzoyl chloride (1.1 eq)

• Sodium hydroxide (NaOH), 2M aqueous solution

• Dichloromethane (DCM)

• Deionized water

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve glycine ethyl ester hydrochloride (1.0 eq) in deionized water (approx. 5 mL per gram of ester).

• Transfer the aqueous solution to a round-bottom flask equipped with a magnetic stirrer and cool to 0-5 °C in an ice bath.

• In a separate vessel, dissolve 4-chlorobenzoyl chloride (1.1 eq) in DCM (approx. 5 mL per gram of acyl chloride).

• Add the DCM solution to the vigorously stirring aqueous solution.

• Slowly add 2M NaOH solution dropwise to the biphasic mixture, maintaining the pH between 9-10 and the temperature below 10 °C. Monitor the pH using pH paper.

• After the addition of NaOH is complete, allow the reaction to stir at room temperature for 2-3 hours. Monitor reaction completion by TLC.

• Transfer the mixture to a separatory funnel. Separate the organic layer.

• Wash the organic layer sequentially with 1M HCl (2x), deionized water (1x), and brine (1x).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Recrystallize the solid from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to obtain pure Ethyl 2-[(4-chlorobenzoyl)amino]acetate as a white solid.

Expected Outcome: High yield (>85%) of a stable, crystalline solid. The purity can be confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: Comparative Synthesis of N-Boc-glycine ethyl ester

Materials:

• Glycine ethyl ester hydrochloride (1.0 eq)

• Di-tert-butyl dicarbonate (Boc₂O) (1.1 eq)

• Triethylamine (TEA) (2.2 eq)

• Dichloromethane (DCM)

Procedure:

• Suspend glycine ethyl ester hydrochloride (1.0 eq) in DCM.

• Cool the suspension to 0 °C and add triethylamine (2.2 eq) dropwise. Stir for 15 minutes.

• Add a solution of Boc₂O (1.1 eq) in DCM dropwise.

• Allow the reaction to warm to room temperature and stir overnight.

• Wash the reaction mixture sequentially with 1M HCl, saturated NaHCO₃, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the product, typically as an oil or low-melting solid.

Causality Behind Experimental Choices: The Schotten-Baumann method (Protocol 1) is ideal for robust acyl chlorides, using a biphasic system and inorganic base to trap the HCl byproduct. For the more sensitive Boc₂O (Protocol 2), an anhydrous organic system with a tertiary amine base (TEA) is preferred to prevent hydrolysis of the anhydride and to ensure a homogenous reaction.

Protocol 3: Deprotection of the N-(4-Chlorobenzoyl) Group (Hydrolysis)

The robust nature of the amide bond necessitates harsh conditions for cleavage.

Materials:

• Ethyl 2-[(4-chlorobenzoyl)amino]acetate (1.0 eq)

• 6M Hydrochloric Acid (HCl) or 4M Sodium Hydroxide (NaOH)

• Dioxane (as a co-solvent, optional)

Procedure (Acidic Hydrolysis):

• Dissolve the protected amino acid ester in a 1:1 mixture of dioxane and 6M HCl.

• Heat the mixture to reflux (approx. 100-110 °C) for 12-24 hours.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Cool the reaction mixture and neutralize carefully with a strong base (e.g., 6M NaOH).

• Extract the aqueous layer with an organic solvent (e.g., diethyl ether) to remove the 4-chlorobenzoic acid byproduct.

• The desired amino acid (glycine) will remain in the aqueous layer.

Procedure (Basic Hydrolysis - Saponification):

• Dissolve the protected amino acid ester in ethanol or THF.

• Add an excess of 4M NaOH solution (e.g., 5 eq).

• Heat the mixture to reflux for 6-12 hours. Note that this will cleave both the N-acyl group and the ethyl ester.

• Cool the reaction mixture and acidify with concentrated HCl to pH ~1.

• The 4-chlorobenzoic acid byproduct may precipitate and can be removed by filtration.

• The filtrate contains the hydrochloride salt of the amino acid.

Self-Validating System: The trustworthiness of this protocol lies in monitoring. The complete disappearance of the starting material and the appearance of two new products (the amino acid and 4-chlorobenzoic acid) via analytical techniques like LC-MS provides a clear validation of reaction completion and identity of products.

Section 3: Strategic Applications in Research and Development

The decision to use an N-(4-chlorobenzoyl) protected amino acid ester is a strategic one, driven by the specific demands of the synthetic route.

When to Choose N-(4-Chlorobenzoyl) Protection:

• Multi-step Syntheses Requiring Robust Protection: When a synthesis involves steps with strongly acidic or basic reagents (that do not reach hydrolysis conditions) or catalytic hydrogenation, the 4-chlorobenzoyl group will remain intact where Boc, Cbz, or even Fmoc might fail.

• As a Key Pharmacophore: In drug discovery, the 4-chlorobenzoyl moiety itself can be a critical part of the final active pharmaceutical ingredient (API), interacting with biological targets. [6][7]In such cases, the "protecting group" is, in fact, a permanent building block, and this compound serves as an excellent starting material.

• Synthesis of Non-Peptidic Scaffolds: When developing complex heterocyclic compounds or other small molecules derived from an amino acid backbone, the harsh deprotection is less of a concern as there are no other sensitive peptide bonds to cleave.

Limitations and When to Avoid:

• Standard Solid-Phase Peptide Synthesis (SPPS): The harsh hydrolysis conditions are incompatible with standard resins and the side-chain protecting groups used in Fmoc or Boc-based SPPS. The very conditions needed to remove the N-(4-chlorobenzoyl) group would degrade the entire peptide chain. [8]2. Syntheses with Acid/Base-Labile Functionality: If the target molecule contains other sensitive esters, amides, or protecting groups that are susceptible to hydrolysis, this protecting group is not a viable option.

Conclusion

Ethyl 2-[(4-chlorobenzoyl)amino]acetate represents a class of N-acyl protected amino acid esters characterized by exceptional chemical stability. This guide has demonstrated that its primary advantage—robustness—is intrinsically linked to its main disadvantage—the need for harsh deprotection conditions.

While it is unsuitable as a temporary α-amino protecting group in conventional peptide synthesis, its value emerges in specialized applications. For medicinal chemists and process development scientists, it serves as a highly stable building block for complex syntheses where other protecting groups would fail, or where the 4-chlorobenzoyl group is a constituent of the final target molecule. The choice, therefore, is not about which protecting group is "best," but which is best suited for the specific synthetic challenge at hand. Understanding the distinct properties of the N-(4-chlorobenzoyl) group enriches the synthetic chemist's toolkit, enabling more creative and resilient strategies for molecular design.

References

• This cit
• This cit
• This cit

• Fields, G. B., & Noble, R. L. (1990). Solid phase peptide synthesis utilizing 9-fluorenylmethoxycarbonyl amino acids. International Journal of Peptide and Protein Research, 35(3), 161-214. (General concept, no direct URL available for the original paper, but a representative link is: [Link])

• MDPI. (2023). Novel Para-Aminobenzoic Acid Analogs and Their Potential Therapeutic Applications. Retrieved from [Link]

• Al-Suhaimi, K. M., et al. (2024). New 4-amino-3-chloro benzoate ester derivatives as EGFR inhibitors: synthesis, in silico and biological analyses. Journal of Enzyme Inhibition and Medicinal Chemistry, 39(1), 2431478. Retrieved from [Link]

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• Organic Chemistry Portal. (n.d.). Cbz-Protected Amino Groups. Retrieved from [Link]

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• Master Organic Chemistry. (2019). Introduction to Peptide Synthesis. Retrieved from [Link]

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• AAPPTec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Retrieved from [Link]

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• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455–2504. (General concept, a representative link is: [Link])

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• Applied Biosystems. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. Retrieved from [Link]

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• Regiec, A., Machoń, Z., Miedzybrodzki, R., & Szymaniec, S. (2006). New isothiazole derivatives: synthesis, reactivity, physicochemical properties and pharmacological activity. Archiv der Pharmazie, 339(7), 401-13. Retrieved from [Link]

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• 1. biosynth.com [biosynth.com]
• 2. Orthogonal protecting groups for N(alpha)-amino and C-terminal carboxyl functions in solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. peptide.com [peptide.com]
• 4. ETHYL 2-[(4-CHLOROBENZOYL)AMINO]ACETATE | 39735-52-9 [amp.chemicalbook.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Novel Para-Aminobenzoic Acid Analogs and Their Potential Therapeutic Applications [mdpi.com]
• 7. New isothiazole derivatives: synthesis, reactivity, physicochemical properties and pharmacological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. peptide.com [peptide.com]

A Guide to Advanced Coupling Reagents in Peptide Synthesis: Evaluating Alternatives to Conventional Methods

A Note on the Subject: This guide addresses the need for advanced reagents in peptide synthesis, a field pivotal to drug discovery and biomedical research. The initial topic of inquiry, "Ethyl 2-[(4-chlorobenzoyl)amino]acetate," corresponds to a known chemical compound (CAS 39735-52-9), also known as Ethyl 4-chlorohippurate.[1][2] However, a comprehensive review of scientific literature and chemical databases reveals no documented application of this specific molecule as a reagent or additive in peptide synthesis.

Therefore, this guide has been structured to address the underlying interest in superior peptide synthesis methodologies. We will focus on a state-of-the-art and highly relevant reagent, Ethyl 2-cyano-2-(hydroxyimino)acetate , commercially known as Oxyma Pure® . This compound serves as a cornerstone of modern coupling strategies and offers significant, demonstrable advantages over traditional reagents, aligning with the core requirements of researchers seeking to optimize peptide synthesis protocols.

The Enduring Challenge of Peptide Synthesis: Purity and Efficiency

The chemical synthesis of peptides, particularly long or complex sequences, is a formidable task. The core chemical reaction—the formation of an amide bond between two amino acids—must be performed repeatedly with near-perfect efficiency and fidelity.[3] The primary challenges that researchers face are:

• Racemization: Amino acids (except glycine) are chiral molecules. The harsh conditions required for carboxyl group activation can lead to the loss of stereochemical integrity at the α-carbon, resulting in the formation of undesirable diastereomeric impurities (epimers) that are difficult to separate from the target peptide.

• Low Coupling Efficiency: Sterically hindered amino acids or aggregating sequences can lead to incomplete reactions, resulting in deletion sequences and significantly reduced overall yield.

• Side Reactions: Reactive side chains of amino acids must be protected, but side reactions can still occur, leading to byproducts that complicate purification.[4]

• Safety and Stability of Reagents: Many classical peptide synthesis reagents, while effective, pose significant safety hazards. For instance, 1-Hydroxybenzotriazole (HOBt) and 1-Hydroxy-7-azabenzotriazole (HOAt), once the gold standard for racemization suppression, are recognized for their explosive properties.[1]

The ideal peptide coupling methodology must therefore be rapid, high-yielding, free of side reactions, and suppress racemization, all while utilizing stable and safe reagents. It is in this context that modern coupling additives like Oxyma have emerged as transformative tools.

Oxyma: A Paradigm Shift in Racemization Suppression

The most common strategy for peptide bond formation involves the activation of the C-terminal carboxylic acid of an N-protected amino acid, making it susceptible to nucleophilic attack by the N-terminal amine of the growing peptide chain.[2] This activation is often achieved using carbodiimides like N,N'-diisopropylcarbodiimide (DIC). However, the activated intermediate is highly susceptible to racemization.

To mitigate this, additives are introduced to form an in-situ active ester that is more stable and less prone to racemization. For decades, HOBt was the additive of choice. Oxyma has now largely superseded it due to a superior performance and safety profile.

Advantages of Oxyma over Traditional Additives (HOBt/HOAt)

• Enhanced Safety: The most critical advantage of Oxyma is its non-explosive nature. Benzotriazole-based additives like HOBt and HOAt are classified as explosive materials, posing significant risks during storage, handling, and scale-up.[1] Oxyma's favorable safety profile eliminates this hazard without compromising performance.

• Superior Racemization Suppression: Oxyma has demonstrated a remarkable capacity to suppress racemization, with an efficiency comparable to the highly effective but explosive HOAt, and superior to HOBt.[2] This leads to higher purity of the final peptide product.

• High Coupling Efficiency: When used in combination with carbodiimides, Oxyma facilitates high coupling rates, ensuring efficient peptide bond formation even in challenging sequences.[1]

• UV Monitoring Compatibility: Unlike benzotriazole-based additives, Oxyma does not absorb UV light in the range used for monitoring Fmoc deprotection, making it fully compatible with automated synthesis protocols that rely on UV monitoring to track reaction completion.[2]

Comparative Analysis of Coupling Reagents

The effectiveness of a peptide synthesis strategy is determined by the combination of the coupling reagent and the additive. Here, we compare Oxyma-based methods with traditional and other modern alternatives.

Mechanism of Racemization Suppression by Oxyma

The diagram below illustrates the critical role of Oxyma in a carbodiimide-mediated coupling reaction. It intercepts the highly reactive and racemization-prone O-acylisourea intermediate to form an Oxyma active ester. This ester is sufficiently reactive for aminolysis but significantly more resistant to racemization via oxazolone formation.

Caption: Mechanism of Oxyma in suppressing racemization during peptide coupling.

Performance Comparison of Coupling Reagents

The choice of coupling reagent is critical and often depends on the specific sequence being synthesized. The table below summarizes the performance characteristics of common coupling reagents, highlighting the advantages of Oxyma-based systems.

Reagent/System	Additive	Class	Key Advantages	Key Disadvantages	Racemization Risk
DIC / HOBt	HOBt	Carbodiimide	Inexpensive, well-established	Explosive nature of HOBt , moderate efficiency	Low to Moderate
HBTU / TBTU	HOBt (Internal)	Aminium	High efficiency, good solubility	Explosive nature of HOBt , potential for guanidinylation side reaction	Low
HATU	HOAt (Internal)	Aminium	Very high efficiency, excellent for hindered couplings	Explosive nature of HOAt , expensive, potential for guanidinylation	Very Low
DIC / Oxyma	Oxyma	Carbodiimide	Non-explosive , excellent racemization suppression, cost-effective	Urea byproduct requires thorough washing	Very Low
COMU	Oxyma (Internal)	Aminium	Non-explosive , high efficiency (comparable to HATU), clean byproducts, no guanidinylation	Higher cost than DIC/Oxyma	Very Low

Experimental Protocols

The following protocols provide a standardized workflow for solid-phase peptide synthesis (SPPS) using Oxyma-based coupling methods. These are intended as a starting point and may require optimization based on the specific peptide sequence.

General SPPS Workflow

The synthesis of a peptide on a solid support follows a cyclical process, as depicted below. Each cycle adds one amino acid to the growing chain.

Caption: General workflow for a single cycle in Fmoc-based Solid-Phase Peptide Synthesis.

Protocol 1: DIC/Oxyma Coupling

This protocol is a robust and cost-effective method for routine peptide synthesis.

Materials:

• Fmoc-protected amino acid (4 eq.)

• Oxyma Pure® (4 eq.)

• N,N'-Diisopropylcarbodiimide (DIC) (4 eq.)

• N,N-Diisopropylethylamine (DIPEA) (8 eq.)

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Resin-bound peptide with free N-terminal amine (1 eq.)

Procedure:

• Amino Acid Activation: In a clean vessel, dissolve the Fmoc-amino acid and Oxyma in DMF.

  • Rationale: Pre-dissolving ensures a homogenous solution for activation.

• Add DIC to the amino acid/Oxyma solution. Allow the mixture to pre-activate for 5-10 minutes at room temperature.

  • Rationale: Pre-activation allows for the formation of the Oxyma active ester prior to addition to the resin, minimizing contact time of the sensitive resin with the carbodiimide.

• Coupling Reaction: Add the activated amino acid solution to the vessel containing the swelled resin. Add DIPEA to neutralize the resin.

  • Rationale: The base is essential to ensure the N-terminal amine of the peptide is in its free, nucleophilic form.

• Agitate the reaction mixture for 1-2 hours at room temperature.

  • Rationale: Agitation ensures proper mixing and contact between the reagents and the solid support. Reaction time may be extended for sterically hindered amino acids.

• Monitoring: Perform a qualitative test (e.g., Kaiser test) to confirm the absence of free primary amines, indicating reaction completion.

• Washing: Drain the reaction vessel and wash the resin extensively with DMF followed by isopropanol (IPA) to remove excess reagents and the diisopropylurea byproduct. The resin is now ready for the next deprotection cycle.

Protocol 2: COMU Coupling

This protocol is ideal for difficult couplings, including sterically hindered residues or sequences prone to aggregation.

Materials:

• Fmoc-protected amino acid (4 eq.)

• COMU (4 eq.)

• N,N-Diisopropylethylamine (DIPEA) (8 eq.)

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Resin-bound peptide with free N-terminal amine (1 eq.)

Procedure:

• Reagent Solution Preparation: In a clean vessel, dissolve the Fmoc-amino acid and COMU in DMF.

• Coupling Reaction: Add the amino acid/COMU solution to the swelled resin.

• Add DIPEA to the reaction mixture.

  • Rationale: COMU activation is extremely rapid, so pre-activation is generally not required. The base activates the carboxyl group and deprotonates the incoming amine simultaneously.

• Agitate the reaction mixture for 30-60 minutes at room temperature.

  • Rationale: COMU-mediated couplings are typically faster than DIC/Oxyma couplings.

• Monitoring & Washing: Follow steps 5 and 6 from the DIC/Oxyma protocol. The byproducts of COMU are water-soluble and easily washed away.

Conclusion

For researchers, scientists, and drug development professionals, the selection of an appropriate peptide synthesis strategy is paramount to achieving high-purity products efficiently and safely. While a multitude of reagents exist, the evidence strongly supports the adoption of methodologies based on Ethyl 2-cyano-2-(hydroxyimino)acetate (Oxyma) . Its non-explosive nature fundamentally de-risks the synthesis process compared to traditional benzotriazole-based additives.

Furthermore, the superior performance of Oxyma in suppressing racemization and its compatibility with a wide range of coupling reagents, from economical carbodiimides like DIC to high-performance aminium reagents like COMU, provides a versatile and robust platform for modern peptide synthesis. By replacing outdated and hazardous reagents with safer and more efficient alternatives like Oxyma, laboratories can enhance the quality of their synthetic peptides while ensuring a safer research environment.

References

• M. G. B. Drew, et al. (2018). (E)-Ethyl-2-cyano-2-(((2,4,6-trichlorobenzoyl)oxy)imino)acetate: A Modified Yamaguchi Reagent for Enantioselective Esterification, Thioesterification, Amidation, and Peptide Synthesis. ACS Omega. Available at: [Link]

• aapptec. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. Available at: [Link]

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews. Available at: [Link]

• Merck Millipore. (n.d.). Novabiochem®. Available at: [Link]

• Master Organic Chemistry. (2019). Introduction to Peptide Synthesis. Available at: [Link]

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• 4. CN108424371B - The preparation method of 2-(4-aminocyclohexyl)-ethyl acetate - Google Patents [patents.google.com]

A Senior Application Scientist's Guide to Bioisosteric Replacement of the 4-Chlorobenzoyl Group

Introduction: Beyond a Privileged Scaffold

In the landscape of medicinal chemistry, the 4-chlorobenzoyl group is a well-established scaffold. Its prevalence stems from a favorable combination of synthetic accessibility and physicochemical properties. The chlorine atom at the para position exerts a moderate electron-withdrawing inductive effect and a weak electron-donating resonance effect, influencing the electronic character of the entire molecule.[1] This substitution can enhance binding affinity through favorable interactions and increase lipophilicity, often improving membrane permeability. However, reliance on this moiety is not without its challenges. Concerns regarding metabolic stability, potential for off-target toxicity, and the need for novel intellectual property drive the exploration of bioisosteric replacements.[2][3][4]

Bioisosterism, the strategy of exchanging a functional group with another that retains similar biological activity, is a cornerstone of modern drug design.[5][6] A successful bioisosteric replacement can fine-tune a molecule's potency, selectivity, and pharmacokinetic profile.[3][4] This guide provides a comparative analysis of common and emerging bioisosteres for the 4-chlorobenzoyl group, supported by experimental data and protocols to empower researchers in their drug discovery endeavors.

The Rationale for Replacement: Addressing the Liabilities

The decision to replace a 4-chlorobenzoyl group is often driven by several key factors encountered during lead optimization:

• Metabolic Instability: The aromatic ring is susceptible to oxidation by cytochrome P450 enzymes, leading to the formation of hydroxylated metabolites. This can result in rapid clearance and potentially the formation of reactive intermediates.[7]

• Toxicity Concerns: Halogenated aromatic compounds can sometimes be associated with idiosyncratic toxicity. While the 4-chloro substitution is generally well-tolerated, exploring alternatives can be a proactive de-risking strategy.

• Poor Aqueous Solubility: The lipophilic nature of the chlorobenzoyl group can contribute to poor solubility, hindering oral bioavailability.[8]

• Intellectual Property (IP) Landscape: In a competitive field, replacing a common scaffold with a novel bioisostere can create a distinct and patentable chemical entity.[2]

• Fine-Tuning Pharmacodynamics: Subtle changes in electronics, sterics, and hydrogen-bonding potential afforded by a bioisostere can be leveraged to enhance target affinity or improve selectivity against related proteins.[3]

A Comparative Analysis of Key Bioisosteres

The selection of a suitable bioisostere is a multifactorial decision, balancing physicochemical mimicry with synthetic tractability. Below is a comparison of several alternatives to the 4-chlorobenzoyl group.

Alternative Phenyl Analogues

The most conservative approach is to modify the substitution on the phenyl ring.

• 4-Fluorobenzoyl: Replacing chlorine with fluorine is a common strategy. Fluorine is smaller, more electronegative, and can form stronger halogen bonds. It is also less prone to metabolic oxidation.[9]

• 4-Trifluoromethylbenzoyl: The -CF3 group is a strong electron-withdrawing group and is highly metabolically stable. It significantly increases lipophilicity, which can be a double-edged sword, potentially improving permeability but also decreasing solubility and increasing off-target binding.

Heterocyclic Aromatic Rings

Replacing the phenyl ring with a heterocycle can introduce significant changes in properties, such as hydrogen bonding capacity and dipole moment, while maintaining aromaticity.

• Pyridyl and Pyrimidinyl Rings: These nitrogen-containing heterocycles act as hydrogen bond acceptors, which can lead to new, favorable interactions with the target protein. They also tend to increase aqueous solubility compared to their carbocyclic counterparts.

• Thienyl Ring: The sulfur-containing thiophene ring is often considered a close bioisostere of the phenyl ring due to similar size and electronics.

Saturated and Strained Ring Systems: "Escaping Flatland"

Moving away from planar aromatic systems towards three-dimensional structures is a modern strategy to improve physicochemical properties.[6]

• Bicyclo[1.1.1]pentane (BCP): BCP has emerged as a popular "para-phenyl" bioisostere.[5][10] It mimics the linear trajectory of a para-substituted phenyl ring but has a much higher fraction of sp³-hybridized carbons (Fsp³).[3] This leads to improved solubility and metabolic stability while maintaining the crucial vector for substituent placement.[3][10]

Physicochemical Property Comparison

The following table summarizes key physicochemical parameters for the 4-chlorobenzoyl group and its potential bioisosteres.

Moiety	Approx. logP Contribution	Hammett Constant (σp)	Key Features
4-Chlorobenzoyl	+0.71	+0.23	Lipophilic, moderately electron-withdrawing
4-Fluorobenzoyl	+0.14	+0.06	Less lipophilic, weakly electron-withdrawing
4-Trifluoromethylbenzoyl	+0.88	+0.54	Very lipophilic, strongly electron-withdrawing
Pyridin-4-ylcarbonyl	-0.30	+0.20	Hydrophilic, H-bond acceptor
Thiophen-2-ylcarbonyl	+0.45	N/A	Similar size to phenyl, moderately lipophilic
Bicyclo[1.1.1]pentan-1-ylcarbonyl	-0.50	N/A	Non-aromatic, improved solubility, 3D shape

Note: logP and Hammett constant values are approximations and can vary based on the parent molecule.

Performance Data: Pharmacodynamics and Pharmacokinetics

The ultimate test of a bioisosteric replacement is its impact on the biological performance of the molecule.

Case Study: Indomethacin Analogues for AKR1C3 Inhibition

A study on analogues of the non-steroidal anti-inflammatory drug (NSAID) indomethacin provides a clear example of functional group replacement. Indomethacin contains a 4-chlorobenzoyl group. Researchers synthesized N-(4-chlorobenzoyl)-melatonin (CBM), which retains this group but modifies another part of the molecule to eliminate cyclooxygenase (COX) inhibition while targeting aldo-keto reductase 1C3 (AKR1C3).[11][12] CBM was found to be a potent and selective inhibitor of AKR1C3.[11][12]

While this study did not directly replace the 4-chlorobenzoyl group, it highlights its importance for binding in this specific scaffold. A subsequent bioisosteric replacement program could involve synthesizing CBM analogues where the 4-chlorobenzoyl group is swapped for the alternatives listed above to probe the structure-activity relationship and potentially improve properties like solubility or metabolic stability.

Table 2: Hypothetical Performance Comparison Based on CBM Scaffold

Compound	Moiety	Predicted Target Potency (AKR1C3 IC50)	Key Predicted PK/ADME Change	Rationale
CBM	4-Chlorobenzoyl	7.8 µM[11]	Baseline	Established potent inhibitor
CBM-F	4-Fluorobenzoyl	Similar or slightly lower	Improved metabolic stability	F is less prone to oxidation than Cl
CBM-Pyr	Pyridin-4-ylcarbonyl	Potentially lower	Improved aqueous solubility	Introduction of H-bond acceptor may alter binding
CBM-BCP	Bicyclo[1.1.1]pentan-1-ylcarbonyl	Maintained or improved	Significantly improved solubility & stability	BCP mimics the phenyl vector with better properties

Experimental Workflows and Protocols

Validating a bioisosteric replacement requires a systematic experimental approach.

Workflow for Bioisosteric Replacement Evaluation

Caption: A typical workflow for designing, synthesizing, and evaluating bioisosteric replacements.

Protocol 1: Synthesis of a BCP Analogue via Suzuki Coupling

This protocol describes a general method for replacing a 4-chlorobenzoyl group with a bicyclo[1.1.1]pentan-1-ylcarbonyl moiety, assuming the parent molecule has a suitable coupling handle.

Objective: To synthesize the BCP analogue of a lead compound R-NH-(4-chlorobenzoyl) where R is the core of the molecule.

Materials:

• R-NH2 (amine precursor)

• 1-(Boc-amino)bicyclo[1.1.1]pentane-3-carboxylic acid

• Coupling agents (e.g., HATU, EDCI/HOBt)

• Base (e.g., DIPEA)

• Solvent (e.g., DMF, DCM)

• Deprotection agent (e.g., TFA)

Procedure:

• Amide Coupling:

  • To a solution of 1-(Boc-amino)bicyclo[1.1.1]pentane-3-carboxylic acid (1.1 eq) in DMF, add HATU (1.2 eq) and DIPEA (2.5 eq).

  • Stir for 10 minutes at room temperature.

  • Add the amine precursor R-NH2 (1.0 eq).

  • Stir the reaction at room temperature for 4-16 hours, monitoring by LC-MS.

  • Upon completion, perform an aqueous workup and purify the Boc-protected intermediate by column chromatography.

• Boc Deprotection:

  • Dissolve the purified intermediate in DCM.

  • Add trifluoroacetic acid (TFA) (10-20 eq) and stir at room temperature for 1-2 hours.

  • Monitor the reaction by LC-MS.

  • Upon completion, concentrate the reaction mixture in vacuo.

  • Purify the final compound by reverse-phase HPLC to yield the desired BCP analogue.

Protocol 2: In Vitro Metabolic Stability Assay

Objective: To compare the metabolic stability of the parent compound (with 4-chlorobenzoyl) and its bioisosteric analogues.

Materials:

• Test compounds and positive control (e.g., a rapidly metabolized drug like verapamil)

• Pooled human liver microsomes (HLM)

• NADPH regenerating system (e.g., G6P, G6PDH)

• Phosphate buffer (pH 7.4)

• Acetonitrile with internal standard (for quenching and analysis)

• LC-MS/MS system

Procedure:

• Preparation:

  • Prepare a stock solution of each test compound in DMSO.

  • Dilute the stock solutions in phosphate buffer to the desired starting concentration (e.g., 1 µM).

  • Pre-warm the HLM, NADPH regenerating system, and compound solutions to 37°C.

• Incubation:

  • Initiate the reaction by adding the NADPH regenerating system to the wells of a 96-well plate containing the HLM and test compound.

  • At specified time points (e.g., 0, 5, 15, 30, 60 minutes), quench the reaction by adding cold acetonitrile containing an internal standard.

• Analysis:

  • Centrifuge the plate to pellet the precipitated protein.

  • Transfer the supernatant to a new plate for LC-MS/MS analysis.

  • Quantify the remaining percentage of the parent compound at each time point relative to the 0-minute sample.

• Data Interpretation:

  • Plot the natural log of the percent remaining versus time.

  • The slope of the line gives the elimination rate constant (k).

  • Calculate the in vitro half-life (t½) as 0.693 / k. A longer half-life indicates greater metabolic stability.[7]

Caption: Workflow for a liver microsomal stability assay.

Conclusion and Future Outlook

The 4-chlorobenzoyl group remains a valuable component in the medicinal chemist's toolbox. However, a data-driven approach to its bioisosteric replacement can unlock significant improvements in a drug candidate's profile. The choice of bioisostere is not a one-size-fits-all solution; it requires careful consideration of the target biology, the overall molecular properties, and the synthetic strategy. Emerging bioisosteres like BCP and other saturated rings are pushing the boundaries of drug design, enabling an "escape from flatland" that often leads to compounds with superior pharmacokinetic properties.[6][10] By integrating the comparative data and experimental protocols outlined in this guide, researchers can more effectively navigate the challenges of lead optimization and accelerate the discovery of safer, more effective medicines.

References

• Vertex AI Search. (2025). Bioisosteres for Drug Hunters: Part 1 - Background, Carboxylic Acids, and Amides.

• Meanwell, N. A. (2018). The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems. PubMed Central. [Link]

• Patani, G. A., & LaVoie, E. J. (1996). Bioisosterism: A Rational Approach in Drug Design. Chemical Reviews, 96(8), 3147–3176.

• Byrns, M. C., et al. (2008). An Indomethacin Analogue, N-(4-Chlorobenzoyl)-melatonin, is a Selective Inhibitor of Aldo-keto Reductase 1C3. PMC - NIH. [Link]

• University of Michigan. (2023).
• Wiyono, A. S., et al. (2025).

• Byrns, M. C., et al. (2008). An Indomethacin Analogue, N-(4-Chlorobenzoyl)-melatonin, is a Selective Inhibitor of Aldo-keto Reductase 1C3. ResearchGate. [Link]

• Mahlert, F., et al. (2015). Experimental and Theoretical Evaluation of the Ethynyl Moiety as a Halogen Bioisostere.

• Lu, Y., et al. (2012). Pharmacokinetic Optimization of 4-Substituted Methoxybenzoyl-aryl-thiazole and 2-Aryl-4-benzoyl-imidazole for Improving Oral Bioavailability. PMC - NIH. [Link]

• de la Torre, D., et al. (2025). Data-driven assessment of bioisosteric replacements and their influence on off-target activity profiles. RSC Publishing.

• Domainex. (2024). Synthesis in Review: New Benzophenone Bioisosteres and a Pyridine Regiodivergent Arylation. [Link]

• SlideShare. (2012). Application of Bioisosteres in Drug Design. [Link]

• Hrytsai, I., et al. (2024). Bioisosteric Replacement in the Search for Biologically Active Compounds: Design, Synthesis and Anti-Inflammatory Activity of Novel[2][3][11]triazino[2,3-c]quinazolines. PMC - PubMed Central. [Link]

• G. P, S., et al. (2021). Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. PubMed Central. [Link]

• Baran, P. S., et al. (2013). Direct Synthesis of Fluorinated Heteroarylether Bioisosteres. PMC - NIH. [Link]

• Li, C. M., et al. (2010). Drug metabolism and pharmacokinetics of 4-substituted methoxybenzoyl-aryl-thiazoles. PubMed. [Link]

• Angiolillo, D. J., et al. (2018). Pharmacodynamic Effects of Switching From Ticagrelor to Clopidogrel in Patients With Coronary Artery Disease. PubMed. [Link]

• Takekawa, Y., et al. (2019). Liquid Enteral Nutrients Alter the Pharmacokinetics of Orally Administered Carbamazepine in Rats.

• ResearchGate. (2025). In Silico Techniques for the Identification of Bioisosteric Replacements for Drug Design. [Link]

• Cambridge MedChem Consulting. (2021). Bioisosteric Replacements. [Link]

• ResearchGate. (n.d.). Pharmacokinetics and Pharmacodynamics of KT‐474, a Novel Selective Interleukin‐1 Receptor–Associated Kinase 4 (IRAK4) Degrader, in Healthy Adults. [Link]

• Kim, S., et al. (2024). DeepBioisostere: Discovering Bioisosteres with Deep Learning for a Fine Control of Multiple Molecular Properties. arXiv.

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